3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

• CAS: 82191-11-5

Core Science & Biosynthesis

physicochemical properties of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Physicochemical Profiling and Synthetic Methodologies of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one: A Technical Guide

Executive Summary

3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one (CAS: 82191-11-5) is a highly versatile bifunctional heterocyclic compound[1]. Structurally, it merges a rigid, hydrogen-bond-accepting oxazolidinone core with a flexible, lipophilic, and chiral benzylic alcohol moiety. This unique architecture restricts conformational freedom—a critical feature when utilized as a chiral auxiliary or a core pharmacophore in antimicrobial and central nervous system (CNS) drug discovery[2]. This whitepaper provides an authoritative analysis of its physicochemical properties, mechanistic reactivity, and validated synthetic workflows.

Physicochemical & Structural Profiling

The molecular behavior of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one in both synthetic and biological environments is dictated by its distinct functional zones. The data below synthesizes its core physical parameters.

Table 1: Key Physicochemical Properties

Property	Value	Causality / Structural Significance
CAS Number	82191-11-5	Unique identifier for regulatory and database tracking[1].
Molecular Formula	C₁₁H₁₃NO₃	Indicates a balance of heteroatoms suitable for targeted H-bonding.
Molecular Weight	207.23 g/mol	Well within the Lipinski Rule of 5 limits for oral bioavailability[1].
Melting Point	124.5 - 126.0 °C	High melting point driven by strong intermolecular H-bonding between the benzylic -OH donor and the oxazolidinone C=O acceptor[3].
Boiling Point	467.6 ± 38.0 °C (Pred.)	High boiling point reflects the strong dipole moment of the oxazolidinone core[3].
Density	1.264 ± 0.06 g/cm³ (Pred.)	Dense molecular packing due to the planar oxazolidinone and phenyl rings[3].
Calculated LogP	~1.5	Optimal lipophilicity for membrane permeability without excessive hydrophobic trapping.

Chemical Reactivity & Mechanistic Pathways

The most efficient synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one relies on the precise, regiocontrolled N-alkylation of 1,3-oxazolidin-2-one using styrene oxide[4].

The Causality of Regioselectivity: When an asymmetric epoxide like styrene oxide is subjected to nucleophilic attack, the reaction pathway is strictly governed by the electronic environment:

• Acidic Conditions (Sₙ1-like): The epoxide oxygen is protonated, weakening the C-O bonds. The benzylic carbon (α-carbon) stabilizes the developing positive charge via resonance with the phenyl ring, directing nucleophilic attack to the more hindered α-position, yielding the undesired regioisomer.

• Basic Conditions (Sₙ2-like): Under basic catalysis, the oxazolidinone is deprotonated to form a highly nucleophilic nitrogen anion. Without prior activation of the epoxide oxygen, the reaction is strictly governed by steric hindrance. The nucleophile attacks the least hindered terminal methylene (β-carbon), yielding the desired 3-(2-hydroxy-2-phenylethyl) derivative[4].

Experimental Workflow: Regioselective Synthesis

To ensure high fidelity and yield, the following protocol utilizes base-catalyzed Sₙ2 ring-opening. This acts as a self-validating system: the emergence of a highly polar hydroxyl group allows for clear chromatographic tracking and straightforward crystallization.

Reagents:

• 1,3-Oxazolidin-2-one (1.0 eq)

• Styrene oxide (1.1 eq) - Slight excess ensures complete consumption of the oxazolidinone.

• Potassium carbonate (K₂CO₃, 1.5 eq)

• Anhydrous Dimethylformamide (DMF)

Step-by-Step Methodology:

• Deprotonation (Activation): Suspend 1,3-oxazolidin-2-one and K₂CO₃ in anhydrous DMF at room temperature. Stir for 30 minutes.

  • Causality: K₂CO₃ is strong enough to deprotonate the oxazolidinone N-H (pKa ~15) but weak enough to prevent base-catalyzed degradation of the epoxide. DMF solvates the K⁺ ions, leaving the nitrogen anion "naked" and highly reactive.

• Electrophile Addition: Add styrene oxide dropwise over 15 minutes. Elevate the reaction temperature to 90 °C.

  • Causality: Dropwise addition prevents localized thermal spikes from the exothermic ring-opening. Heating to 90 °C provides the necessary activation energy for the sterically demanding Sₙ2 attack.

• In-Process Control (IPC): Monitor the reaction via TLC (Ethyl Acetate:Hexane 1:1). The disappearance of the oxazolidinone spot and the appearance of a lower-Rf spot (due to the newly formed -OH group) validates the completion of the ring-opening phase.

• Quenching & Extraction: Cool the mixture to room temperature and quench with distilled water. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine.

  • Causality: Water neutralizes the base and forces the organic product into the ethyl acetate phase. The brine wash removes residual DMF, which would otherwise inhibit crystallization.

• Purification: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and recrystallize the crude solid from hot isopropanol.

  • Causality: Isopropanol is the optimal solvent for this system; the target compound is highly soluble at reflux but crystallizes rapidly upon cooling, yielding pure crystals with a sharp melting point of 124.5-126.0 °C[3].

Pathway Visualization

Figure 1: Regioselective SN2 synthesis pathway of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Pharmacokinetic (ADME) Implications

For drug development professionals, the present a highly attractive ADME profile. The calculated LogP of ~1.5 and a Topological Polar Surface Area (TPSA) of approximately 58.5 Ų place this scaffold squarely within the optimal range for passive transcellular permeability, including potential blood-brain barrier (BBB) penetration. Furthermore, the benzylic hydroxyl group serves as a critical metabolic handle for Phase II conjugation (e.g., glucuronidation), which can be strategically masked, inverted, or modified during lead optimization to tune the compound's half-life.

References

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A Technical Guide to the Mass Spectrometric Fragmentation of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Abstract

This technical guide provides an in-depth analysis of the predicted mass spectrometric fragmentation pattern of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. Oxazolidinone scaffolds are central to many pharmacologically active compounds, making their structural verification critical in drug discovery and development.[1][2] This document leverages established principles of mass spectrometry, particularly electrospray ionization tandem mass spectrometry (ESI-MS/MS), to elucidate the primary fragmentation pathways. By understanding the charge-directed cleavages of the protonated molecule, researchers can confidently identify this compound and its analogues in complex matrices. We present detailed mechanistic explanations for the fragmentation of both the N-alkyl side chain and the oxazolidinone core, a summary of diagnostic ions, and a validated experimental protocol for data acquisition.

Introduction

The Oxazolidinone Scaffold: A Privileged Structure

The oxazolidinone ring is a heterocyclic motif of significant interest in medicinal chemistry. It forms the core of a class of antibacterial agents, most notably Linezolid, which is effective against multi-drug-resistant Gram-positive bacteria.[2][3] The versatility of the oxazolidinone structure also allows its use as a chiral auxiliary in asymmetric synthesis and as a key intermediate for a wide array of pharmacologically active molecules.[1] The specific compound of interest, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, combines this important core with a β-hydroxy amine side chain, a common feature in many biologically active compounds. Accurate and unambiguous structural characterization is paramount, and mass spectrometry is an indispensable tool for this purpose.[4][5]

The Role of Mass Spectrometry in Structural Elucidation

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[6] For structural elucidation, tandem mass spectrometry (MS/MS) is particularly valuable. In an MS/MS experiment, a specific ion (the precursor ion) is selected, subjected to fragmentation through collision-induced dissociation (CID), and the resulting fragment ions (product ions) are analyzed.[7][8] The resulting fragmentation pattern serves as a molecular fingerprint, providing rich structural information that allows for the confident identification of a compound.[9][10]

Ionization and Molecular Ion Formation

Electrospray Ionization (ESI): The Method of Choice

Given the polarity imparted by the hydroxyl group, the amide-like nitrogen, and the carbonyl and ether oxygens, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is an ideal candidate for soft ionization techniques. Electrospray ionization (ESI) is the preferred method as it generates intact molecular ions from polar, thermally labile compounds with minimal in-source fragmentation.[11] Analysis is typically performed in positive ion mode, which readily forms protonated molecules.

Formation of the Protonated Molecule [M+H]⁺

The molecular formula for the target compound is C₁₁H₁₃NO₃, with a monoisotopic mass of 207.0895 Da. In a positive mode ESI experiment, the analyte will readily accept a proton to form the even-electron (EE) ion [M+H]⁺ with an m/z of approximately 208.0973. The most likely sites for protonation are the nitrogen atom of the oxazolidinone ring and the oxygen of the hydroxyl group, as these are regions of high electron density. The initial site of protonation is a key determinant of the subsequent fragmentation pathways observed during CID.

Predicted Fragmentation Pathways under Collision-Induced Dissociation (CID)

Upon collisional activation, the internal energy of the [M+H]⁺ precursor ion increases, leading to the cleavage of the weakest bonds in a charge-directed manner. The fragmentation of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is predicted to proceed via several competing pathways involving both the side chain and the heterocyclic ring.

Pathway A: α-Cleavage of the Side Chain

A dominant fragmentation route for compounds containing hydroxyl and amine functionalities is α-cleavage—the breaking of a carbon-carbon bond adjacent to the heteroatom.[12][13] For the target molecule, two primary α-cleavages are anticipated.

• Cleavage adjacent to the hydroxyl group: This is a classic fragmentation for β-phenyl ethanolamines. The C-C bond between the benzylic carbon (Cα) and the adjacent methylene carbon (Cβ) cleaves. This results in the formation of a stable, resonance-stabilized benzylic oxonium ion.

  • Precursor Ion [M+H]⁺ (m/z 208.1): Protonation on the hydroxyl oxygen facilitates this cleavage.

  • Product Ion (m/z 107.1): Cleavage of the Cα-Cβ bond yields the protonated benzaldehyde iminium-like ion or, more likely, the tropylium-like ion C₇H₇O⁺ after rearrangement. The most stable fragment is the hydroxytropylium ion.

  • Neutral Loss (101.0 Da): Corresponds to the loss of the N-methylene-oxazolidinone moiety.

• Cleavage adjacent to the ring nitrogen: Cleavage of the N-C bond of the ethyl linker is also a form of α-cleavage relative to the ring nitrogen.

  • Precursor Ion [M+H]⁺ (m/z 208.1): Protonation on the ring nitrogen can direct this pathway.

  • Product Ion (m/z 102.1): This cleavage results in the formation of the protonated oxazolidinone ring, C₄H₆NO₂⁺.

  • Neutral Loss (106.0 Da): Corresponds to the loss of styrene.

Pathway B: Fragmentation Involving the Oxazolidinone Ring

The oxazolidinone ring itself is susceptible to fragmentation. A common pathway for related structures involves the loss of small, stable neutral molecules like carbon dioxide or ethylene oxide.

• Loss of CO₂ (Decarboxylation): The loss of CO₂ (44 Da) from the carbamate moiety is a characteristic fragmentation for oxazolidinones.[14]

  • Precursor Ion [M+H]⁺ (m/z 208.1): This can be initiated by ring opening.

  • Product Ion (m/z 164.1): Results in a protonated aziridine derivative.

  • Neutral Loss (44.0 Da): Loss of carbon dioxide.

• Ring Contraction and Cleavage: Complex rearrangements can lead to the cleavage of the ring system.[15] This can involve the loss of ethylene oxide (44 Da) or other fragments.

Pathway C: Dehydration

The presence of a hydroxyl group makes the loss of a water molecule a highly probable fragmentation event, especially in alcohols.[13]

• Precursor Ion [M+H]⁺ (m/z 208.1):

• Product Ion (m/z 190.1): The [M+H-H₂O]⁺ ion. This ion can then undergo further fragmentation.

• Neutral Loss (18.0 Da): Loss of H₂O.

The following diagram illustrates the primary predicted fragmentation pathways for the protonated molecule.

Caption: Primary fragmentation pathways of protonated 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Summary of Key Spectral Features

The expected product ion spectrum will likely be dominated by a few key ions that are diagnostic for the structure. The relative abundance of these ions will depend on the collision energy used in the experiment.

m/z (Da)	Proposed Fragment Identity	Neutral Loss (Da)	Originating Pathway	Significance
208.1	[M+H]⁺	-	-	Precursor Ion
190.1	[M+H-H₂O]⁺	18.0	Pathway C	Indicates presence of a hydroxyl group
164.1	[M+H-CO₂]⁺	44.0	Pathway B	Diagnostic for the oxazolidinone ring
107.1	[C₇H₇O]⁺	101.0	Pathway A	Confirms the hydroxy-phenyl-ethyl moiety
102.1	[C₄H₆NO₂]⁺	106.0	Pathway A	Confirms the oxazolidinone ring structure

Experimental Protocol for MS/MS Analysis

To obtain reliable and reproducible fragmentation data, a validated analytical method is essential. The following protocol outlines a standard approach using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one in methanol.

• Working Solution: Dilute the stock solution to a final concentration of 1 µg/mL using a 50:50 mixture of methanol and water containing 0.1% formic acid. The formic acid serves to promote protonation of the analyte.

Liquid Chromatography (LC) Parameters

The use of LC separates the analyte from potential interferences and provides a continuous, stable flow into the mass spectrometer.

• Column: A reverse-phase C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable.

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.3 mL/min

• Injection Volume: 2 µL

Mass Spectrometry (MS) and MS/MS Parameters

These parameters should be optimized on the specific instrument being used.

• Ionization Mode: ESI Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Gas (N₂): Flow at 600 L/hr, Temperature at 350 °C

• MS Scan: Scan from m/z 50 to 300 to identify the [M+H]⁺ precursor ion at m/z 208.1.

• MS/MS Experiment:

  • Select m/z 208.1 as the precursor ion.

  • Perform CID using argon as the collision gas.

  • Vary the collision energy (e.g., in steps from 10 eV to 40 eV) to observe the formation and subsequent fragmentation of different product ions. This allows for the construction of a breakdown curve, which provides deeper insight into the fragmentation cascade.

Caption: Experimental workflow for LC-MS/MS analysis.

Conclusion

The mass spectrometric fragmentation of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one under ESI-MS/MS conditions is predictable and highly informative. The key diagnostic fragments arise from logical, charge-directed cleavage events, including α-cleavage of the side chain (yielding ions at m/z 107.1 and 102.1), dehydration (m/z 190.1), and decarboxylation of the heterocyclic ring (m/z 164.1). By utilizing the experimental protocol outlined in this guide, researchers can generate a characteristic fragmentation pattern that serves as a robust method for the structural confirmation of this important molecular scaffold, thereby supporting advancements in drug discovery and chemical synthesis.

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A Technical Guide to the Mechanistic Formation of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Abstract

The 1,3-oxazolidin-2-one scaffold is a privileged structure in modern medicinal chemistry and a cornerstone of asymmetric synthesis, most notably as a chiral auxiliary. This technical guide provides an in-depth exploration of the primary mechanistic pathways for the formation of a specific derivative, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. Designed for researchers, chemists, and drug development professionals, this document moves beyond simple procedural descriptions to elucidate the underlying chemical principles, reaction dynamics, and causal factors that govern synthesis. We will dissect two robust and mechanistically distinct strategies: the cyclization of a β-amino alcohol precursor and the atom-economical cycloaddition of carbon dioxide to a substituted aziridine. Each section integrates detailed mechanistic diagrams, step-by-step experimental protocols, and a critical analysis of the reaction variables, grounded in authoritative scientific literature.

Introduction: The Significance of the Oxazolidinone Core

Oxazolidin-2-ones are five-membered heterocyclic compounds that have garnered significant attention due to their broad utility. In medicinal chemistry, this motif is the central pharmacophore in a class of antibiotics, including Linezolid and Tedizolid, which are critical for treating multi-drug resistant Gram-positive infections.[1] Beyond their biological activity, chiral oxazolidinones, famously known as Evans auxiliaries, are indispensable tools in asymmetric synthesis, enabling the stereocontrolled formation of complex molecules.[2][3]

The target molecule of this guide, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, possesses key structural features—specifically, a secondary alcohol and a chiral center—that make it a valuable building block for more complex pharmaceutical agents or a ligand in catalysis. Understanding its formation is crucial for optimizing its synthesis and for the rational design of related structures.

Part I: Mechanism via Cyclization of a β-Amino Alcohol Precursor

This classical and highly reliable approach involves two distinct phases: the synthesis of a key β-amino alcohol intermediate and its subsequent cyclization with a carbonylating agent. This strategy offers excellent control over the final structure, as the precursor's stereochemistry is directly transferred to the product.

Synthesis of the Key Intermediate: 1-Phenyl-2-(2-hydroxyethylamino)ethan-1-ol

The logical precursor for our target oxazolidinone is the β-amino alcohol formed from the reaction of styrene oxide and ethanolamine. The reaction proceeds via a nucleophilic ring-opening of the epoxide.

Experimental Rationale: The nucleophilic attack by the amine nitrogen of ethanolamine occurs preferentially at the less sterically hindered terminal carbon of the styrene oxide ring. This regioselectivity is a cornerstone of epoxide chemistry under neutral or basic conditions, ensuring the formation of the desired constitutional isomer.

Caption: Workflow for the synthesis of the β-amino alcohol intermediate.

The Cyclization Step: Mechanistic Elucidation

With the β-amino alcohol in hand, the oxazolidinone ring is formed by introducing a carbonyl group. The choice of carbonylating agent dictates the specific mechanism and reaction conditions.

Diethyl carbonate serves as a safe and effective alternative to highly toxic phosgene.[4] The reaction is typically promoted by a base, such as sodium methoxide or potassium carbonate.

• Carbamate Formation: The secondary amine of the β-amino alcohol intermediate performs a nucleophilic attack on one of the electrophilic carbonyl carbons of diethyl carbonate.

• Intramolecular Cyclization: The intermediate ethyl carbamate is formed, releasing one equivalent of ethanol. The sterically accessible primary hydroxyl group, activated by the base, then performs an intramolecular nucleophilic attack (transesterification) on the carbamate carbonyl.

• Ring Closure: This attack closes the five-membered ring and eliminates an ethoxide ion, which is subsequently protonated by the solvent or upon workup, yielding the final product.

Caption: Mechanism of oxazolidinone formation using diethyl carbonate.

Utilizing CO₂ is an environmentally benign, atom-economical approach.[5] This transformation requires a dehydrating agent, such as propanephosphonic acid anhydride (T3P), and is often catalyzed by a non-nucleophilic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

• Carbamic Acid Formation: The amine rapidly and reversibly reacts with CO₂ to form a carbamic acid intermediate.

• Solubilization & Activation: DBU acts as a bifunctional catalyst, shifting the equilibrium towards the carbamate salt and increasing its solubility in the organic solvent.[5] The dehydrating agent (e.g., T3P) activates the carbamic acid, likely forming a mixed anhydride or other activated species.

• Intramolecular Cyclization: The proximate hydroxyl group attacks the activated carbonyl, leading to cyclization and elimination of the dehydrated byproducts.

Caption: Mechanism of oxazolidinone formation using CO₂ and a dehydrating agent.

Representative Experimental Protocol & Data

Protocol: Synthesis via Diethyl Carbonate [4]

• To a solution of 1-phenyl-2-(2-hydroxyethylamino)ethan-1-ol (1.0 eq.) in an appropriate solvent (e.g., ethanol), add diethyl carbonate (1.5 eq.).

• Add a catalytic amount of a base, such as sodium methoxide (0.05 eq.).

• Heat the mixture to reflux (approx. 125-135°C) for a specified time (e.g., 20-60 minutes), monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture and partition between an organic solvent (e.g., CH₂Cl₂) and water.

• Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (e.g., silica gel, hexane-ethyl acetate gradient) to yield the pure oxazolidinone.

Table 1: Comparison of Carbonylating Agents for β-Amino Alcohol Cyclization

Parameter	Diethyl Carbonate	Carbon Dioxide (CO₂)	Phosgene/Derivatives
Reagent Toxicity	Low	Very Low (Benign)	Extremely High
Typical Catalyst	Base (K₂CO₃, NaOMe)[4]	Dehydrating Agent (T3P) + Base (DBU)[5]	Stoichiometric Base
Byproducts	Ethanol	Water	HCl, Salts
Conditions	Moderate to High Temp.	Mild Temp.	Low Temp.
Field Insight	Excellent balance of safety, cost, and efficiency for lab and scale-up.	"Greenest" option, ideal for sustainable chemistry initiatives.	Largely avoided due to extreme toxicity and handling requirements.

Part II: Mechanism via Cycloaddition of CO₂ to an Aziridine Precursor

This pathway represents a highly atom-economical approach, directly combining an N-substituted aziridine with CO₂ to construct the oxazolidinone ring.[6] This method can be performed without a catalyst or be significantly accelerated by one.

The Key Intermediate: 1-(2-Hydroxy-2-phenylethyl)aziridine

The starting material for this route is the corresponding N-substituted aziridine. Its synthesis is a separate multi-step process, often starting from the same β-amino alcohol discussed in Part I, followed by cyclization (e.g., Wenker synthesis). For the purpose of this guide, we will focus on the cycloaddition step.

The Cycloaddition Step: Mechanistic Elucidation

Under compressed CO₂ and elevated temperatures, the reaction can proceed without any external catalyst.[6]

• Adduct Formation: The aziridine nitrogen attacks CO₂, forming a zwitterionic carbamate adduct in situ.

• Self-Catalysis: This newly formed adduct is proposed to act as the "catalyst". Its carbamate oxygen can act as a nucleophile, attacking the more substituted carbon of a second aziridine molecule, causing the ring to open.

• Ring Closure: The resulting species undergoes an intramolecular rearrangement and cyclization to form the 5-substituted oxazolidinone product, regenerating a species capable of continuing the cycle. The reaction is highly regioselective, yielding the 5-phenyl substituted isomer.[6]

Caption: Proposed self-catalytic mechanism for aziridine and CO₂ cycloaddition.

The reaction can be significantly accelerated under milder conditions using a binary catalyst system, often a Lewis acid (e.g., an iron salt) and a nucleophilic co-catalyst (e.g., a halide ion).[7]

• Aziridine Activation: The Lewis acid (LA) coordinates to the nitrogen atom of the aziridine ring, increasing its electrophilicity and further straining the ring.

• Nucleophilic Ring-Opening: A nucleophile (Nu⁻), such as Br⁻ or I⁻, attacks one of the aziridine carbons. The attack typically occurs at the more substituted carbon, leading to the 5-substituted product.[7]

• CO₂ Insertion: Carbon dioxide inserts into the resulting metal-amide or halo-amine bond to form a carbamate species.

• Intramolecular Cyclization: The oxygen of the intermediate performs a rapid intramolecular "backbiting" attack, closing the five-membered ring and displacing the nucleophile/catalyst to complete the catalytic cycle.

Representative Experimental Protocol & Data

Protocol: Catalyst-Free Cycloaddition of Aziridine and CO₂ [6]

• Place the N-substituted aziridine into a high-pressure stainless-steel autoclave equipped with a magnetic stirrer.

• Seal the autoclave, purge with low-pressure CO₂, and then pressurize with CO₂ to the desired pressure (e.g., 3.5–9 MPa).

• Heat the reactor to the target temperature (e.g., 100–120 °C) and stir for the required duration (e.g., 10 hours).

• After the reaction, cool the autoclave to room temperature and carefully vent the CO₂.

• Dissolve the crude product in an organic solvent and analyze the yield and regioselectivity by ¹H NMR or GC-MS.

• Purify the product by column chromatography if necessary.

Table 2: Comparison of Synthetic Pathways to the Target Oxazolidinone

Feature	β-Amino Alcohol Cyclization	Aziridine + CO₂ Cycloaddition
Atom Economy	Moderate (eliminates EtOH or H₂O)	100% (ideal)[8]
Starting Materials	Readily available (epoxides, amines)	Aziridines can require multi-step synthesis
Stereochemical Control	Excellent (retains stereochemistry of the amino alcohol)	Good (can retain stereochemistry)[6]
Reaction Conditions	Atmospheric pressure, moderate-high temp.	High pressure CO₂, high temp. (catalyst-free) or mild conditions (catalyzed)[6][7]
Key Advantage	Robust, predictable, versatile carbonyl sources.	"Green," high atom economy.
Key Disadvantage	Lower atom economy.	Requires high-pressure equipment or specialized catalysts; aziridine synthesis.

Conclusion and Senior Scientist Insights

The formation of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one can be achieved through elegant and mechanistically distinct pathways. The choice between them is a classic example of balancing synthetic efficiency, operational simplicity, and green chemistry principles.

• For Control and Accessibility: The cyclization of a β-amino alcohol precursor is often the method of choice in a research or process development setting. The starting materials are generally more accessible, and the stereochemical integrity of a chiral amino alcohol is reliably transferred to the final product. The use of diethyl carbonate provides a safe, scalable, and high-yielding protocol.[4]

• For Atom Economy and Sustainability: The cycloaddition of CO₂ to an aziridine is a superior strategy from a green chemistry perspective.[6] While it may require more specialized equipment (for high-pressure variants) or catalyst development, its 100% atom economy is a significant advantage, particularly in large-scale manufacturing where waste reduction is paramount.

A thorough understanding of both mechanisms allows the modern chemist to select the optimal synthetic route based on project-specific constraints, including available starting materials, required stereopurity, scale, and commitment to sustainable practices.

References

• Title: Catalyst-Free Process for the Synthesis of 5-Aryl-2-Oxazolidinones via Cycloaddition Reaction of Aziridines and Carbon Dioxide Source: Chinese Journal of Chemistry URL: [Link]

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• Title: Isocyanurate Formation During Oxazolidinone Synthesis from Epoxides and Isocyanates Catalysed by a Chromium(Salphen) Complex. Source: Semantic Scholar URL: [Link]

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An In-depth Technical Guide to the Thermodynamic Stability of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is a molecule of significant interest within medicinal chemistry and drug development. As a member of the oxazolidinone class of compounds, it shares a core heterocyclic structure known for its utility in a range of therapeutic areas, most notably as antibacterial agents.[1][2][3][4] The specific structural features of a hydroxyl group and a phenyl group attached to the N-ethyl substituent introduce unique stereochemical and electronic properties that can influence its biological activity and, critically, its thermodynamic stability. A thorough understanding of the stability of this molecule is paramount for its potential development as a pharmaceutical agent, as it directly impacts shelf-life, formulation strategies, and ultimately, safety and efficacy.

This guide provides a comprehensive technical overview of the thermodynamic stability of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. We will delve into the primary degradation pathways, methodologies for stability assessment, and strategies for stabilization. The insights provided herein are intended to equip researchers and drug development professionals with the necessary knowledge to effectively handle and formulate this promising compound.

I. Fundamental Aspects of Oxazolidinone Stability

The 1,3-oxazolidin-2-one ring system is generally considered to be thermally stable.[5][6] However, its stability is susceptible to various environmental factors, leading to degradation through several key pathways. The primary modes of degradation for the oxazolidinone ring are hydrolysis, oxidation, and photodegradation.[7]

A. Hydrolytic Degradation

Hydrolysis represents a significant degradation pathway for oxazolidinones, particularly under alkaline conditions. The lactone-like carbamate linkage within the oxazolidinone ring is susceptible to nucleophilic attack by hydroxide ions, leading to ring-opening. The presence of substituents on the ring can influence the rate of hydrolysis. For 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, the electron-withdrawing nature of the phenyl group could potentially influence the electrophilicity of the carbonyl carbon, though steric hindrance from the bulky substituent may also play a role.

Acid-catalyzed hydrolysis is also a potential degradation route, although typically less pronounced than alkaline hydrolysis for this class of compounds.[7] Protonation of the carbonyl oxygen can activate the ring towards nucleophilic attack by water.

B. Oxidative Degradation

Oxidative degradation can be a critical concern for many pharmaceutical compounds, and oxazolidinones are no exception. The tertiary amine within the oxazolidinone ring and the secondary alcohol in the side chain of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one are potential sites for oxidation. Oxidative stress, which can be induced by exposure to peroxides, metal ions, or dissolved oxygen, can lead to the formation of various degradation products.[8][9] The presence of a benzylic hydroxyl group may be a particularly susceptible site for oxidation.

C. Photodegradation

Exposure to light, especially ultraviolet (UV) radiation, can induce photodegradation of the oxazolidinone ring.[7] The aromatic phenyl group in 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one can act as a chromophore, absorbing light energy and potentially leading to the formation of reactive excited states that can initiate degradation reactions.

II. Experimental Assessment of Thermodynamic Stability

A comprehensive evaluation of the thermodynamic stability of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one necessitates a combination of thermal analysis and forced degradation studies.

A. Thermal Analysis

Thermal analysis techniques provide quantitative information about the physical and chemical changes that occur in a substance as a function of temperature.

• Differential Scanning Calorimetry (DSC): DSC is employed to determine the melting point and enthalpy of fusion of the compound, which are key indicators of its purity and solid-state stability. A sharp endothermic peak corresponds to the melting of a crystalline solid.[5][6]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is used to determine the decomposition temperature and to identify the loss of volatile components. For oxazolidinone derivatives, TGA can reveal their overall thermal stability in the solid state.[10]

Analytical Technique	Parameter Measured	Interpretation for Stability
Differential Scanning Calorimetry (DSC)	Heat flow into or out of a sample as a function of temperature	Determines melting point, purity, and solid-state transitions. A sharp, high-temperature melting point generally indicates good thermal stability.
Thermogravimetric Analysis (TGA)	Mass change of a sample as a function of temperature	Indicates the onset of thermal decomposition. A high decomposition temperature suggests good thermal stability.

B. Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of stability assessment. It involves subjecting the compound to harsh conditions to accelerate its degradation and identify potential degradation products and pathways.[2][7][11]

Caption: Workflow for forced degradation studies.

1. Acidic Hydrolysis:

• Dissolve a known concentration of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one in a suitable solvent (e.g., methanol or acetonitrile) and dilute with 0.1 M hydrochloric acid.

• Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).[7]

• Withdraw aliquots at specified time intervals, neutralize, and analyze by a stability-indicating HPLC method.

2. Alkaline Hydrolysis:

• Dissolve the compound in a suitable solvent and dilute with 0.1 M sodium hydroxide.

• Maintain the solution at room temperature for a defined period (e.g., 24 hours).[7]

• Withdraw aliquots at specified time intervals, neutralize, and analyze by HPLC.

3. Oxidative Degradation:

• Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.[7]

• Monitor the reaction over a defined period (e.g., 24 hours).

• Withdraw aliquots at specified time intervals and analyze by HPLC.

4. Thermal Degradation:

• Expose a solid sample of the compound to elevated temperatures (e.g., 105°C) for a defined period (e.g., 24 hours).[7]

• Dissolve the stressed solid sample in a suitable solvent and analyze by HPLC.

5. Photochemical Degradation:

• Expose a solution of the compound to a controlled source of UV and/or visible light.

• A control sample should be kept in the dark under the same conditions.

• Analyze both the exposed and control samples by HPLC at specified time intervals.

III. Analytical Methodologies for Stability Assessment

A robust, stability-indicating analytical method is essential for accurately quantifying the parent compound and its degradation products. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) are the most common techniques employed for this purpose.[1][2][7][11]

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is often employed to achieve optimal separation of the parent compound from its degradation products.

• Detector: A UV detector is commonly used, with the detection wavelength set to the absorbance maximum of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. A photodiode array (PDA) detector can provide additional spectral information for peak purity assessment.

• Method Validation: The analytical method must be validated according to ICH guidelines to ensure its accuracy, precision, specificity, linearity, and robustness.

Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QToF-MS) is a powerful tool for the identification and structural elucidation of degradation products.[1][11] High-resolution mass spectrometry provides accurate mass measurements, which can be used to determine the elemental composition of the degradants. Tandem mass spectrometry (MS/MS) experiments provide fragmentation patterns that aid in structural characterization. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structures of isolated degradation products.[7]

IV. Potential Degradation Pathways and Stabilization Strategies

Based on the forced degradation studies, a degradation pathway map can be constructed.

Caption: Potential degradation pathways.

Stabilization Strategies

• pH Control: Maintaining the pH of solutions within a stable range (typically neutral to slightly acidic) can minimize hydrolytic degradation. The use of appropriate buffer systems in liquid formulations is crucial.

• Protection from Light: Storing the compound in light-resistant containers can prevent photodegradation.[7]

• Inert Atmosphere: For oxygen-sensitive compounds, packaging under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidative degradation.

• Chelating Agents: The addition of chelating agents (e.g., EDTA) can sequester trace metal ions that may catalyze oxidative reactions.[8][9]

• Antioxidants: The inclusion of antioxidants in formulations can help to prevent oxidative degradation.

Conclusion

A comprehensive understanding of the thermodynamic stability of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is fundamental to its successful development as a therapeutic agent. This guide has outlined the key degradation pathways, including hydrolysis, oxidation, and photodegradation, that can affect the integrity of this molecule. By employing a systematic approach that combines thermal analysis, forced degradation studies, and the development of a validated stability-indicating analytical method, researchers can gain a thorough understanding of the compound's stability profile. This knowledge is essential for developing robust formulations with an acceptable shelf-life and for ensuring the safety and efficacy of the final drug product. The insights and methodologies presented herein provide a solid framework for the stability assessment of this and other related oxazolidinone derivatives.

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• Dong, J., Karki, S. B., Parikh, M., Riggs, J. C., & Huang, L. (2012). Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions. Drug development and industrial pharmacy, 38(11), 1289–1297. [Link]

• Dong, J., Karki, S. B., Parikh, M., Riggs, J. C., & Huang, L. (2012). Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions. Drug development and industrial pharmacy, 38(11), 1289–1297. [Link]

• Al-Mutairi, H. M., Phillips, O. A., & Al-Tannak, N. F. (2022). Stability-Indicating Assay of Novel 5-(Hydroxamic acid)methyl Oxazolidinones with 5-Lipooxygenase Inhibitory Activity. Pharmaceuticals, 15(12), 1545. [Link]

• Shimasaki, C., Hayase, S., Murai, A., Takai, J., Tsukurimichi, E., & Yoshimura, T. (1990). Thermal Behavior and Characterization of Some 2-Oxazolidinone Derivatives. Bulletin of the Chemical Society of Japan, 63(4), 1074-1079. [Link]

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• Abd El-Kawy, M. M., Abd El-Sattar, O. I., Hegazy, M. A., & Eissa, M. S. (2013). Determination of the New Oxazolidinone Antibiotic Linezolid in Presence of Both its Alkaline and Oxidative Degradation Products Using Validated Stability-Indicating Chromatographic Methods as Per ICH Guidelines. Journal of American Science, 9(6), 155-165. [Link]

• A Comprehensive Review on Analytical Method Development and Validation for Linezolid in Pharmaceutical Dosage Forms. (2023). International Journal of Pharmaceutical Sciences and Research, 14(5), 2326-2335.
• Wienkers, L. C., & Wynalda, M. A. (2000). Oxidation of the Novel Oxazolidinone Antibiotic Linezolid in Human Liver Microsomes. Drug Metabolism and Disposition, 28(9), 1054-1058.

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solubility profile of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one in organic solvents

An In-depth Technical Guide to Determining the Solubility Profile of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one in Organic Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility profile of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one in various organic solvents. Given the limited publicly available solubility data for this specific molecule, this document focuses on establishing a robust experimental and theoretical workflow to generate a reliable solubility profile.

Introduction: The Critical Role of Solubility in Drug Development

3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one belongs to the oxazolidinone class of compounds, which are of significant interest in medicinal chemistry.[1][2] The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical property that influences every stage of the drug development process, from synthesis and purification to formulation and bioavailability.[3][4][5] A well-defined solubility profile is essential for:

• Crystallization and Polymorph Screening: Selecting appropriate solvents is crucial for controlling the crystallization process and obtaining the desired solid-state form of the API.

• Formulation Development: Understanding solubility is fundamental for developing various dosage forms, including oral solutions, injectables, and topical preparations.[6]

• Process Chemistry: Efficient and scalable synthesis and purification protocols rely on the selection of solvents in which the API and its intermediates have optimal solubility.

• Predicting In Vivo Performance: Solubility data can provide initial insights into a drug's potential absorption and bioavailability.[4][7]

This guide will provide a detailed methodology for experimentally determining the solubility of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one and introduce theoretical concepts to guide solvent selection.

Theoretical Framework: Predicting Solubility

Before embarking on extensive experimental work, theoretical models can be employed to guide the selection of appropriate organic solvents.

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are a powerful tool for predicting the miscibility and solubility of a solute in a solvent.[8][9] The principle is that "like dissolves like." HSP breaks down the total Hildebrand solubility parameter into three components:

• δD: Energy from dispersion forces.

• δP: Energy from polar interactions.

• δH: Energy from hydrogen bonding.

Experimental Determination of a Solubility Profile

The "gold standard" for determining thermodynamic solubility is the shake-flask method .[4][10][11][12] This method involves equilibrating an excess amount of the solid compound in the solvent of interest until a saturated solution is achieved.

Materials and Equipment

• 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one (ensure purity and solid-state form are well-characterized)

• A range of organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, acetonitrile, tetrahydrofuran, dichloromethane) of appropriate purity

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Shaker or orbital incubator with temperature control

• Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane compatibility)

• High-Performance Liquid Chromatography (HPLC) with UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Step-by-Step Experimental Protocol: Shake-Flask Method

• Preparation of Solvent Systems: Prepare the desired organic solvents.

• Addition of Excess Solute: To a series of vials, add a pre-weighed excess amount of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. The amount should be sufficient to ensure that undissolved solids remain at the end of the experiment.

• Addition of Solvent: Add a known volume or mass of the selected organic solvent to each vial.

• Equilibration: Seal the vials and place them in a shaker or incubator at a constant temperature (e.g., 25 °C or 37 °C).[13][14] Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. It is advisable to perform a time-to-equilibrium study to determine the optimal agitation time.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.[12]

• Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Filter the sample through a chemically compatible syringe filter (e.g., 0.22 µm PTFE). Immediately dilute the filtered sample with a suitable solvent to prevent precipitation and to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.[11][15]

Analytical Method for Quantification

A robust and validated analytical method is crucial for accurate solubility determination.

• HPLC-UV Method:

  • Column: A C18 column is a common starting point.

  • Mobile Phase: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol). The composition should be optimized to achieve good peak shape and retention time.

  • Detection: A UV detector set at the wavelength of maximum absorbance for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

  • Calibration: Prepare a series of calibration standards of known concentrations and generate a calibration curve.

Data Analysis and Presentation

The solubility is calculated from the measured concentration of the saturated solution and the dilution factor. The results should be expressed in appropriate units, such as mg/mL or mol/L.

Table 1: Example of a Solubility Data Table for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)
Methanol
Ethanol
Acetone
Ethyl Acetate
Acetonitrile
Tetrahydrofuran
Dichloromethane

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for reproducible results.

Caption: Experimental workflow for the shake-flask solubility determination.

Interpreting the Solubility Profile

The solubility data should be analyzed in the context of the solvent properties. Correlating the experimental solubility with the Hansen Solubility Parameters of the solvents can provide valuable insights into the types of intermolecular interactions that govern the solubilization of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Caption: Conceptual diagram of Hansen Solubility Parameters (HSP).

Conclusion

Determining the solubility profile of a novel compound like 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is a foundational step in its development. While direct solubility data may not always be readily available, a systematic approach combining theoretical predictions with robust experimental methodologies, such as the shake-flask method, can provide the necessary information. This guide has outlined a comprehensive and scientifically sound workflow to enable researchers to generate a reliable and informative solubility profile, thereby facilitating informed decisions throughout the drug development pipeline.

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exploratory biological activity of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one derivatives

An In-Depth Technical Guide to the Exploratory Biological Activities of 1,3-Oxazolidin-2-one Derivatives

Abstract

The 1,3-oxazolidin-2-one core is a "privileged scaffold" in medicinal chemistry, renowned for its role in a diverse array of therapeutic agents. Initially gaining prominence with the approval of the antibiotic Linezolid, this heterocyclic system has since been the subject of extensive research, revealing a remarkable breadth of biological activities. This guide provides a technical exploration of the key pharmacological properties associated with 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one derivatives and their structural analogs. We will delve into the established antibacterial mechanisms, the emerging and potent anticancer activities, and the promising anticonvulsant effects of this chemical class. By synthesizing data from numerous studies, this document explains the causality behind experimental designs, details validated protocols for biological evaluation, and examines the structure-activity relationships that govern efficacy. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the versatile therapeutic potential of the oxazolidinone scaffold.

The 1,3-Oxazolidin-2-one Scaffold: A Foundation for Therapeutic Innovation

Chemical Structure and Significance

The 1,3-oxazolidin-2-one is a five-membered heterocyclic ring containing one oxygen, one nitrogen, and a ketone group.[1] Its structural rigidity, combined with its capacity for stereospecific substitutions at the C-5 and N-3 positions, makes it an ideal framework for designing targeted therapeutic agents. The core structure serves as a stable anchor from which various functional groups can be appended to modulate pharmacokinetic properties and interact with specific biological targets. The focus on derivatives featuring a 3-(2-Hydroxy-2-phenylethyl) substituent explores the introduction of a chiral side-chain with hydrogen-bonding capabilities and aromatic interactions, which can significantly influence target binding and overall biological activity.

Historical Context: From Linezolid to Broad-Spectrum Exploration

The therapeutic journey of oxazolidinones was cemented in 2000 with the FDA approval of Linezolid, the first member of this class to be used clinically for treating infections caused by multidrug-resistant Gram-positive bacteria.[2] Linezolid's novel mechanism of action—inhibiting the initiation phase of bacterial protein synthesis by binding to the 50S ribosomal subunit—provided a critical new weapon against pathogens like Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant Enterococcus faecalis (VRE).[2][3] The success of Linezolid catalyzed a surge in research, leading to the development of second-generation oxazolidinones and the discovery that this versatile scaffold possesses a wide range of other biological activities, including anticancer, anticonvulsant, antifungal, and antioxidant properties.[1][4]

Core Biological Activities and Mechanistic Insights

Antibacterial Activity: The Hallmark of Oxazolidinones

The most extensively studied activity of oxazolidinones is their antibacterial effect, primarily against Gram-positive organisms.[5]

2.1.1 Mechanism of Action: Inhibition of Bacterial Protein Synthesis Oxazolidinones exert their antibacterial effect through a unique mechanism. They bind to the 23S rRNA component of the 50S ribosomal subunit, preventing the formation of the initiation complex necessary for bacterial protein synthesis.[3] This early-stage inhibition is distinct from most other protein synthesis inhibitors, which often act during the elongation phase, thus minimizing the potential for cross-resistance.

2.1.2 Spectrum of Activity This class of compounds is highly potent against a broad panel of Gram-positive bacteria, including strains that have developed resistance to other antibiotic classes.[5] Key targets include MRSA, methicillin-resistant Staphylococcus epidermidis (MRSE), penicillin-resistant Streptococcus pneumoniae (PRSP), and Enterococcus faecalis.[3][5] While generally less effective against Gram-negative bacteria, certain derivatives have shown remarkable activity against species like E. coli and K. pneumoniae.[5]

2.1.3 Structure-Activity Relationship (SAR) for Antibacterial Potency Decades of research have established clear SAR for oxazolidinones. The 3-phenyl-oxazolidinone rings and the C-5 acetamidomethyl substituent were initially identified as key for activity, as seen in Linezolid.[6] Later studies demonstrated that modifications to the C-5 side chain, such as replacing the acetamide group with a hydroxymethyl or a 1,2,3-triazole group, can maintain or even enhance potency, particularly against linezolid-resistant strains.[6] The introduction of fused heterocyclic rings at the C-ring position has also led to compounds with superior activity compared to Linezolid.[3]

2.1.4 Data Summary: Minimum Inhibitory Concentrations (MICs) The following table summarizes the in vitro antibacterial activity of various oxazolidinone derivatives against a panel of bacterial strains.

Compound/Derivative	S. aureus (MRSA)	E. faecalis	S. pneumoniae (PRSP)	E. coli	Reference
Linezolid	1.0 - 2.0 µg/mL	1.0 µg/mL	<0.5 µg/mL	>64 µg/mL	[3][5]
Benzoxazinyl-oxazolidinone 16	<0.5 µg/mL	<0.5 µg/mL	<0.5 µg/mL	-	[5]
Triazolo[4,3-α]pyrimidine 8	0.5 µg/mL	1.0 µg/mL	-	-	[5]
LpxC Inhibitor 46	-	-	-	<0.016 µg/mL	[5]
(R)-5-((S)-1-dibenzylaminoethyl)-1,3-oxazolidin-2-one (7a)	Active at 6.6 µg	-	-	-	[7]
Pyridine-3-yl Derivative 21d	2 µg/mL	4 µg/mL	1 µg/mL	>128 µg/mL	[8]

Anticancer Activity: A New Frontier

Recent research has highlighted the significant potential of oxazolidinone derivatives as anticancer agents.[2][9][10] This activity is generally attributed to their ability to induce programmed cell death (apoptosis) and halt the proliferation of cancer cells.

2.2.1 Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest Multiple studies have shown that oxazolidinone derivatives can inhibit the proliferation of various cancer cell lines.[1][2] The primary mechanisms involve triggering apoptosis and inducing cell cycle arrest, often at the G1 or G2/M phase.[2][9] For instance, certain 5-(carbamoylmethylene)-oxazolidin-2-ones were found to induce apoptosis in breast (MCF-7) and cervical (HeLa) cancer cells through the activation of caspase-9 and the release of cytochrome c.[2] Other derivatives have been shown to arrest the cell cycle in lymphoma cells at the G2/M phase.[9][10]

2.2.2 Cellular Pathways: ROS Generation and Mitochondrial Dysfunction A key pathway implicated in the anticancer effect of oxazolidinones is the induction of mitochondrial dysfunction. Treatment with these compounds has been shown to reduce the mitochondrial membrane potential, which is a critical event in the intrinsic apoptotic pathway.[2] This is often accompanied by a significant increase in the levels of reactive oxygen species (ROS), which can cause cellular damage and trigger apoptosis.[1][2]

2.2.3 Data Summary: IC50 Values against Cancer Cell Lines The table below presents the cytotoxic activity of selected oxazolidinone derivatives against human cancer cell lines.

Compound/Derivative	Cell Line	IC50 Value	Reference
5-(carbamoylmethylene)-oxazolidin-2-one (OI)	MCF-7 (Breast)	17.66 µM	[1][2]
5-(carbamoylmethylene)-oxazolidin-2-one (OI)	HeLa (Cervical)	31.10 µM	[1][2]
2-Thioxo-oxazolidin-4-one (LPSF/NBM-1)	HL-60 (Leukemia)	54.83 µM	[9][10]
2-Thioxo-oxazolidin-4-one (LPSF/NBM-2)	MOLT-4 (Lymphoma)	51.61 µM	[9][10]

Anticonvulsant Properties: Modulating Neuronal Activity

A growing body of evidence suggests that the oxazolidinone scaffold can serve as a basis for developing novel anticonvulsant agents.

2.3.1 Preclinical Evidence from In Vitro and In Vivo Models Derivatives of 2(3H)-benzoxazolone and 2(3H)-benzothiazolone have demonstrated significant anticonvulsant activity in established preclinical models.[11] These compounds were effective against seizures induced by maximal electroshock (MES) and pentylenetetrazole (scMet) in both mice and rats.[11] Specifically, certain triazolyl-oxazolidinone derivatives have been shown to depress excitatory synaptic transmission and reduce the firing frequency of action potentials in hippocampal neurons, actions consistent with anticonvulsant activity.[12]

2.3.2 Potential Mechanisms of Action The exact mechanisms are still under investigation, but the activity of some derivatives against chemically-induced seizures suggests an interaction with neurotransmitter systems.[12] For example, one neuroactive oxazolidinone, PH084, was found to depress both NMDA and non-NMDA receptor-mediated excitatory currents.[12] Other studies have pointed to a possible interaction with neuronal voltage-sensitive sodium and calcium channels as a probable mechanism of action.[13]

2.3.3 Data Summary: Efficacy in Seizure Models (ED50) The following table summarizes the anticonvulsant efficacy of lead compounds in the MES test.

Compound/Derivative	Animal Model	ED50 (MES Test)	Reference
Compound 43 (benzoxazolone)	Mouse (i.p.)	8.7 mg/kg	[11]
Compound 45 (benzoxazolone)	Mouse (i.p.)	7.6 mg/kg	[11]
Compound 45 (benzoxazolone)	Rat (p.o.)	18.6 mg/kg	[11]
Compound 6 (pyrrolidine-2,5-dione)	Mouse (i.p.)	68.30 mg/kg	[13]

Experimental Design & Protocols for Biological Evaluation

The exploration of new chemical entities requires robust and validated experimental protocols. The following sections detail standard methodologies for assessing the primary biological activities of oxazolidinone derivatives.

Protocol: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a bacterium.

Rationale: The broth microdilution method is a standardized, high-throughput technique recommended by bodies like the Clinical and Laboratory Standards Institute (CLSI) for quantifying the in vitro activity of new antimicrobial agents. It allows for the simultaneous testing of multiple compounds against various bacterial strains.

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum:

  • Aseptically pick 3-5 well-isolated colonies of the test bacterium from an agar plate.

  • Transfer colonies to a tube containing sterile saline or broth.

  • Vortex to create a smooth suspension. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the microplate wells.

• Compound Preparation and Serial Dilution:

  • Dissolve the test oxazolidinone derivative in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in CAMHB to achieve a range of desired test concentrations.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the diluted compound.

  • Include a positive control (bacteria in broth, no compound) and a negative control (broth only, no bacteria). A standard antibiotic like Linezolid should be run in parallel as a comparator.

  • Seal the plate and incubate at 35-37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the plate for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (i.e., the well is clear).

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the effect of a compound on cell proliferation and viability.[2]

Rationale: The MTT assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, providing a quantitative measure of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture the desired cancer cell line (e.g., MCF-7, HeLa) under standard conditions (e.g., 37°C, 5% CO₂).

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the oxazolidinone derivative in the appropriate cell culture medium.

  • Remove the old medium from the wells and add the medium containing the test compound at various concentrations.

  • Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and an untreated control.

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10-20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from the wells.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the purple formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration and use non-linear regression to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol: In Vivo Anticonvulsant Screening (Maximal Electroshock Seizure - MES Test)

This is a standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.[11]

Rationale: The MES test induces a maximal seizure by electrical stimulation, which is highly reproducible. The ability of a test compound to prevent the tonic hindlimb extension phase of the seizure is a strong indicator of its potential efficacy against generalized seizures in humans.

Step-by-Step Methodology:

• Animal Preparation and Dosing:

  • Use adult male mice or rats within a defined weight range.

  • Administer the test oxazolidinone derivative intraperitoneally (i.p.) or per os (p.o.) at various doses. A vehicle control group and a positive control group (e.g., Phenytoin) must be included.

  • Allow for a predetermined time for drug absorption (e.g., 30-60 minutes).

• Induction of Seizure:

  • Apply corneal electrodes, moistened with saline, to the eyes of the animal.

  • Deliver a short, high-frequency electrical stimulus (e.g., 60 Hz, 50 mA for 0.2 seconds for mice).

• Observation and Endpoint:

  • Immediately after the stimulus, observe the animal for the characteristic seizure pattern.

  • The primary endpoint is the presence or absence of the tonic hindlimb extension phase. The complete abolition of this phase is considered protection.

• Data Analysis:

  • For each dose group, calculate the percentage of animals protected from tonic hindlimb extension.

  • Use probit analysis to calculate the ED50 value, which is the dose of the compound required to protect 50% of the animals from the seizure endpoint.

• Neurotoxicity Assessment (Optional but Recommended):

  • Evaluate motor impairment using the rotarod test at the same time points to determine the dose at which the compound causes neurotoxicity (TD50).[11] The ratio of TD50/ED50 gives the Protective Index (PI), a measure of the drug's therapeutic window.

Visualizing Key Processes and Workflows

Visual diagrams are essential for clarifying complex chemical and biological processes. The following figures, rendered using Graphviz, illustrate key workflows and mechanisms discussed in this guide.

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Proposed mechanism of apoptosis induction by anticancer oxazolidinones.

Conclusion and Future Directions

The 1,3-oxazolidin-2-one scaffold has unequivocally proven its value in medicinal chemistry, extending far beyond its initial success in antibacterial therapy. The accumulated evidence demonstrates that derivatives of this core structure possess significant and promising anticancer and anticonvulsant activities. The structure-activity relationships developed over years of research provide a rational basis for the design of new derivatives with enhanced potency and selectivity.

The specific inclusion of a 3-(2-Hydroxy-2-phenylethyl) moiety introduces key structural features—a chiral center, a hydroxyl group for hydrogen bonding, and a phenyl ring for aromatic interactions—that can be exploited to optimize binding to various biological targets. Future research should focus on:

• Stereoselective Synthesis: Investigating the impact of stereochemistry at the benzylic alcohol on biological activity.

• Mechanism Deconvolution: Utilizing advanced biochemical and cellular assays to precisely identify the molecular targets responsible for the anticancer and anticonvulsant effects.

• Pharmacokinetic Optimization: Modifying the scaffold to improve metabolic stability, solubility, and oral bioavailability, thereby enhancing its potential for in vivo efficacy.

By continuing to explore the rich chemical space around the oxazolidinone nucleus, researchers are well-positioned to develop next-generation therapeutics for a wide range of challenging diseases.

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In Vitro Toxicity Profile of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one: A Comprehensive Technical Guide

Executive Summary & Structural Rationale

The oxazolidinone class of compounds represents a critical scaffold in medicinal chemistry, most notably recognized for its antibacterial efficacy against multidrug-resistant Gram-positive pathogens (e.g., Linezolid, Tedizolid). However, the clinical utility of oxazolidinones is frequently dose-limited by off-target toxicities, primarily myelosuppression (thrombocytopenia/anemia) and neurologic interactions via monoamine oxidase (MAO) inhibition[1][2].

3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one (CAS: 82191-11-5) is a structurally distinct derivative. Unlike linezolid, which features a C5-acetamidomethyl group and an N3-fluorophenyl-morpholine moiety, this compound possesses a 2-hydroxy-2-phenylethyl substitution at the N3 position and lacks the C5 extension.

Predictive Toxicology & Causality

From a structure-activity relationship (SAR) perspective, the absence of the C5-acetamidomethyl group significantly alters the molecule's binding affinity to the bacterial 50S ribosomal subunit. More importantly for toxicity, this structural divergence impacts its affinity for the human mitochondrial 16S rRNA (the primary driver of oxazolidinone-induced myelosuppression) and the FAD-binding pocket of MAO enzymes [2][3]. To rigorously evaluate this compound for drug development or as a synthetic intermediate, a comprehensive in vitro toxicity profiling cascade is required.

In Vitro Toxicity Screening Workflow

To establish a self-validating system for toxicity evaluation, we employ a multi-tiered in vitro approach. Each assay is designed not merely to generate an IC₅₀ value, but to elucidate the mechanistic causality of potential adverse events.

Fig 1. In vitro toxicity screening workflow for oxazolidinone derivatives.

Core Experimental Protocols

As an application scientist, I emphasize that protocols must be self-validating. This means incorporating rigorous positive controls (e.g., Linezolid for MPS, Chloramphenicol for CFU-GM, Clorgyline for MAO-A) and negative controls (vehicle) to ensure the dynamic range of the assay is functioning correctly.

Mitochondrial Protein Synthesis (MPS) Assay

Scientific Rationale: Oxazolidinones induce toxicity by binding to the human mitochondrial ribosome (which shares evolutionary homology with the bacterial 70S ribosome), halting the translation of essential electron transport chain proteins like Cytochrome c oxidase (CYTOX)[4][5].

Step-by-Step Methodology:

• Mitochondrial Isolation: Isolate intact mitochondria from K562 human erythroleukemia cells using differential centrifugation (600 × g to remove nuclei; 10,000 × g to pellet mitochondria) in a sucrose/HEPES buffer. Causality: K562 cells are chosen because their proliferation is highly dependent on oxidative phosphorylation, making them highly sensitive to MPS inhibition[4].

• Reaction Setup: Resuspend the mitochondrial pellet in an incubation buffer containing ATP, GTP, an amino acid mixture lacking methionine, and an energy-regenerating system (creatine phosphate/creatine kinase).

• Compound Dosing: Add 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one at varying concentrations (0.1 μM to 100 μM). Use Linezolid (10 μM) as a positive control and 0.1% DMSO as a vehicle control.

• Radiolabeling: Introduce 10 μCi of [³⁵S]methionine and incubate at 37°C for 90 minutes.

• Precipitation & Readout: Terminate the reaction by adding ice-cold 10% Trichloroacetic acid (TCA). Filter the precipitate through GF/C glass microfiber filters, wash with 5% TCA, and quantify incorporated radioactivity using a liquid scintillation counter. Calculate the IC₅₀ based on the dose-response curve.

Hematotoxicity: CFU-GM Clonogenic Assay

Scientific Rationale: The clinical manifestation of MPS inhibition is bone marrow toxicity. Megakaryocyte and granulocyte differentiation are highly ATP-dependent processes. By culturing human bone marrow mononuclear cells (hBM-MNCs), we can directly observe the functional consequence of the compound on hematopoiesis[5][6].

Step-by-Step Methodology:

• Cell Preparation: Thaw cryopreserved hBM-MNCs rapidly at 37°C. Assess viability via Trypan Blue exclusion (must be >90% for a valid assay).

• Matrix Plating: Suspend cells in a methylcellulose-based semi-solid medium supplemented with recombinant human cytokines (rhGM-CSF, rhIL-3, and rhSCF) to stimulate Granulocyte-Macrophage Colony-Forming Units (CFU-GM).

• Dosing: Plate the cell/matrix mixture into 96-well plates containing serial dilutions of the test compound. Include Chloramphenicol as a highly myelotoxic positive control[6].

• Incubation: Incubate for 14 days at 37°C in a fully humidified atmosphere with 5% CO₂.

• Quantification (HALO Platform): Instead of subjective manual counting, utilize a luminescence-based ATP detection reagent (e.g., CellTiter-Glo). The luminescent signal is directly proportional to the number of viable, proliferating progenitor cells.

Monoamine Oxidase (MAO) Inhibition Assay

Scientific Rationale: The oxazolidinone ring can mimic the substrate structure for MAO enzymes, leading to reversible inhibition. This can cause severe drug-drug interactions (serotonin syndrome) if co-administered with SSRIs[1][2].

Step-by-Step Methodology:

• Enzyme Preparation: Utilize recombinant human MAO-A and MAO-B expressed in baculovirus-infected insect cells.

• Incubation: In a 96-well black opaque plate, combine the enzyme, potassium phosphate buffer (pH 7.4), and the test compound. Pre-incubate for 15 minutes at 37°C.

• Substrate Addition: Add the fluorogenic substrate kynuramine. MAO cleaves kynuramine to yield 4-hydroxyquinoline.

• Readout: After 30 minutes, stop the reaction with NaOH. Measure fluorescence (Excitation: 310 nm, Emission: 400 nm). Calculate the Kᵢ to determine the reversible inhibition constant.

Mechanistic Visualization

Fig 2. Mechanism of oxazolidinone-induced myelosuppression via mitochondrial toxicity.

Quantitative Data Presentation

To contextualize the toxicity profile of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, we compare its predicted/representative in vitro metrics against established clinical oxazolidinones. The structural modifications in this compound (specifically the bulky phenylethyl group) generally result in attenuated MAO interaction but require careful monitoring for lipophilicity-driven cytotoxicity.

Table 1: Comparative In Vitro Toxicity Profiling Data

Assay / Parameter	3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one	Linezolid (Reference)	Tedizolid (Reference)	Clinical Implication
General Cytotoxicity (HepG2 IC₅₀)	> 100 μM	> 100 μM	> 50 μM	Indicates low baseline hepatotoxicity.
Mitochondrial Protein Synthesis (IC₅₀)	Assay Dependent (Est. > 25 μM)	16.0 ± 2.0 μM[4]	4.5 ± 1.2 μM	Lower IC₅₀ correlates with higher risk of lactic acidosis.
Hematotoxicity (CFU-GM IC₅₀)	Assay Dependent (Est. > 50 μM)	28.5 μM	12.4 μM	Primary indicator for dose-limiting bone marrow suppression.
MAO-A Inhibition (IC₅₀)	> 50 μM (Predicted weak)	46.0 μM[1]	8.7 μM[1]	High IC₅₀ (>50 μM) indicates lower risk of serotonin syndrome.
MAO-B Inhibition (IC₅₀)	> 50 μM (Predicted weak)	2.1 μM[1]	5.7 μM[1]	Neurologic safety margin.

(Note: Data for the specific title compound is extrapolated based on SAR principles of N3-substituted oxazolidinones lacking the C5-acetamido pharmacophore; Linezolid and Tedizolid data are derived from established literature[1][4]).

Conclusion

The in vitro toxicity profiling of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one requires a targeted approach that goes beyond basic cell viability. Because the oxazolidinone core has well-documented liabilities regarding mitochondrial translation and monoamine oxidase inhibition, any derivative must be passed through the MPS, CFU-GM, and MAO-A/B assay cascades. By utilizing self-validating protocols with robust controls, researchers can accurately determine whether the 2-hydroxy-2-phenylethyl substitution successfully widens the therapeutic window by mitigating these historic class-specific toxicities.

Sources

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• 4. Oxazolidinones Inhibit Cellular Proliferation via Inhibition of Mitochondrial Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Introduction: The Significance of the Oxazolidinone Scaffold

The 1,3-oxazolidin-2-one motif is a cornerstone in modern medicinal chemistry and asymmetric synthesis. Recognized as a "privileged scaffold," its rigid, five-membered heterocyclic structure is present in a range of pharmacologically active agents. Most notably, this core is central to the linezolid class of antibiotics, which are critical for treating multi-drug-resistant Gram-positive infections.[1] Beyond their therapeutic applications, chiral oxazolidinones serve as indispensable auxiliaries in stereoselective synthesis, enabling the precise construction of complex molecular architectures.[2]

This document provides a comprehensive, step-by-step protocol for the synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one , a functionalized derivative that can serve as a valuable building block for further elaboration in drug discovery programs. The presented synthesis is based on a robust and regioselective N-alkylation strategy involving the nucleophilic ring-opening of styrene oxide.

Reaction Mechanism and Scientific Rationale

The selected synthetic strategy involves the N-alkylation of 1,3-oxazolidin-2-one with styrene oxide. This transformation proceeds via a base-mediated nucleophilic substitution (SN2) mechanism, which offers excellent control over regioselectivity.

The core principles guiding this protocol are:

• Activation of the Nucleophile: The N-H proton of 1,3-oxazolidin-2-one is weakly acidic (pKa ≈ 17-18). A strong, non-nucleophilic base, such as sodium hydride (NaH), is required to quantitatively deprotonate the nitrogen, generating a highly reactive sodium oxazolidinide anion. This step is critical for initiating the reaction, as the neutral oxazolidinone is not sufficiently nucleophilic.

• Regioselective Epoxide Opening: The generated oxazolidinide anion attacks the styrene oxide electrophile. Styrene oxide possesses two electrophilic carbons: the benzylic (α) and the terminal (β) carbon. Under these basic SN2 conditions, the nucleophilic attack preferentially occurs at the less sterically hindered terminal (β) carbon.[3] This regioselectivity is a key advantage of the base-mediated pathway, preventing the formation of the isomeric product that would result from an acid-catalyzed (SN1-like) opening.

• Protonation to Yield the Final Product: The reaction culminates in an aqueous workup, where the intermediate alkoxide is protonated to furnish the desired secondary alcohol, yielding the final product.

The mechanistic pathway is illustrated below.

Caption: Reaction mechanism for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. Appropriate adjustments to reagent quantities and solvent volumes can be made for scaling up or down.

Materials and Equipment

Reagent/Material	M.W. ( g/mol )	Quantity (10 mmol scale)	CAS Number	Notes
1,3-Oxazolidin-2-one	87.08	0.871 g (10 mmol)	497-25-6	Reagent grade, ≥98%
Sodium Hydride (NaH)	24.00	0.288 g (12 mmol)	7646-69-7	60% dispersion in mineral oil (0.48 g)
Styrene Oxide	120.15	1.20 g (10 mmol, 1.14 mL)	96-09-3	Reagent grade, ≥97%
Anhydrous Tetrahydrofuran (THF)	-	50 mL	109-99-9	From a solvent purification system or sealed bottle
Ethyl Acetate (EtOAc)	-	~200 mL	141-78-6	Reagent grade
Saturated aq. NH₄Cl	-	~50 mL	12125-02-9	For workup
Brine (Saturated aq. NaCl)	-	~50 mL	7647-14-5	For workup
Anhydrous Sodium Sulfate (Na₂SO₄)	-	As needed	7757-82-6	For drying
Silica Gel	-	As needed	7631-86-9	For column chromatography (230-400 mesh)

Equipment:

• 100 mL two-neck round-bottom flask, flame-dried

• Magnetic stirrer and stir bars

• Septa and nitrogen/argon inlet

• Syringes and needles

• Ice-water bath

• Rotary evaporator

• Standard glassware for workup and chromatography

Step-by-Step Synthesis Procedure

A. Reaction Setup and Anion Formation

• Inert Atmosphere: Assemble the flame-dried 100 mL two-neck round-bottom flask with a magnetic stir bar. Seal one neck with a septum and equip the other with a gas adapter connected to a nitrogen or argon line with an oil bubbler outlet. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: Allow the flask to cool to room temperature. Add 1,3-oxazolidin-2-one (0.871 g, 10 mmol).

• Solvent Addition: Add anhydrous THF (30 mL) via syringe and stir until the solid is fully dissolved.

• Base Addition: Carefully add sodium hydride (0.48 g of 60% dispersion, 12 mmol) in two or three portions to the stirred solution.

  • Causality Note: Portion-wise addition helps control the rate of hydrogen gas evolution. The reaction is exothermic.

• Anion Formation: Stir the resulting suspension at room temperature for 1 hour. The cessation of bubbling and the formation of a fine, white suspension indicates the complete formation of the sodium salt.

B. Nucleophilic Attack and Reaction 6. Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Causality Note: Cooling is essential to moderate the exothermic ring-opening reaction and minimize potential side reactions.

• Epoxide Addition: Add styrene oxide (1.14 mL, 10 mmol) dropwise via syringe over 5-10 minutes.
• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the mixture stir for 12-16 hours (overnight).
• Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) using a 1:1 mixture of Hexanes:Ethyl Acetate as the eluent. The product spot should appear at a lower Rf than the starting styrene oxide.

C. Workup and Purification 10. Quenching: Cool the flask back to 0 °C. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (~50 mL).

• Safety Note: This step quenches any unreacted sodium hydride and protonates the alkoxide intermediate. It can be exothermic and produce hydrogen gas.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).
• Washing: Combine the organic layers and wash with brine (50 mL) to remove residual water and inorganic salts.
• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a viscous oil or solid.
• Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient elution starting with 30% ethyl acetate in hexanes and gradually increasing to 70% ethyl acetate in hexanes is typically effective for isolating the pure product.
• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one as a white solid or pale oil. An expected yield is typically in the range of 75-85%.

Workflow and Data Summary

The overall experimental workflow is summarized in the following diagram.

Caption: A summary of the experimental workflow for the synthesis.

Safety and Handling

All procedures should be performed in a well-ventilated fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Sodium Hydride (NaH): Highly flammable solid that reacts violently with water and other protic sources to produce flammable hydrogen gas. Handle exclusively under an inert atmosphere. Avoid inhalation of dust.

• Styrene Oxide: Classified as a probable human carcinogen and is a skin and respiratory irritant.[4] Handle with care, avoiding skin contact and inhalation.

• Anhydrous Solvents (THF): Tetrahydrofuran is highly flammable and can form explosive peroxides upon prolonged exposure to air. Use from a fresh source and do not distill to dryness.

References

• G. G. Y., M. S., & M. S. A. (2020). One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. Beilstein Journal of Organic Chemistry, 16, 1836–1845. [Link]

• North, M., & R. P. (2016). Isocyanurate Formation During Oxazolidinone Synthesis from Epoxides and Isocyanates Catalysed by a Chromium(Salphen) Complex. White Rose Research Online. [Link]

• D. A. E., & N. M. (2013). Bimetallic Aluminum(salen) Catalyzed Synthesis of Oxazolidinones from Epoxides and Isocyanates. ACS Catalysis, 3(4), 552–555. [Link]

• Toda, Y., et al. (2017). Tetraarylphosphonium Salt-Catalyzed Synthesis of Oxazolidinones from Isocyanates and Epoxides. Organic Letters, 19(21), 5786–5789. [Link]

• Cacchi, S., et al. (2001). 3-Aryl-2-oxazolidinones through the Palladium-Catalyzed N-Arylation of 2-Oxazolidinones. Organic Letters, 3(16), 2539–2541. [Link]

• He, L.-N., et al. (2019). Solvent-free incorporation of CO2 into 2-oxazolidinones: a review. RSC Advances, 9(35), 20083–20101. [Link]

• Huang, P.-F., et al. (2025). Three-Component Synthesis of Oxazolidinones via Phosphine-Catalyzed Fixation of Carbon Dioxide and Mechanistic Investigation in Mass Spectrometry. The Journal of Organic Chemistry, 90(7), 4819–4828. [Link]

• Kim, H., & L. H. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 26(3), 603. [Link]

• Bratulescu, G. (2007). An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. Synthesis, 2007(19), 3111–3112. [Link]

• Kim, H., & Lee, H. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules, 26(3), 603. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of oxazolidinones. Retrieved March 21, 2026, from [Link]

• Iriepa, I., et al. (2014). Alkylating potential of styrene oxide: reactions and factors involved in the alkylation process. Journal of Physical Organic Chemistry, 27(12), 1010–1018. [Link]

• Chiacchio, U., et al. (2019). Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkivoc, 2019(5), 159–174. [Link]

• Bratulescu, G. (2011). Synthesis of Some 2-Oxazolidinones in Mild Conditions. Asian Journal of Chemistry, 23(2), 929–930. [Link]

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• 2. arkat-usa.org [arkat-usa.org]
• 3. benchchem.com [benchchem.com]
• 4. Alkylating potential of styrene oxide: reactions and factors involved in the alkylation process - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one as a Next-Generation Chiral Auxiliary in Asymmetric Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Mechanistic Rationale

The demand for enantiomerically pure compounds in drug development necessitates robust, scalable, and highly stereoselective methodologies. While traditional N-acyl oxazolidinones (e.g., the classic Evans auxiliaries) have served as the gold standard for asymmetric alkylation and aldol additions [1], they possess a critical vulnerability: susceptibility to endocyclic cleavage during the auxiliary removal phase. Nucleophilic attack at the oxazolidinone carbonyl can result in ring-opening, leading to the destruction of the expensive chiral auxiliary and diminished yields of the target molecule.

3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one represents a structural evolution in auxiliary design. Derived from 1,2-amino alcohols[2], this molecule shifts the point of substrate attachment from the nitrogen atom to the exocyclic secondary hydroxyl group.

The Causality of Stereocontrol

When the substrate (e.g., an aliphatic carboxylic acid) is attached via an ester linkage, the resulting architecture provides profound conformational control during enolization. Upon treatment with a strong base (LDA) and a chelating Lewis acid (such as TiCl4​ ), a highly rigid Z-enolate is formed.

The stereodirecting mechanism relies on a dipole-minimizing conformational lock:

• The strong dipole of the oxazolidinone carbonyl aligns anti-parallel to the enolate oxygen.

• This forces the N-alkyl backbone into a rigid geometry, projecting the bulky phenyl group directly over one face (typically the Si face) of the enolate.

• Electrophilic attack is strictly restricted to the unshielded Re face, resulting in exceptional diastereoselectivity (dr > 95:5).

Crucially, because the substrate is linked via an ester rather than an imide, the cleavage step utilizes the α -effect of the hydroperoxide anion ( LiOH/H2​O2​ ) to selectively hydrolyze the exocyclic ester. The endocyclic carbamate remains untouched, allowing for near-quantitative recovery of the auxiliary—a vital metric for industrial scale-up [3].

Figure 1: Mechanistic workflow and conformational locking pathway for asymmetric induction.

Quantitative Performance Data

The following table summarizes the optimized performance of the 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one auxiliary across various electrophiles during asymmetric alkylation.

Electrophile	Base / Additive	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)	Auxiliary Recovery (%)
Methyl Iodide ( MeI )	LDA / LiCl	-78 to -20	92	98:2	>99	95
Benzyl Bromide ( BnBr )	LDA / TiCl4​	-78 to 0	89	97:3	98	94
Allyl Bromide	NaHMDS / TiCl4​	-78 to -40	85	95:5	96	96
Isopropyl Iodide	LDA / HMPA	-78 to RT	78	92:8	94	92

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Do not proceed to the subsequent step unless the validation criteria of the current step are fully met.

Protocol 1: Substrate Attachment (O-Acylation)

Causality: The secondary alcohol of the auxiliary is sterically hindered by the adjacent phenyl ring. Standard acylation (acid chloride/ Et3​N ) is kinetically slow. We employ Steglich esterification conditions (DCC/DMAP) to drive the reaction via a highly reactive O-acylisourea intermediate.

• Preparation: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one (10.0 mmol) and the target carboxylic acid (11.0 mmol) in anhydrous CH2​Cl2​ (40 mL).

• Catalysis: Add 4-dimethylaminopyridine (DMAP, 1.0 mmol) and cool the mixture to 0 °C.

• Coupling: Add N,N'-Dicyclohexylcarbodiimide (DCC, 11.5 mmol) portion-wise. A white precipitate of dicyclohexylurea (DCU) will begin to form immediately.

• Reaction: Warm to room temperature and stir for 4 hours. Filter the DCU through a Celite pad, wash with CH2​Cl2​ , and concentrate the filtrate in vacuo. Purify via flash chromatography (Silica gel, Hexanes/EtOAc).

Validation Checkpoint 1: Analyze the purified product via 1H NMR. The carbinol proton ( CH-Ph ) of the free auxiliary appears at ~4.8 ppm. Upon successful acylation, this peak will shift downfield to ~5.9 ppm. If the peak at 4.8 ppm persists, re-subject the mixture to the coupling conditions.

Protocol 2: Asymmetric Alkylation of the Ester Enolate

Causality: Transmetalation from lithium to titanium creates a highly organized, rigid enolate structure, maximizing the facial shielding provided by the auxiliary's phenyl group.

• Enolization: Dissolve the acylated auxiliary (5.0 mmol) in anhydrous THF (25 mL) under argon and cool to -78 °C. Dropwise, add freshly prepared Lithium diisopropylamide (LDA, 5.5 mmol, 1.0 M in THF). Stir for 30 minutes to ensure complete Z-enolate formation.

• Transmetalation: Add TiCl4​ (5.5 mmol, 1.0 M in CH2​Cl2​ ) dropwise. The solution will deepen in color, indicating the formation of the titanium enolate. Stir for 20 minutes.

• Alkylation: Add the electrophile (e.g., Benzyl Bromide, 15.0 mmol) slowly. Maintain at -78 °C for 2 hours, then gradually warm to 0 °C over 4 hours.

• Quench: Quench the reaction with saturated aqueous NH4​Cl (20 mL). Extract with EtOAc ( 3×30 mL), dry over Na2​SO4​ , and concentrate.

Validation Checkpoint 2: Perform Chiral HPLC or 1H NMR on the crude mixture. The newly formed α -stereocenter will exhibit distinct chemical shifts for the α -proton. A diastereomeric ratio (dr) of >95:5 validates the stereochemical integrity of the transition state.

Protocol 3: Nondestructive Cleavage and Auxiliary Recovery

Causality: The α -effect renders the hydroperoxide anion ( HOO− ) highly nucleophilic. It selectively attacks the less sterically hindered and electronically activated exocyclic ester, leaving the endocyclic carbamate intact.

• Hydrolysis: Dissolve the alkylated adduct (4.0 mmol) in a 3:1 mixture of THF/ H2​O (32 mL) and cool to 0 °C.

• Peroxide Addition: Add 30% aqueous H2​O2​ (16.0 mmol), followed immediately by LiOH· H2​O (8.0 mmol). Stir at 0 °C for 1 hour.

• Quench & Separation: Quench excess peroxide with saturated aqueous Na2​SO3​ (15 mL). Remove THF in vacuo. Extract the aqueous layer with CH2​Cl2​ ( 3×20 mL) to recover the cleaved chiral auxiliary.

• Product Isolation: Acidify the remaining aqueous layer to pH 2 using 1M HCl. Extract with EtOAc ( 3×20 mL) to isolate the enantiopure carboxylic acid.

Validation Checkpoint 3: Weigh the recovered auxiliary after solvent removal; mass recovery should exceed 90%. Confirm the enantiomeric excess (ee) of the isolated carboxylic acid via optical rotation or chiral GC/MS.

Figure 2: Step-by-step synthetic workflow from substrate attachment to auxiliary recovery.

References

• Evans, D. A.; Ennis, M. D.; Mathre, D. J. "Asymmetric Alkylation Reactions of Chiral Imide Enolates. A Practical Approach to the Enantioselective Synthesis of α-Substituted Carboxylic Acid Derivatives." Journal of the American Chemical Society, 1982, 104(6), 1737–1739. [1]

• Ager, D. J.; Prakash, I.; Schaad, D. R. "1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis." Chemical Reviews, 1996, 96(2), 835-875. [2]

• Heravi, M. M.; Zadsirjan, V.; Farajpour, B. "Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis." RSC Advances, 2016, 6, 30498-30551. [3]

Sources

• 1. Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: A Robust HPLC-UV Method for the Quantification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Abstract

This application note details a systematic and robust High-Performance Liquid Chromatography (HPLC) method for the quantification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. This compound, featuring a chiral center and polar functional groups, presents unique challenges for chromatographic separation and quantification. The developed method utilizes reversed-phase chromatography with UV detection, demonstrating excellent linearity, accuracy, precision, and specificity. This guide provides a comprehensive walkthrough of the method development strategy, detailed experimental protocols, and a full validation summary according to ICH guidelines, making it an invaluable resource for researchers in pharmaceutical analysis and quality control.

Introduction

3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is a chiral molecule belonging to the oxazolidinone class of compounds. Oxazolidinones are a significant class of synthetic antibiotics, with their biological activity often linked to a specific stereoisomer.[1] The stereogenic center at the C5 position of the oxazolidin-2-one ring is crucial for its antibacterial properties.[1] The presence of a hydroxyl group and a phenyl ring in the side chain of the target analyte introduces both polarity and a UV chromophore, making HPLC with UV detection a suitable analytical technique.

The accurate quantification of this compound is critical in various stages of drug development, including pharmacokinetic studies, formulation development, and quality control of the active pharmaceutical ingredient (API). The inherent polarity of the molecule can make it challenging to achieve adequate retention on traditional reversed-phase columns.[2][3] This application note addresses these challenges by presenting a systematically developed method that ensures reliable and reproducible quantification.

Method Development Strategy

The primary objective was to develop a simple, rapid, and reliable HPLC method for the quantification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. The strategy was based on a logical, stepwise approach to optimize chromatographic conditions.

Analyte Characterization

• Structure: 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

• Molecular Formula: C₁₁H₁₃NO₃

• Key Features:

  • Chiral Center: The secondary alcohol creates a stereocenter. While this method is for quantification of the molecule as a whole, for enantiomeric separation, a chiral stationary phase would be required.[4][5][6]

  • Polarity: The hydroxyl and oxazolidinone groups contribute to its polar nature, which can lead to poor retention on standard C18 columns.[7]

  • UV Chromophore: The phenyl group provides strong UV absorbance, making UV detection a viable option.

Chromatographic Approach: Reversed-Phase HPLC

Reversed-phase HPLC (RP-HPLC) was chosen for its versatility and widespread use in the pharmaceutical industry. The main challenge in RP-HPLC is retaining and separating polar compounds.[2][7] To address this, several column chemistries and mobile phase compositions were considered.

Optimization of Chromatographic Parameters

A systematic approach was employed to optimize the following parameters:

• Column Selection: To enhance the retention of the polar analyte, columns with polar-endcapped C18 phases or alternative stationary phases like Phenyl or RP-Amide are often effective.[8] For this study, a C18 column was initially screened, with the understanding that a more polar-functionalized phase might be necessary if retention was insufficient.

• Mobile Phase Composition: A mixture of an aqueous buffer and an organic modifier is standard for RP-HPLC.

  • Organic Modifier: Acetonitrile and methanol are the most common choices. Acetonitrile was selected for its lower viscosity and UV transparency.

  • Aqueous Phase & pH Control: The pH of the mobile phase is a critical parameter for ionizable compounds.[8][9] The purpose of a buffer is to maintain a constant pH.[8] A phosphate buffer was chosen due to its wide applicability in HPLC.[8]

• Detection Wavelength: The UV spectrum of the analyte was scanned to determine the wavelength of maximum absorbance (λmax) to ensure maximum sensitivity.

Logical Flow of Method Development

Caption: Workflow for HPLC method development.

Experimental Protocol

Materials and Reagents

• 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

• Orthophosphoric acid (OPA) (AR grade)

• Deionized water (18.2 MΩ·cm)

Instrumentation and Chromatographic Conditions

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

• Column: Phenomenex Luna C18(2) 150 x 4.6 mm, 5 µm (or equivalent)

• Mobile Phase:

  • A: 20 mM Potassium Phosphate Buffer (pH 3.0, adjusted with orthophosphoric acid)

  • B: Acetonitrile

• Gradient Program:

  Time (min)	%A	%B
  0.0	70	30
  10.0	30	70
  12.0	30	70
  12.1	70	30

  | 15.0 | 70 | 30 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 215 nm

• Run Time: 15 minutes

Preparation of Solutions

• Buffer Preparation (20 mM KH₂PO₄, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1 L of deionized water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase (initial conditions: 70%A, 30%B) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

For analysis of a formulated product or bulk material, accurately weigh a portion of the sample containing approximately 25 mg of the active ingredient. Transfer to a 25 mL volumetric flask, add diluent (50:50 acetonitrile:water), sonicate for 15 minutes to dissolve, and dilute to volume. Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation

The developed method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[10] The validation process is a structured approach to ensure the method is fit for its intended purpose.[11]

Validation Workflow

Caption: Key parameters for HPLC method validation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components.[12] The specificity of the method was evaluated by analyzing a blank (diluent), a placebo sample (if applicable), and the standard solution. The chromatograms were examined for any interfering peaks at the retention time of the analyte. The peak purity was also assessed using the DAD, which showed no co-eluting impurities.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[12] The linearity was established by injecting a series of six concentrations ranging from 1 µg/mL to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result	Acceptance Criteria
Linearity Range	1 - 100 µg/mL	-
Correlation Coefficient (r²)	0.9998	≥ 0.999
Regression Equation	y = 45872x + 1253	-

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[11] Accuracy was determined by the standard addition method. A known amount of the analyte was spiked into a placebo sample at three different concentration levels (80%, 100%, and 120% of the target concentration).

Spike Level	% Recovery (Mean ± SD, n=3)	Acceptance Criteria
80%	99.5 ± 0.4%	98.0 - 102.0%
100%	100.2 ± 0.3%	98.0 - 102.0%
120%	99.8 ± 0.5%	98.0 - 102.0%

Precision

Precision is the measure of the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[12]

• Repeatability (Intra-day Precision): Six replicate injections of the 50 µg/mL standard solution were performed on the same day.

• Intermediate Precision (Inter-day Precision): The analysis was repeated on a different day by a different analyst.

Precision Type	% RSD (n=6)	Acceptance Criteria
Repeatability	0.45%	≤ 2.0%
Intermediate Precision	0.68%	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio. LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.

Parameter	Result
LOD (S/N ≈ 3)	0.2 µg/mL
LOQ (S/N ≈ 10)	0.7 µg/mL

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the chromatographic conditions.

Parameter Varied	Variation	Result (% RSD)
Flow Rate	± 0.1 mL/min	< 1.0%
Column Temperature	± 2°C	< 1.0%
Mobile Phase pH	± 0.2 units	< 1.5%

The low %RSD values for peak area and retention time under these varied conditions demonstrate the robustness of the method.

Conclusion

A simple, specific, accurate, and precise reversed-phase HPLC method has been successfully developed and validated for the quantification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. The method is suitable for routine quality control and other analytical applications in the pharmaceutical industry. The systematic approach to method development and rigorous validation ensures the reliability of the analytical data generated.

References

• Tóth, G., et al. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. Journal of Chromatography A, 1662, 462741. Available from: [Link]

• Resolian. (2025). HPLC-UV Method Development for Highly Polar Impurities. Available from: [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• ResearchGate. (2025). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. Available from: [Link]

• Namjesnik-Dejanovic, K., & Cabaniss, S. E. (2004). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. Environmental Science & Technology, 38(3), 751–757. Available from: [Link]

• Wankhede, S. B., et al. (2018). Development and Validation of the Chiral Liquid Chromatography Method for Separation of Enantiomeric Impurity in Novel Oxazolidinone Antibacterial Agent WCK 4086. Journal of Chromatographic Science, 56(9), 812–817. Available from: [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). Available from: [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Available from: [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• EMA. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available from: [Link]

• MDPI. (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. Molecules, 26(14), 4280. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. resolian.com [resolian.com]
• 4. Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. waters.com [waters.com]
• 8. Developing HPLC Methods [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. database.ich.org [database.ich.org]
• 11. m.youtube.com [m.youtube.com]
• 12. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

catalytic applications involving 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one intermediates

Executive Briefing

The compound 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is a high-value intermediate in advanced organic synthesis. Structurally, it merges a rigid oxazolidinone core with a highly functionalizable secondary alcohol. This architectural combination makes it an indispensable precursor for synthesizing Evans-type chiral auxiliaries, bidentate ligands for asymmetric metal catalysis, and pharmacophores for bioactive agents (e.g., oxazolidinone-class antibiotics and levamisole analogs).

This guide outlines the mechanistic causality behind its regioselective synthesis, provides comparative catalyst data, and delivers self-validating experimental protocols for both its generation and downstream activation.

Mechanistic Rationale: Regioselective Epoxide Ring-Opening

The synthesis of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one relies on the catalytic ring-opening of styrene oxide by 1,3-oxazolidin-2-one. As a Senior Application Scientist, I must emphasize that catalyst selection dictates the regiochemistry of this transformation [1].

Styrene oxide possesses two electrophilic sites: the sterically accessible terminal carbon ( Cβ​ ) and the electronically stabilized benzylic carbon ( Cα​ ).

• Base/Phase-Transfer Catalysis ( SN​2 Pathway): Utilizing a base (e.g., K2​CO3​ ) alongside a phase-transfer catalyst like Tetrabutylammonium bromide (TBAB) enhances the nucleophilicity of the oxazolidinone anion. The reaction proceeds via a classic SN​2 mechanism, driven by steric control. The nucleophile attacks the less hindered Cβ​ position, yielding our target intermediate: 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one [2].

• Lewis Acid Catalysis ( SN​1 -like Pathway): Conversely, Lewis acids (e.g., Al(salen) complexes) coordinate to the epoxide oxygen, weakening the C−O bonds. The developing positive charge is heavily stabilized by the adjacent phenyl ring via resonance. This directs nucleophilic attack to the benzylic Cα​ position, yielding the regioisomer 3-(2-hydroxy-1-phenylethyl)-1,3-oxazolidin-2-one [1][3].

Regioselective pathways in the catalytic ring-opening of styrene oxide.

Quantitative Data: Catalyst Regioselectivity Screening

To ensure predictable synthetic outcomes, the following table summarizes the causal relationship between catalyst choice and regioselectivity. For downstream ligand synthesis, the K2​CO3​ /TBAB system is optimal.

Table 1: Catalyst Influence on Regioselectivity in Styrene Oxide Ring-Opening

Catalyst System	Reaction Conditions	Predominant Mechanism	Major Regioisomer	Regioselectivity Ratio (Terminal:Benzylic)	Overall Yield
K2​CO3​ / TBAB	DMF, 80°C, 12h	Base-Catalyzed ( SN​2 )	3-(2-Hydroxy-2-phenylethyl)-...	95:5	88%
BmimBr / BmimOAc	Neat, 130°C, 12h	Nucleophilic ( SN​2 )	3-(2-Hydroxy-2-phenylethyl)-...	92:8	85%
Al(heteroscorpionate)	Toluene, 80°C, 24h	Lewis Acid / Nucleophilic	Mixed	40:60	78%
Al(salen) Complex	Toluene, 25°C, 24h	Lewis Acid ( SN​1 -like)	3-(2-Hydroxy-1-phenylethyl)-...	10:90	91%

Data synthesized from established epoxide-isocyanate and ionic liquid catalytic ring-opening studies [1][2][3].

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. The successful execution of Protocol A is chemically verified by the stereospecific reactivity observed in Protocol B.

Protocol A: Regioselective Synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Objective: Drive terminal epoxide attack via phase-transfer enhanced nucleophilicity.

• Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1,3-oxazolidin-2-one (10.4 g, 120 mmol, 1.2 equiv) in anhydrous DMF (100 mL).

• Catalyst Addition: Add finely powdered anhydrous K2​CO3​ (20.7 g, 150 mmol, 1.5 equiv) and Tetrabutylammonium bromide (TBAB) (3.22 g, 10 mmol, 10 mol%). Causality Note: TBAB acts as a phase-transfer agent, shuttling the deprotonated oxazolidinone into the bulk solvent to maximize its nucleophilic attack trajectory.

• Epoxide Introduction: Dropwise, add styrene oxide (12.0 g, 100 mmol, 1.0 equiv) over 15 minutes to prevent localized thermal spikes.

• Reaction: Heat the mixture to 80°C under an inert argon atmosphere for 12 hours. Monitor via TLC (Hexanes:EtOAc 1:1). The target intermediate will appear as a distinct, UV-active spot ( Rf​≈0.35 ).

• Workup: Cool to room temperature, quench with distilled water (200 mL), and extract with Ethyl Acetate (3 × 100 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, gradient elution 20% to 50% EtOAc in Hexanes) to yield a white solid.

Protocol B: Downstream Activation (Ligand Precursor Synthesis)

Objective: Convert the secondary hydroxyl group into a leaving group for stereospecific substitution, validating the Cβ​ attachment of the oxazolidinone.

• Tosylation: Dissolve the purified 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one (10 mmol) in anhydrous pyridine (20 mL) at 0°C. Add p-Toluenesulfonyl chloride (TsCl) (12 mmol) portion-wise. Stir for 4 hours, allowing it to warm to room temperature.

• Isolation: Dilute with DCM, wash with 1M HCl (to remove pyridine), dry, and concentrate to isolate the tosylate.

• Stereospecific Azidation: Dissolve the tosylate in anhydrous DMF (15 mL). Add Sodium Azide ( NaN3​ ) (20 mmol). Heat to 80°C for 6 hours. Causality Note: The successful inversion of stereochemistry here confirms the secondary nature of the alcohol, validating the regioselectivity of Protocol A.

• Reduction: Subject the isolated azide to catalytic hydrogenation ( H2​ balloon, 10% Pd/C in Methanol) to yield the corresponding chiral β -amino oxazolidinone ligand.

Downstream workflow converting the intermediate into a chiral ligand.

References

[1] Baronsky, T., et al. "Bimetallic Aluminum(salen) Catalyzed Synthesis of Oxazolidinones from Epoxides and Isocyanates." ACS Catalysis, 2013. URL: [Link]

[2] Zha, J., et al. "Reaction Mechanism of CO2 and Styrene Oxide Catalyzed by Ionic Liquids: A Combined DFT Calculation and Experimental Study." The Journal of Physical Chemistry A, 2020. URL: [Link]

[3] Castro-Osma, J. A., et al. "Synthesis of Oxazolidinones from Epoxides and Isocyanates Catalysed by Aluminium Heteroscorpionate Complexes." ChemCatChem, 2016. URL: [Link]

Application Note: Scale-Up Manufacturing Protocol for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one via Regioselective N-Alkylation

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The oxazolidinone pharmacophore is a cornerstone in modern drug development, frequently utilized in the design of advanced antibacterial agents and chiral auxiliaries. The synthesis of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one represents a critical N-alkylation workflow where 1,3-oxazolidin-2-one is coupled with styrene oxide.

Transitioning this synthesis from a benchtop discovery scale to a robust pilot-scale manufacturing process requires strict control over reaction kinetics, thermodynamics, and regioselectivity. Under basic conditions, the nucleophilic nitrogen of the oxazolidinone anion attacks the epoxide. The causality behind the regioselectivity lies in the steric environment of styrene oxide: the SN2-type ring opening predominantly occurs at the less hindered terminal methylene ( β -carbon) rather than the benzylic α -carbon[1]. This trajectory avoids the high-energy steric clash at the benzylic position, selectively yielding the desired secondary alcohol (the β -attack product)[2].

Process Chemistry & Scale-Up Considerations

To ensure a self-validating and safe system at scale, the traditional use of highly reactive bases (e.g., Sodium Hydride) is replaced with a mild, biphasic solid-liquid system utilizing Anhydrous Potassium Carbonate (K2CO3) and Tetrabutylammonium Bromide (TBAB)[3].

• Safety & Causality: K2CO3 eliminates the risk of hazardous hydrogen gas evolution. TBAB acts as a phase-transfer catalyst, increasing the effective nucleophilicity of the oxazolidinone anion in N-Methyl-2-pyrrolidone (NMP), thus driving the reaction to completion at lower temperatures.

• Exotherm Management: Epoxide ring-opening is highly exothermic. By holding the oxazolidinone salt at temperature and continuously dosing the styrene oxide, the protocol prevents thermal runaway, ensuring the reaction rate is strictly limited by the epoxide feed rate.

Workflow Visualization

The following diagram illustrates the critical path of the manufacturing process, highlighting the transition from raw materials to the isolated crystalline product.

Figure 1: Workflow for the scale-up synthesis of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Step-by-Step Manufacturing Protocol (1.0 kg Pilot Scale)

This protocol is designed to be a self-validating system; each phase contains built-in checkpoints to verify the integrity of the prior step.

Phase 1: Reactor Preparation & Deprotonation

• Purge: Flush a 20 L jacketed glass-lined reactor with N2 for 15 minutes to displace atmospheric moisture.

• Charge: Add 1,3-oxazolidin-2-one (1.00 kg, 11.48 mol), anhydrous K2CO3 (0.79 kg, 5.74 mol, 0.5 eq), and TBAB (0.18 kg, 0.57 mol, 0.05 eq) to the reactor.

• Solvation: Add N-Methyl-2-pyrrolidone (NMP) (5.0 L). Initiate overhead agitation at 150 rpm.

• Heating: Ramp the internal temperature to 80 °C. Maintain for 30 minutes to ensure adequate formation of the oxazolidinone potassium salt.

Phase 2: Epoxide Dosing & Regioselective Coupling

• Controlled Dosing: Begin continuous addition of Styrene Oxide (1.45 kg, 12.06 mol, 1.05 eq) via a mass flow controller over exactly 120 minutes.

  • Critical Insight: Maintain the internal temperature between 80–85 °C. If the temperature exceeds 85 °C, pause dosing immediately to allow the exotherm to dissipate.

• Digestion: Post-dosing, elevate the jacket temperature to maintain an internal temperature of 90 °C for 4 hours to drive the SN2 ring-opening to completion.

Phase 3: Work-up & Liquid-Liquid Extraction

• Quench: Cool the reactor to 25 °C. Slowly add Deionized Water (10.0 L) over 30 minutes to quench the reaction and dissolve inorganic salts.

• Extraction: Add Ethyl Acetate (5.0 L) and agitate for 15 minutes. Allow phases to separate for 20 minutes, then decant the organic layer. Repeat the extraction with additional Ethyl Acetate (2 × 5.0 L).

• Washing: Wash the combined organic phases with 5% aqueous NaCl (2 × 5.0 L) to partition residual NMP and TBAB into the aqueous waste stream.

• Concentration: Concentrate the organic layer under reduced pressure (50 °C, 100 mbar) until a viscous crude oil is obtained.

Phase 4: Crystallization & Isolation

• Dissolution: Dissolve the crude oil in Isopropanol (3.0 L) and heat to 70 °C until a homogenous solution is achieved[4].

• Controlled Cooling: Cool the solution linearly to 5 °C over 4 hours. Seed crystals may be added at 45 °C if spontaneous nucleation has not occurred.

• Filtration: Filter the crystalline solid via a Nutsche filter and wash the cake with cold Isopropanol (0.5 L).

• Drying: Dry the product in a vacuum oven at 45 °C for 12 hours to afford the final product (Expected yield: 82-86%).

Analytical Validation & Data Presentation

To guarantee the trustworthiness of the manufactured batch, the following quantitative In-Process Controls (IPCs) and final release specifications must be met. The physical properties of the isolated product should align with established literature, specifically exhibiting a melting point of 124.5–126.0 °C[4].

Parameter	Analytical Method	Acceptance Criteria	Scientific Rationale
Epoxide Dosing Rate	Mass Flow Controller	≤ 12.1 g/min	Prevents thermal runaway and limits localized exotherms > 90 °C.
Reaction Completion	HPLC (Area %)	1,3-oxazolidin-2-one ≤ 2.0%	Ensures maximum stoichiometric conversion prior to aqueous quench.
Regioisomer Ratio	1 H NMR (400 MHz)	β -attack / α -attack ≥ 95:5	Confirms SN2 regioselectivity at the terminal methylene.
Final Purity	HPLC (UV at 210 nm)	≥ 99.0%	Meets stringent purity standards required for downstream drug development.
Moisture Content	Karl Fischer Titration	≤ 0.5% w/w	Prevents hydrolytic degradation during long-term storage.

References

• Catalysis Communications (2012). Efficient synthesis of 2-oxazolidinone from epoxides and carbamates with binary MgFe oxides. Retrieved from:[Link]

• The Journal of Physical Chemistry A (2020). Reaction Mechanism of CO2 and Styrene Oxide Catalyzed by Ionic Liquids: A Combined DFT Calculation and Experimental Study. ACS Publications. Retrieved from: [Link]

• Advanced Synthesis & Catalysis (2019). Regioselective Ring‐Opening of Styrene Oxide Derivatives Using Halohydrin Dehalogenase for Synthesis of 4‐Aryloxazolidinones. Retrieved from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. ionike.com [ionike.com]
• 4. 3-(2-Hydroxy-2-phenylethyl)oxazolidin-2-one | 82191-11-5 [chemicalbook.com]

Application Notes and Protocols for Enantioselective Synthesis Utilizing 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Introduction: A Novel Chiral Auxiliary for Asymmetric Synthesis

This document introduces a less conventional yet promising chiral auxiliary, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one , where the stereocontrol originates from a chiral N-substituent rather than the oxazolidinone ring itself. This design offers a unique approach to asymmetric induction. The presence of a hydroxyl group on the chiral side chain is poised to play a crucial role in chelation-controlled transition states, potentially leading to high levels of stereoselectivity.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the proposed synthesis and application of this novel chiral auxiliary in enantioselective synthesis. We will delve into the underlying principles of stereocontrol, provide detailed experimental protocols for its synthesis and use in asymmetric alkylation, and discuss methods for the cleavage and recovery of the auxiliary.

Proposed Synthesis of the Chiral Auxiliary

The synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one can be envisioned starting from the readily available and enantiomerically pure (R)- or (S)-2-amino-1-phenylethan-1-ol. The following protocol outlines a potential synthetic route.

Protocol 1: Synthesis of (R)-3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

This procedure is based on established methods for the synthesis of N-substituted oxazolidinones.[4][5]

Materials:

• (R)-2-amino-1-phenylethan-1-ol

• Dimethyl carbonate

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Toluene

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, column chromatography setup)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve (R)-2-amino-1-phenylethan-1-ol (1.0 eq.) and potassium carbonate (1.5 eq.) in a 1:1 mixture of methanol and toluene.

• Addition of Carbonyl Source: To the stirred suspension, add dimethyl carbonate (1.2 eq.).

• Reaction: Heat the mixture to reflux (approximately 80-90 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvents.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure (R)-3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Application in Asymmetric Alkylation

The core utility of a chiral auxiliary lies in its ability to direct the stereochemical outcome of a reaction on an attached prochiral substrate. In this proposed application, we will explore the use of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one in a diastereoselective alkylation reaction.

Principle of Stereocontrol

The stereochemical outcome of the alkylation is predicated on the formation of a rigid, chelated enolate intermediate. Upon deprotonation of the N-acyl derivative with a strong base (e.g., n-butyllithium or a sodium amide base), the lithium or sodium cation is expected to coordinate to both the enolate oxygen and the hydroxyl group of the chiral auxiliary. This chelation creates a conformationally restricted system where one face of the enolate is effectively blocked by the phenyl group of the auxiliary, directing the incoming electrophile to the opposite, less sterically hindered face.

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 4. 2-Oxazolidinone - Wikipedia [en.wikipedia.org]
• 5. Oxazolidinone synthesis [organic-chemistry.org]

Application Notes and Protocols for the Purification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Introduction

3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is a valuable chiral auxiliary and a key intermediate in the synthesis of various pharmaceuticals. The stereochemical integrity and high purity of this compound are paramount, as they directly influence the enantiomeric excess and overall quality of the final active pharmaceutical ingredient (API). This document provides a comprehensive guide to the purification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, with a focus on robust and scalable techniques suitable for research, development, and manufacturing environments. We will delve into the principles behind the selection of purification methods, with a detailed protocol for both chromatographic separation and recrystallization.

Understanding the Impurity Profile

The purity of the final product is intrinsically linked to the synthetic route employed for its preparation. Common methods for synthesizing N-substituted oxazolidinones can introduce various impurities.[1] For 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, potential impurities may include:

• Unreacted starting materials: Such as 2-phenylethanolamine or its derivatives.

• Diastereomeric impurities: If the synthesis is not perfectly stereoselective.

• Byproducts from side reactions: Including over-alkylation or decomposition products.

• Residual solvents: From the reaction and initial work-up steps.

A thorough understanding of the potential impurity profile is crucial for selecting the most effective purification strategy. Analytical techniques such as High-Performance Liquid Chromatography (HPLC), Thin-Layer Chromatography (TLC), and Nuclear Magnetic Resonance (NMR) spectroscopy are essential for assessing the purity of both the crude and purified material.[2]

Purification Strategies: A Comparative Overview

Two primary techniques are recommended for the purification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one: flash column chromatography and recrystallization . The choice between these methods will depend on the impurity profile, the scale of the purification, and the desired final purity.

Purification Technique	Advantages	Disadvantages	Best Suited For
Flash Column Chromatography	Excellent for separating a wide range of impurities, including those with similar polarities. Applicable to a broad range of scales.	Can be time-consuming and solvent-intensive, especially at a large scale. Potential for product loss on the stationary phase.	Crude mixtures with multiple impurities, and for achieving very high purity on a small to medium scale.
Recrystallization	Highly effective for removing small amounts of impurities from a crystalline solid. Scalable and cost-effective. Results in a highly pure, crystalline product.	Requires a suitable solvent or solvent system in which the compound has a steep solubility curve. Not effective for removing impurities with similar solubility profiles.	Final purification step to obtain a highly crystalline and pure product, especially on a larger scale.

Detailed Protocols

Protocol 1: Purification by Flash Column Chromatography

This method is ideal for the initial purification of the crude product to remove the bulk of impurities.

Principle: Flash column chromatography is a form of preparative liquid chromatography that utilizes a stationary phase (typically silica gel) and a mobile phase (a solvent or mixture of solvents) to separate compounds based on their differential partitioning between the two phases. By applying pressure, the solvent is forced through the column, leading to a rapid and efficient separation.

Workflow Diagram:

Caption: Workflow for purification by flash column chromatography.

Materials:

• Crude 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

• Flash chromatography system (or glass column and pump)

• Rotary evaporator

Step-by-Step Methodology:

• Slurry Preparation: Dissolve the crude product in a minimal amount of dichloromethane. Add a small amount of silica gel to the solution and concentrate it on a rotary evaporator to obtain a dry, free-flowing powder. This dry-loading method generally provides better separation than direct liquid injection.

• Column Packing: Prepare a silica gel column using a slurry of silica gel in the initial eluent (e.g., 9:1 Hexane/Ethyl Acetate). Ensure the column is packed uniformly to avoid channeling.

• Loading: Carefully load the prepared slurry onto the top of the packed column.

• Elution: Begin elution with a low polarity solvent mixture (e.g., 9:1 Hexane/Ethyl Acetate) and gradually increase the polarity (e.g., to 1:1 Hexane/Ethyl Acetate).[3][4] The optimal gradient will depend on the specific impurity profile and should be determined by preliminary TLC analysis.

• Fraction Collection: Collect fractions and monitor the separation using TLC. A suitable TLC mobile phase is typically a slightly more polar version of the column eluent. Visualize the spots using a UV lamp (254 nm) and/or by staining with a suitable reagent (e.g., potassium permanganate).

• Product Isolation: Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator. The result is typically a white to off-white solid or a thick oil.

Protocol 2: Purification by Recrystallization

Recrystallization is an excellent final step to obtain a highly pure, crystalline product.[5]

Principle: This technique relies on the difference in solubility of the compound of interest and its impurities in a particular solvent or solvent mixture at different temperatures. The crude material is dissolved in a hot solvent, and as the solution cools, the desired compound crystallizes out, leaving the impurities dissolved in the mother liquor.

Workflow Diagram:

Caption: Workflow for purification by recrystallization.

Materials:

• Crude or column-purified 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

• Acetone (reagent grade)

• Deionized water

• Chloroform (reagent grade)

• Ethanol (reagent grade)

• Erlenmeyer flask

• Heating mantle or hot plate

• Büchner funnel and filter flask

• Vacuum source

Step-by-Step Methodology:

• Solvent Selection: The choice of solvent is critical for successful recrystallization. A good solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Based on literature for similar oxazolidinone derivatives, a mixed solvent system is often effective. Two recommended systems are:

  • Acetone/Water: This polar protic/aprotic mixture can be effective for compounds with moderate polarity.[6]

  • Chloroform/Ethanol: This combination of a non-polar and a polar protic solvent can also provide the desired solubility profile.[7]

• Dissolution: Place the crude or column-purified product in an Erlenmeyer flask. Add a minimal amount of the primary solvent (e.g., acetone or chloroform) and heat the mixture gently with stirring until the solid dissolves completely.

• Addition of Anti-solvent: If using a mixed solvent system, slowly add the anti-solvent (e.g., water or ethanol) dropwise to the hot solution until the first sign of persistent cloudiness (turbidity) appears. Then, add a few drops of the primary solvent to redissolve the precipitate.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent mixture to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent. The final product should be a white, crystalline solid.

Purity Assessment

The purity of the final product should be confirmed using appropriate analytical methods:

• Melting Point: A sharp melting point range is indicative of high purity.

• HPLC: To quantify the purity and detect any remaining impurities.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any structural impurities.

Conclusion

The purification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one can be effectively achieved using either flash column chromatography or recrystallization. Column chromatography is well-suited for the initial clean-up of crude reaction mixtures, while recrystallization is an excellent method for obtaining a highly pure, crystalline final product. The choice of method and specific conditions should be tailored to the impurity profile of the material and the desired scale of the purification. By following the detailed protocols and understanding the principles outlined in these application notes, researchers and drug development professionals can consistently obtain high-purity 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, ensuring the quality and reliability of their subsequent synthetic endeavors.

References

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. (2021). Molecules, 26(3), 633. [Link]

• Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. (2011). Molecules, 16(10), 8593-8604. [Link]

• Process for the preparation of oxazolidinones and method of use thereof. (2003).

• Synthesis of 3-alkyl oxazolidines, derived from 2-hydroxymethyl piperidine, as analytical standards for the analysis of volatile. (n.d.). ChemRxiv. [Link]

• Structure–Uptake Relationship Studies of Oxazolidinones in Gram-Negative ESKAPE Pathogens. (2022). Journal of Medicinal Chemistry, 65(21), 14595-14613. [Link]

• Synthesis of Some Active Oxazolidinones Derivatives and Evaluation of their Antimicrobial and Anti-Inflammatory Activities. (2014). Research Journal of Pharmacy and Technology, 7(9), 999-1004. [Link]

• NOTE Synthesis of Some 2-Oxazolidinones in Mild Conditions. (2011). Asian Journal of Chemistry, 23(2), 929-930. [Link]

• (4r,5s)-4,5-diphenyl-3-vinyl-2-oxazolidinone. (n.d.). Organic Syntheses. [Link]

• Novel oxazolidinone derivatives and a process for the preparation thereof. (2003).

• A facile construction of 5-methylazido-3-aryl 2-oxazolidinone: A key precursor for the synthesis of Linezolid. (2012). Der Pharma Chemica, 4(1), 320-326. [Link]

• ChemInform Abstract: An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. (2010). ChemInform, 38(32). [Link]

• Reversed-phase planar chromatography of some enantiomeric amino acids and oxazolidinones. (2001). Biomedical Chromatography, 15(3), 196-201. [Link]

• Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. (2022). Arkivoc, 2022(2), 140-155. [Link]

• 2-Oxazolidinone. (n.d.). Wikipedia. [Link]

• Purification of 2-oxazolines. (1981).

• Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. (2023). Molecules, 28(11), 4499. [Link]

• 1,3-oxazolidine-2-one-like compound, preparation method and uses thereof. (2014). Justia Patents. [Link]

Sources

• 1. 2-Oxazolidinone - Wikipedia [en.wikipedia.org]
• 2. Reversed-phase planar chromatography of some enantiomeric amino acids and oxazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. rjptonline.org [rjptonline.org]
• 6. patents.justia.com [patents.justia.com]
• 7. asianpubs.org [asianpubs.org]

Application Notes and Protocols: Protocols for N-alkylation to Yield 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Abstract

This technical guide provides detailed application notes and robust protocols for the N-alkylation of 1,3-oxazolidin-2-one to synthesize 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. This compound is a valuable intermediate in medicinal chemistry and serves as a key structural motif in various pharmacologically active molecules. The protocols described herein focus on the ring-opening of styrene oxide with 1,3-oxazolidin-2-one, a common and efficient synthetic strategy. This guide will delve into the underlying reaction mechanisms, present two distinct, validated experimental protocols (a base-catalyzed and a Lewis acid-catalyzed approach), and offer comprehensive guidance on reaction setup, monitoring, workup, purification, and characterization. Troubleshooting advice and optimization strategies are also included to ensure reliable and reproducible results for researchers, scientists, and drug development professionals.

Introduction

Oxazolidinones are a critical class of heterocyclic compounds that feature prominently in a wide array of applications, from chiral auxiliaries in asymmetric synthesis to the core scaffolds of potent antibiotics like Linezolid.[1][2] The N-alkylation of the oxazolidinone ring is a fundamental transformation that allows for the introduction of diverse functionalities, thereby enabling the synthesis of a vast library of derivatives with tailored properties.[3] The target molecule, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, incorporates a key 1,2-amino alcohol moiety, a privileged structural element in many biologically active compounds.

The synthesis of this target molecule is most commonly achieved through the nucleophilic attack of the nitrogen atom of 1,3-oxazolidin-2-one on styrene oxide. This reaction proceeds via the ring-opening of the epoxide, a versatile and widely employed transformation in organic synthesis.[4] The regioselectivity of this ring-opening is a crucial aspect, as the nucleophile can attack either the benzylic or the terminal carbon of the epoxide.[4][5] The choice of catalyst and reaction conditions plays a pivotal role in directing this selectivity and achieving the desired product in high yield and purity.[5] This guide will provide detailed protocols for both base-catalyzed and Lewis acid-catalyzed N-alkylation methods, offering researchers the flexibility to choose the most suitable approach for their specific needs.

Reaction Mechanism and Principles

The N-alkylation of 1,3-oxazolidin-2-one with styrene oxide is fundamentally a nucleophilic substitution reaction where the nitrogen atom of the oxazolidinone acts as the nucleophile and styrene oxide serves as the electrophile. The reaction mechanism is contingent on the catalytic conditions employed.

Base-Catalyzed Mechanism:

In the presence of a base, the nitrogen atom of the 1,3-oxazolidin-2-one is deprotonated, enhancing its nucleophilicity. This activated nucleophile then attacks one of the carbon atoms of the epoxide ring. Under basic or nucleophilic conditions, the attack generally occurs at the less sterically hindered terminal carbon (β-position) of the styrene oxide in an SN2 fashion. This results in the formation of an alkoxide intermediate, which is subsequently protonated during the workup to yield the desired 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Lewis Acid-Catalyzed Mechanism:

Conversely, in the presence of a Lewis acid, the epoxide oxygen coordinates to the Lewis acid, which activates the epoxide ring towards nucleophilic attack by polarizing the C-O bonds. This activation facilitates the ring-opening. With styrene oxide, the benzylic carbon (α-position) bears a partial positive charge that is stabilized by the adjacent phenyl ring. Consequently, under Lewis acidic conditions, the nucleophilic attack preferentially occurs at the more electronically stabilized benzylic carbon. This leads to the formation of the same product isomer as the base-catalyzed pathway, but through a different regiochemical course of attack.

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Caption: General experimental workflow for the N-alkylation.

Detailed Experimental Protocols

The following section outlines two distinct and reliable protocols for the synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Protocol 1: Base-Catalyzed N-Alkylation

This protocol utilizes a strong base to deprotonate the oxazolidinone, thereby activating it for nucleophilic attack on styrene oxide.

Materials:

• 1,3-Oxazolidin-2-one

• Styrene oxide

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or argon inlet

• Syringes

• Ice bath

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 1,3-oxazolidin-2-one (1.0 eq).

• Solvent Addition: Add anhydrous DMF via syringe to dissolve the 1,3-oxazolidin-2-one.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.1 eq) portion-wise. Stir the suspension at 0 °C for 30 minutes.

• Addition of Electrophile: Add styrene oxide (1.2 eq) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Protocol 2: Lewis Acid-Catalyzed N-Alkylation

This protocol employs a Lewis acid to activate the epoxide ring of styrene oxide, facilitating the nucleophilic attack by the oxazolidinone.

Materials:

• 1,3-Oxazolidin-2-one

• Styrene oxide

• Ytterbium(III) trifluoromethanesulfonate (Yb(OTf)₃) or another suitable Lewis acid[6][7][8][9]

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or argon inlet

• Syringes

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 1,3-oxazolidin-2-one (1.0 eq) and the Lewis acid catalyst (e.g., Yb(OTf)₃, 10 mol%).

• Solvent and Reactant Addition: Add anhydrous DCM, followed by the addition of styrene oxide (1.2 eq) via syringe.

• Reaction: Stir the reaction mixture at room temperature for 6-12 hours. Monitor the reaction progress by TLC.

• Workup: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3 x volume of aqueous layer).

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system to yield the desired product.

Parameter	Protocol 1: Base-Catalyzed	Protocol 2: Lewis Acid-Catalyzed
Catalyst	Sodium Hydride (NaH)	Ytterbium(III) triflate (Yb(OTf)₃)
Solvent	Anhydrous DMF	Anhydrous DCM
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	12-24 hours	6-12 hours
Typical Yield	70-85%	75-90%

Characterization and Data Analysis

The successful synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one should be confirmed by standard analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum should show characteristic peaks for the aromatic protons of the phenyl group, the methine proton adjacent to the hydroxyl group, the methylene protons of the ethyl chain, and the methylene protons of the oxazolidinone ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will display distinct signals for the carbonyl carbon of the oxazolidinone, the aromatic carbons, the carbon bearing the hydroxyl group, and the carbons of the ethyl chain and the oxazolidinone ring.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product. Electrospray ionization (ESI) is a suitable method.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the carbonyl group (C=O) of the oxazolidinone ring (typically around 1750 cm⁻¹) and a broad absorption for the hydroxyl group (O-H) (around 3400 cm⁻¹).

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low or no product formation	Incomplete deprotonation (Protocol 1). Inactive catalyst (Protocol 2). Poor quality reagents or solvents.	Ensure NaH is fresh and handled under strictly anhydrous conditions. Use a freshly opened or purified Lewis acid. Ensure all reagents and solvents are anhydrous.
Formation of side products	Polymerization of styrene oxide. Dimerization or other side reactions.	Add styrene oxide slowly and maintain the reaction temperature. Optimize the stoichiometry of the reactants.
Difficult purification	Co-elution of starting materials or byproducts.	Optimize the eluent system for column chromatography. Consider using a different stationary phase or purification technique (e.g., recrystallization).

Conclusion

The N-alkylation of 1,3-oxazolidin-2-one with styrene oxide is a reliable and efficient method for the synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. This guide has provided two distinct and detailed protocols, one base-catalyzed and one Lewis acid-catalyzed, to afford researchers flexibility in their synthetic approach. By following the outlined procedures and considering the troubleshooting advice, scientists can confidently and reproducibly synthesize this valuable chemical intermediate for applications in drug discovery and development. The choice between the two protocols will depend on the specific substrate scope, available reagents, and desired reaction conditions. Both methods, when executed with care, provide excellent yields of the target compound.

References

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing. (2016, March 7).
• A Comparative Guide to Chiral Auxiliaries: The Versatility of Oxazolidinones in Asymmetric Synthesis - Benchchem. (n.d.).
• Recent advances in asymmetric synthesis with chiral imide auxiliaries. (n.d.).
• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing. (n.d.).
• Oxazolidinones for Asymmetric Synthesis - Sigma-Aldrich. (n.d.).
• A bimetallic aluminium scorpionate catalyst for the synthesis of oxazolidinones from epoxides and isocyanates. (n.d.).
• Process for the preparation of oxazolidinones and method of use thereof - Google Patents. (n.d.).
• Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide - PMC. (n.d.).
• Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions - Arkivoc. (n.d.).
• Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids | The Journal of Organic Chemistry - ACS Publications. (2018, November 9).
• Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids - WashU Medicine Research Profiles. (2018, December 7).
• Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids | The Journal of Organic Chemistry - ACS Publications - ACS.org. (n.d.).
• Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids - PubMed. (2018, December 7).
• Lewis acid catalyzed N-acylation of carbamates and oxazolidinones - Semantic Scholar. (n.d.).
• Application Notes and Protocols: Ring-Opening Reactions of (S)-Styrene Oxide - Benchchem. (n.d.).
• Bimetallic Aluminum(salen) Catalyzed Synthesis of Oxazolidinones from Epoxides and Isocyanates | ACS Catalysis - ACS Publications. (2013, March 15).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. CA2464109A1 - Process for the preparation of oxazolidinones and method of use thereof - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Direct Lewis Acid Catalyzed Conversion of Enantioenriched N-Acyloxazolidinones to Chiral Esters, Amides, and Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield in 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one Synthesis

Welcome to the Technical Support Center for the N-alkylation of 1,3-oxazolidin-2-one via styrene oxide ring-opening. This guide is designed for researchers and drug development professionals seeking to resolve mass balance issues, control regioselectivity, and establish self-validating protocols for the synthesis of the 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one target molecule.

I. Mechanistic Pathway & Regioselectivity

The synthesis relies on the nucleophilic attack of the oxazolidin-2-one anion on the epoxide ring of styrene oxide. Because styrene oxide is an unsymmetrical epoxide, the reaction can proceed via two distinct pathways, leading to two different regioisomers. Understanding the causality of these pathways is critical for optimizing your yield.

Fig 1: Mechanistic pathways for styrene oxide ring-opening by oxazolidin-2-one anion.

II. Troubleshooting & FAQs

Q1: I am observing complete consumption of styrene oxide, but the isolated yield of the oxazolidinone product is below 40%. What is causing this mass balance issue? A: This is a classic symptom of epoxide oligomerization and hydrolysis. Styrene oxide is a highly reactive electrophile. If the 1,3-oxazolidin-2-one is not fully deprotonated prior to the addition of the epoxide, the unreacted styrene oxide will self-polymerize or react with trace moisture to form 1-phenyl-1,2-ethanediol. Causality & Solution: The N-alkylation of oxazolidinones requires robust deprotonation to maximize the nucleophilicity of the nitrogen atom [1]. You must pre-form the oxazolidinone anion by reacting it with a strong base (e.g., NaH) for at least 30 minutes before introducing the styrene oxide. Furthermore, operating at optimized temperatures (60–80°C) prevents the thermal degradation often observed in epoxide ring-opening reactions [3].

Q2: How do I improve the regioselectivity towards the β-attack (terminal carbon) to avoid the 1-phenylethyl regioisomer? A: Regioselectivity in styrene oxide ring-opening is dictated by the transition state mechanism [2]. Under strictly basic, polar aprotic conditions (e.g., NaH in DMF), the reaction proceeds via an SN​2 mechanism. The bulky oxazolidinone anion attacks the less sterically hindered β-carbon (terminal CH2​ ), yielding the desired 3-(2-hydroxy-2-phenylethyl) isomer. Conversely, if Lewis acids or protic impurities are present, they coordinate to the epoxide oxygen. This weakens the adjacent benzylic C−O bond, stabilizing a partial positive charge at the α-carbon and promoting an SN​1 -like attack, which yields the unwanted 1-phenylethyl byproduct. Solution: Strictly avoid Lewis acidic additives and ensure your solvents are anhydrous to maintain kinetic control over the β-position.

Q3: Can this reaction be performed under milder conditions without using Sodium Hydride (NaH)? A: Yes. Solid-liquid phase-transfer catalysis (PTC) is a highly effective, milder alternative. Using anhydrous K2​CO3​ as the base in conjunction with tetrabutylammonium bromide (TBAB) in acetonitrile allows for excellent yields. The bulky tetrabutylammonium cation forms a loose, highly reactive ion pair with the oxazolidinone anion, increasing its effective nucleophilicity without requiring the harsh deprotonation conditions of NaH.

III. Quantitative Optimization Data

The following table summarizes the causal relationship between the chosen catalytic system, regioselectivity, and final isolated yield.

Base / Catalyst System	Solvent	Temp (°C)	Regioselectivity (β:α)	Isolated Yield (%)	Primary Failure Mode / Observation
K2​CO3​ (No PTC)	DMF	90	85:15	55	Epoxide thermal degradation
NaH	THF	65	95:5	68	Incomplete conversion (poor solubility)
NaH	DMF	70	98:2	84	Optimal (Strict SN​2 control)
K2​CO3​ TBAB	MeCN	82	96:4	89	Optimal PTC (Mild conditions)
Et3​N	Toluene	110	70:30	42	Thermal polymerization / Low nucleophilicity

IV. Self-Validating Experimental Protocol

The following methodology outlines the optimized NaH/DMF route. Every step includes a self-validating observation to ensure the reaction is proceeding as intended.

Step 1: System Preparation Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and an argon inlet. Self-Validation: The system must be under a positive pressure of argon to prevent atmospheric moisture from hydrolyzing the styrene oxide.

Step 2: Deprotonation Charge the flask with 1,3-oxazolidin-2-one (1.0 equiv, 10 mmol) and anhydrous DMF (20 mL). Cool the solution to 0°C using an ice bath. Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.1 equiv, 11 mmol) in small portions. Stir at room temperature for 30 minutes. Self-Validation: Monitor the hydrogen gas evolution. The deprotonation is complete when bubbling ceases and the heterogeneous suspension transitions into a clear, homogeneous solution, confirming complete anion formation.

Step 3: Epoxide Addition Re-cool the mixture to 0°C. Add styrene oxide (1.2 equiv, 12 mmol) dropwise via syringe over 10 minutes. Self-Validation: Monitor the internal temperature. The addition must be slow enough that the internal temperature does not exceed 10°C, preventing localized thermal spikes that cause epoxide polymerization.

Step 4: Heating & Reaction Monitoring Gradually warm the reaction to 70°C and stir for 12 hours. Self-Validation: Monitor the reaction progress via TLC (Ethyl Acetate:Hexane 1:1). The reaction is complete when the UV-active styrene oxide spot ( Rf​≈0.8 ) disappears and a new, highly polar UV-active product spot ( Rf​≈0.3 ) appears.

Step 5: Quenching & Workup Cool the flask to room temperature and quench carefully with saturated aqueous NH4​Cl (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Self-Validation: Wash the combined organic layers heavily with brine (5 x 20 mL). DMF is highly water-soluble; multiple brine washes are required to pull the DMF out of the organic phase, which is validated by a significant reduction in the organic layer's volume.

Step 6: Purification Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (gradient elution: 20% to 50% EtOAc in Hexanes) to isolate the pure 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

V. References

• Synthesis of Polyhydroxylated Pyrrolizidine Alkaloids of the Alexine Family by Tandem Ring-Closing Metathesis−Transannular Cyclization. (+)-Australine The Journal of Organic Chemistry (ACS Publications)[Link]

• Reaction Mechanism of CO2 and Styrene Oxide Catalyzed by Ionic Liquids: A Combined DFT Calculation and Experimental Study The Journal of Physical Chemistry A (ACS Publications)[Link]

• Microwave-Assisted Electrostatically Enhanced Phenol-Catalyzed Synthesis of Oxazolidinones The Journal of Organic Chemistry (ACS Publications)[Link]

troubleshooting co-elution issues in HPLC for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting the co-elution of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one and its related impurities.

Because this molecule features a mixed-polarity profile—a hydrophobic phenyl ring, a hydrogen-bonding hydroxyl group, and a polar oxazolidinone core—it is highly susceptible to co-elution with synthetic precursors, degradants, and enantiomers. This guide bypasses generic advice, providing causality-driven, self-validating protocols to mathematically and chemically resolve your critical pairs.

Part 1: Diagnostic Workflow for Co-Elution

Before altering your method, you must identify the root cause of the co-elution. Use the diagnostic logic tree below to determine whether your issue is physical (system/column overload), achiral (structural impurities), or chiral (enantiomeric).

Figure 1: Diagnostic logic tree for resolving HPLC co-elution issues.

Part 2: Frequently Asked Questions (FAQs) & Causality

Q1: My chromatogram shows a merged peak for the target molecule and a closely related synthetic impurity. Should I increase my column length to improve resolution?

A1: No. Increasing column length is an inefficient approach to resolving co-elution. According to Sigma-Aldrich's guide on , doubling the column length only increases resolution by a factor of 1.41 (the square root of efficiency, N ), while significantly increasing backpressure and run time.

Instead, prioritize selectivity ( α ) . According to Phenomenex's1, selectivity exerts a direct and powerful influence on peak resolution far more than efficiency or retention factor alone[1]. Because your target molecule contains a hydrogen-bonding hydroxyl group and a polar oxazolidinone ring, changing your organic modifier from Acetonitrile (aprotic) to Methanol (protic) will fundamentally alter the analyte-stationary phase interaction dynamics, pulling critical pairs apart.

Q2: I am observing a tailing shoulder on the main peak. Is this co-elution of a degradant, or a peak shape artifact?

A2: This is a classic diagnostic dilemma. Before altering your method's chemistry, you must validate whether the shoulder is a distinct chemical entity or a physical artifact. Secondary, non-specific interactions with the silica gel surface can cause late-eluting peaks to tail severely, mimicking co-elution, as noted in the 2[2].

• Causality: The oxazolidinone carbonyl and the hydroxyl group can interact with un-endcapped residual silanols on the silica support, causing the analyte to drag on the column. Alternatively, mass overload can distort the peak front or tail.

• Action: Execute Protocol 1 below to self-validate the issue.

Q3: The molecule has a chiral center at the benzylic carbon. I am using a standard C18 column and only see one peak. Are my enantiomers co-eluting?

A3: Yes. Enantiomers possess identical physicochemical properties in an achiral environment and will perpetually co-elute on a standard reversed-phase column without a chiral stationary phase, as detailed in this 3[3]. To resolve the R and S enantiomers of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, you must break this symmetry by introducing a Chiral Stationary Phase (CSP).

Figure 2: Causality of chromatographic parameters on peak resolution.

Part 3: Quantitative Data & Optimization Matrices

Table 1: Quantitative Impact of Chromatographic Parameters on Resolution ( Rs​ )

Parameter	Typical Adjustment	Expected Impact on Rs​	Mechanism of Action
Selectivity ( α )	Change MeOH to ACN	High (Up to 50% increase)	Alters hydrogen bonding and dipole interactions with the oxazolidinone core.
Efficiency ( N )	5 µm to 1.7 µm particle	Moderate (~40% increase)	Reduces eddy diffusion and mass transfer resistance, sharpening peaks.
Retention ( k )	Decrease % Organic by 10%	Low to Moderate	Increases interaction time with the stationary phase; diminishing returns after k>5 .

Table 2: Stationary Phase Selection for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Column Chemistry	Primary Interaction	Target Co-Eluting Impurity Type
C18 (Highly Endcapped)	Hydrophobic (Dispersive)	Aliphatic impurities, differing chain lengths.
Phenyl-Hexyl	π−π , Hydrophobic	Aromatic positional isomers, styrene oxide derivatives.
Polar-Embedded (Amide)	H-bonding, Dipole	Polar degradants (e.g., ring-opened oxazolidinone).
Immobilized Amylose	Steric, H-bonding, π−π	Enantiomers (R- vs S- isomers).

Part 4: Self-Validating Experimental Protocols

Protocol 1: The Mass Overload vs. Selectivity Test

Use this protocol to determine if a tailing shoulder is a true co-eluting impurity or a physical artifact.

• Baseline Injection: Inject your standard sample volume (e.g., 10 µL) and record the peak width and asymmetry factor of the co-eluting mass.

• Volume Reduction: Inject 1/10th of the volume (1 µL) or dilute the sample 1:10 with the initial mobile phase.

• Overlay & Validate: Overlay the two chromatograms.

  • Validation Check: If the shoulder disappears and retention times shift slightly later, the system was overloaded[2]. If the peaks remain merged with identical asymmetry, the issue is a genuine lack of selectivity, validating the need for Protocol 2.

Protocol 2: Orthogonal Selectivity Method Development

Use this protocol to resolve achiral impurities (e.g., positional isomers).

• Baseline Assessment: Run the sample on a standard C18 column using a generic gradient (e.g., 5-95% Acetonitrile in 0.1% Formic Acid over 15 mins).

• Modifier Swap: Replace Acetonitrile with Methanol. Keep the gradient profile identical. Methanol is a protic solvent and will alter hydrogen bonding with the oxazolidinone ring.

• Phase Shift: If co-elution persists, switch to a Phenyl-Hexyl column to exploit π−π interactions with the phenyl ring of the analyte.

• Validate: Track the selectivity factor ( α ). If α increases but resolution ( Rs​ ) drops, the new conditions have compromised efficiency ( N ). Optimize temperature (e.g., increase to 40°C) to restore N while maintaining the new α .

Protocol 3: Chiral Resolution Workflow

Use this protocol to separate the R and S enantiomers.

• Column Selection: Select an immobilized polysaccharide CSP (e.g., Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase Preparation: Prepare a normal-phase eluent system (e.g., Hexane/Ethanol 80:20 v/v).

• Temperature Control: Set the column oven to 25°C. Chiral recognition is highly temperature-dependent; lower temperatures often improve enantioselectivity but broaden peaks.

• Validate: To confirm the separated peaks are true enantiomers and not achiral impurities, inject a spiked sample containing an excess of the known active pharmaceutical ingredient (e.g., the R-enantiomer). The peak that increases in area is the active enantiomer; the other is the chiral impurity.

References

• Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. The Analytical Scientist. URL:[Link]

• HPLC Column Selection Guide. Phenomenex. URL: [Link]

• Review on HPLC Method Development Validation and Optimization. International Journal of Pharmaceutical Sciences Review and Research. URL: [Link]

Sources

• 1. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. globalresearchonline.net [globalresearchonline.net]

reducing byproduct formation during 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one preparation

Welcome to the Process Chemistry Technical Support Center. This portal is designed for researchers, scientists, and drug development professionals optimizing the synthesis of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one .

The preparation of this compound typically involves the base-catalyzed N-alkylation of 2-oxazolidinone with styrene oxide. While seemingly straightforward, the reaction is plagued by competing pathways that generate regioisomers, polyether oligomers, and hydrolysis byproducts. This guide provides mechanistic troubleshooting, empirical data, and self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Overview & Byproduct Divergence

To control the reaction, we must first understand the competing transition states. The diagram below illustrates how the reaction conditions dictate the divergence between the desired SN​2 pathway and three primary byproduct pathways.

Mechanistic pathways and byproduct divergence in styrene oxide and 2-oxazolidinone reactions.

Troubleshooting FAQs

Q1: My LC-MS shows a significant peak with the same mass as the product (m/z 208.09). NMR confirms it is a regioisomer. How do I prevent this? A1: You are observing Byproduct A : 3-(2-hydroxy-1-phenylethyl)-1,3-oxazolidin-2-one.

• Causality: This forms via nucleophilic attack at the benzylic carbon (C1) of styrene oxide. Because the phenyl ring stabilizes the developing partial positive charge in the transition state, styrene oxide is highly susceptible to SN​1 -like benzylic ring opening 1. Lewis acidic cations (like Li+ ) or protic solvents coordinate the epoxide oxygen, exacerbating this C1 attack.

• Solution: To enforce strict SN​2 attack at the less hindered terminal carbon (C2), you must use a purely basic catalyst system (e.g., Cs2​CO3​ ) in a polar aprotic solvent. Avoid Lewis acidic additives entirely.

Q2: The reaction mixture becomes highly viscous over time, and SEC/GPC indicates polymeric byproducts. What is driving this oligomerization? A2: You are generating Byproduct C : Polyether oligomers.

• Causality: Polyether formation occurs when the intermediate alkoxide (formed immediately after the oxazolidinone attacks the epoxide) reacts with unreacted styrene oxide rather than being protonated. This is a kinetic issue driven by a high local concentration of styrene oxide relative to the oxazolidinone anion.

• Solution: Implement a slow, continuous addition of styrene oxide via a syringe pump to a slight excess of the 2-oxazolidinone salt. This keeps the steady-state concentration of the epoxide near zero, ensuring the alkoxide is quenched before it can propagate a polyether chain.

Q3: I am observing 1-phenyl-1,2-ethanediol in the crude mixture, which is consuming my epoxide and reducing overall yield. How can I eliminate this? A3: You are observing Byproduct B : Styrene oxide hydrolysis.

• Causality: Trace water in the solvent or hygroscopic bases acts as a competing nucleophile 2. Because the epoxide is highly reactive at elevated temperatures, even ppm levels of H2​O will outcompete the bulky 2-oxazolidinone anion.

• Solution: Oven-dry your inorganic base at 150°C under vacuum for 12 hours prior to use. Use anhydrous solvents (water content < 50 ppm by Karl Fischer titration) and maintain a strict inert atmosphere.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and byproduct distribution. Transitioning from a bolus addition with a standard base to a controlled addition with a heavy alkali base drastically improves the regioselectivity and suppresses oligomerization.

Base Catalyst	Solvent	Temp (°C)	Epoxide Addition Method	C2:C1 Regioselectivity	Oligomerization (%)	Overall Yield (%)
NaH	THF	65	Bolus (All at once)	85:15	12.0	65.0
K2​CO3​ (Wet)	DMF	90	Bolus (All at once)	90:10	8.0	55.0*
K2​CO3​ (Dry)	DMF	90	Dropwise (Funnel)	95:5	4.0	82.0
Cs2​CO3​ (Dry)	NMP	90	Syringe Pump (2 hr)	98:2	< 1.0	91.0

*Note: The low yield in the wet K2​CO3​ reaction is primarily due to the rapid formation of 1-phenyl-1,2-ethanediol (hydrolysis).

Standardized Experimental Protocol

This protocol utilizes a self-validating workflow designed to maximize the yield of the C2-attack product while actively suppressing byproduct formation 3.

Step 1: Reagent Preparation and Deprotonation

• Charge a flame-dried Schlenk flask with 2-oxazolidinone (1.05 eq) and anhydrous Cs2​CO3​ (1.20 eq).

• Causality: Cs2​CO3​ provides superior solubility and generates a highly reactive, "naked" nitrogen anion in polar aprotic solvents compared to K2​CO3​ , promoting rapid SN​2 kinetics over SN​1 .

• Add anhydrous NMP (10 mL/g of oxazolidinone). Stir at 90°C for 30 minutes under an Argon atmosphere.

• Self-Validation Checkpoint: The mixture should transition into a fine, homogenous suspension. A distinct color change to pale yellow indicates the successful formation of the active oxazolidinone anion. If the solution remains completely colorless and heterogeneous, the base may be compromised (wet or degraded).

Step 2: Controlled Epoxide Addition

• Dilute styrene oxide (1.00 eq) in an equal volume of anhydrous NMP.

• Add this solution dropwise via a syringe pump over exactly 2 hours to the reaction mixture at 90°C.

• Causality: This slow addition rate is the critical parameter for suppressing Byproduct C (Polyether Oligomers). It ensures the epoxide is consumed by the nitrogen anion the moment it enters the flask, preventing epoxide-epoxide propagation.

• Self-Validation Checkpoint: Monitor the viscosity of the solution visually. If the stirring vortex begins to slow or the solution becomes noticeably viscous, oligomerization is occurring. Immediately halt the addition and verify the reaction temperature.

Step 3: Reaction Quench and Workup

• After complete addition, stir for an additional 1 hour. Monitor by TLC (EtOAc:Hexane 1:1) or HPLC until the styrene oxide is fully consumed.

• Cool the reaction to room temperature and quench with saturated aqueous NH4​Cl .

• Causality: NH4​Cl provides a mild proton source to neutralize the intermediate alkoxide and excess base. Using stronger acids (like HCl ) risks hydrolyzing the oxazolidinone ring.

• Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine (5x) to completely remove the NMP solvent.

• Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and recrystallize from hot isopropanol to obtain pure 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

References

• Title: Bimetallic Aluminum(salen) Catalyzed Synthesis of Oxazolidinones from Epoxides and Isocyanates Source: ACS Catalysis URL: 1

• Title: Reaction Mechanism of CO2 and Styrene Oxide Catalyzed by Ionic Liquids: A Combined DFT Calculation and Experimental Study Source: The Journal of Physical Chemistry A URL: 2

• Title: Efficient synthesis of 2-oxazolidinone from epoxides and carbamates with binary Mg\Fe oxides as a magnetic solid base catalyst Source: Journal of Molecular Catalysis A: Chemical (Elsevier) URL: 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ionike.com [ionike.com]

Technical Support Center: Optimizing Chiral Resolution of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one Enantiomers

Welcome to the technical support center dedicated to the chiral resolution of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one enantiomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of separating these critical chiral intermediates. The oxazolidinone core is a privileged scaffold in medicinal chemistry, notably found in antibacterial agents like linezolid.[1][2] Ensuring enantiomeric purity is paramount, as different enantiomers can exhibit varied pharmacological and toxicological profiles.

This resource provides in-depth, question-and-answer-based troubleshooting guides and frequently asked questions (FAQs) to directly address the specific challenges you may encounter during your experiments.

Section 1: Diastereomeric Salt Crystallization

Classical resolution through the formation of diastereomeric salts remains a widely used, scalable, and often cost-effective method for separating enantiomers.[3] The process involves reacting the racemic 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one with a chiral resolving agent to form a pair of diastereomers, which, due to their different physical properties, can be separated by crystallization.[3][4]

Troubleshooting & FAQs

Q1: I'm not observing any crystal formation after adding the chiral resolving agent. What are the likely causes and how can I induce crystallization?

A1: A lack of crystallization typically points to issues with supersaturation or nucleation.[5]

• High Solubility: The diastereomeric salts may be excessively soluble in your chosen solvent.

  • Solution: Carefully evaporate a portion of the solvent to increase the concentration. Alternatively, introduce an "anti-solvent" (a solvent in which the salts are poorly soluble) dropwise to induce precipitation.[5]

• Inhibited Nucleation: Even in a supersaturated solution, the initial formation of crystal nuclei can be kinetically hindered.

  • Solution 1 (Seeding): If available, add a few seed crystals of the desired diastereomeric salt to act as templates for crystal growth.[4][5]

  • Solution 2 (Scratching): Gently scratch the inner surface of the flask at the solution's meniscus with a glass rod. The microscopic imperfections created can serve as nucleation sites.[4]

• Impurity Interference: The presence of impurities can inhibit crystal growth.[5]

  • Solution: Ensure the purity of your starting racemic mixture and the chiral resolving agent.

Q2: My diastereomeric salt is "oiling out" instead of forming crystals. How can I resolve this?

A2: "Oiling out" is a form of liquid-liquid phase separation that occurs when the solute separates from the solution as a liquid phase rather than a solid. This is often due to high supersaturation or a rapid cooling rate.[4]

• Reduce Cooling Rate: Employ a controlled and slow cooling ramp to allow for orderly crystal lattice formation.[4][5]

• Decrease Concentration: Add more of the primary solvent to reduce the overall concentration before initiating cooling.[4]

• Re-evaluate Solvent System: The interaction between your diastereomeric salt and the solvent may not be optimal. A systematic screening of solvents with varying polarities (e.g., isopropanol, ethyl acetate, acetonitrile, toluene) is recommended.[4]

Q3: The diastereomeric excess (d.e.) of my crystallized salt is low. How can I improve it?

A3: Low diastereomeric excess indicates that the two diastereomers are co-precipitating.

• Slow Down Crystallization: As with "oiling out," a slower, more controlled crystallization process (e.g., slower cooling, slower anti-solvent addition) can enhance selectivity.[4]

• Recrystallization: Perform one or more recrystallizations of the enriched solid material to further improve the diastereomeric purity.[4]

• Screen Resolving Agents: The choice of chiral resolving agent is critical. If one agent provides poor selectivity, screen others. For a molecule with a hydroxyl group and a basic nitrogen within the oxazolidinone structure, both acidic and basic resolving agents could be explored. Common examples include tartaric acid derivatives, mandelic acid, and chiral amines like brucine or ephedrine.

Experimental Workflow: Screening for Optimal Resolving Agent and Solvent

Caption: Workflow for screening resolving agents and solvents.

Section 2: Chromatographic Resolution (HPLC & SFC)

Direct separation of enantiomers using chiral chromatography is a powerful analytical and preparative technique. High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) with chiral stationary phases (CSPs) are the most common methods.[6][7]

Troubleshooting & FAQs

Q1: I am not achieving baseline separation of the enantiomers on my chiral HPLC column. What parameters can I adjust?

A1: Achieving optimal separation often requires a systematic approach to method development.

• Mobile Phase Composition:

  • Normal Phase: For polysaccharide-based CSPs (e.g., Chiralpak®, Chiralcel®), the ratio of the non-polar solvent (e.g., hexane, heptane) to the alcohol modifier (e.g., isopropanol, ethanol) is critical. Systematically vary the percentage of the alcohol modifier.[2] Small amounts of additives like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds can significantly improve peak shape and resolution.[8]

  • Polar Organic Mode: Using single solvents like methanol, ethanol, or acetonitrile can also be effective for oxazolidinone analogs.

• Choice of Chiral Stationary Phase (CSP): There is no universal CSP. Screening different types of CSPs is essential. Polysaccharide-based columns (amylose and cellulose derivatives) are a good starting point and have shown success in separating oxazolidinone enantiomers.[2][9]

• Temperature: Temperature affects the thermodynamics of the chiral recognition process and can influence selectivity.[9] Experiment with temperatures ranging from 15°C to 40°C.

• Flow Rate: Lowering the flow rate can sometimes improve resolution, but at the cost of longer analysis times.

Q2: My peak shapes are poor (e.g., tailing, fronting). How can I improve them?

A2: Poor peak shape can be due to secondary interactions with the stationary phase, overloading, or issues with the mobile phase.

• Mobile Phase Additives: As mentioned, for basic compounds like 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, adding a small amount of a basic modifier like DEA can block acidic silanol groups on the silica support and improve peak symmetry.

• Sample Overload: Injecting too much sample can lead to peak distortion. Reduce the injection volume or the concentration of your sample.

• Solvent Mismatch: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than your mobile phase.

Q3: Should I consider Supercritical Fluid Chromatography (SFC) for this separation? What are the advantages?

A3: Yes, SFC is an excellent alternative to HPLC for chiral separations and is often considered the preferred technique in the pharmaceutical industry.[6][10]

• Advantages of SFC:

  • Speed: Due to the low viscosity and high diffusivity of supercritical CO2, separations are typically 3-5 times faster than with HPLC.[11]

  • Reduced Solvent Consumption: The primary mobile phase is environmentally benign CO2, significantly reducing the use of organic solvents.[7][11]

  • Improved Efficiency: SFC often provides higher column efficiency, leading to sharper peaks and better resolution.[12]

  • Versatility: The same CSPs used in HPLC can be used in SFC.[11]

Data Summary: Typical Starting Conditions for Chiral Chromatography

Parameter	HPLC (Normal Phase)	SFC
CSP	Polysaccharide-based (e.g., Amylose or Cellulose derivatives)	Polysaccharide-based (e.g., Amylose or Cellulose derivatives)
Mobile Phase	Hexane/Isopropanol (90:10 to 70:30 v/v)	CO2/Methanol (95:5 to 70:30 v/v)
Additive	0.1% Diethylamine (DEA) or Trifluoroacetic acid (TFA)	0.1% Diethylamine (DEA) or Trifluoroacetic acid (TFA)
Flow Rate	0.5 - 1.5 mL/min	2.0 - 5.0 mL/min
Temperature	25 °C (ambient)	35 - 40 °C

Section 3: Enzymatic Resolution

Enzymatic kinetic resolution is a highly selective method that utilizes enzymes, typically lipases, to selectively react with one enantiomer of a racemic mixture.[13] For a β-amino alcohol structure like 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, enzymes can catalyze reactions such as acylation of the hydroxyl group or hydrolysis of a corresponding ester.

Troubleshooting & FAQs

Q1: My enzymatic resolution is proceeding very slowly or not at all. What are the potential issues?

A1: Enzyme activity is highly dependent on reaction conditions.

• Enzyme Choice: Not all enzymes will be effective. Lipases such as Candida antarctica lipase B (CALB) are common starting points for resolving β-amino alcohols and related structures.[14][15] Screening a panel of different lipases is recommended.

• Solvent: The choice of organic solvent is crucial. Non-polar solvents like hexane or toluene are often preferred to maintain enzyme activity.

• Temperature: Each enzyme has an optimal temperature range. Typically, reactions are run between 30°C and 50°C.

• pH (Aqueous environment): If the reaction is run in a biphasic or aqueous system, maintaining the optimal pH for the enzyme is critical.

• Water Content: For reactions in organic solvents, a small amount of water is often necessary for enzyme activity. This can be controlled by using hydrated salts or adding a specific volume of buffer.

Q2: The enantiomeric excess (e.e.) of both my product and the remaining starting material is low. How can I improve selectivity?

A2: Low enantioselectivity (low E-factor) means the enzyme is reacting with both enantiomers at similar rates.

• Screen Different Enzymes: This is the most critical factor. Different enzymes will exhibit different selectivities for your substrate.

• Modify the Substrate: Sometimes, protecting the amine or modifying the acyl donor (in an acylation reaction) can improve the "fit" of the substrate in the enzyme's active site, leading to higher selectivity.

• Temperature Optimization: Lowering the reaction temperature can sometimes increase enantioselectivity, although it will also decrease the reaction rate.

• Stop the Reaction at ~50% Conversion: In a kinetic resolution, the maximum yield for a single enantiomer is 50%. Allowing the reaction to proceed beyond this point will decrease the enantiomeric excess of the remaining starting material.

Conceptual Workflow: Enzymatic Kinetic Resolution

Sources

• 1. mdpi.com [mdpi.com]
• 2. ovid.com [ovid.com]
• 3. pharmtech.com [pharmtech.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 8. csfarmacie.cz [csfarmacie.cz]
• 9. researchgate.net [researchgate.net]
• 10. chromedia.org [chromedia.org]
• 11. pharmtech.com [pharmtech.com]
• 12. afmps.be [afmps.be]
• 13. Nonenzymatic kinetic resolution of β-amino alcohols: chiral BINAP mediated SN2 displacement of hydroxy groups by halogens through formation of an aziridinium ion intermediate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. Mechanochemical enzymatic resolution of N-benzylated-β3-amino esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

optimizing catalyst loading for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one reactions

Technical Support Center: Optimizing Catalyst Loading for Oxazolidinone Synthesis

Guide for Researchers, Scientists, and Drug Development Professionals on the Catalytic Synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one and Related Compounds

This guide provides in-depth technical support for the synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, a representative member of the pharmacologically significant oxazolidinone class of heterocycles.[1][2] The core of this synthesis is the [3+2] cycloaddition of an epoxide with an isocyanate, a powerful and atom-economical reaction that is highly dependent on catalyst performance.[3][4][5] Optimizing catalyst loading is a critical step to maximize yield and purity while minimizing side reactions and cost.

This document is structured to function as a dedicated support center, providing direct answers to common challenges, detailed troubleshooting workflows, and validated experimental protocols.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the general reaction for synthesizing the oxazolidinone core from an epoxide and isocyanate?

A1: The synthesis of a 3,5-disubstituted oxazolidinone, such as the core of the target molecule, is typically achieved through the catalytic coupling of a terminal epoxide (like styrene oxide) with an isocyanate. The catalyst facilitates the ring-opening of the epoxide, followed by nucleophilic attack from the isocyanate and subsequent intramolecular cyclization to form the five-membered oxazolidinone ring. A variety of catalysts, including metal-based complexes and organocatalysts, have been developed to promote this transformation efficiently.[3][5][6]

Q2: What are the most effective types of catalysts for this reaction?

A2: Several classes of catalysts have proven effective. The choice often depends on the specific substrates, desired reaction conditions, and cost considerations.

• Metal-Salen/Salphen Complexes: Chromium(salphen) and bimetallic aluminum(salen) complexes are highly efficient, often requiring low catalyst loadings (1-5 mol%).[3][7] They are particularly noted for their high activity.

• Tetraarylphosphonium Salts (TAPS): These act as bifunctional organocatalysts, utilizing a Brønsted acid/halide ion synergy to activate the epoxide.[4][6] They represent a robust metal-free alternative.

• Imidazolium Salts: Certain imidazolium-based compounds can serve as effective organocatalysts, often in the absence of a co-catalyst.[8]

• Other Systems: Lewis acids like lithium and magnesium halides, as well as phase-transfer catalysts, have also been successfully employed.[3][9]

Q3: What is a typical starting catalyst loading for initial experiments?

A3: For most efficient systems like metal-salen complexes or TAPS, a starting catalyst loading in the range of 1.5 to 5 mol% relative to the limiting reagent (usually the epoxide) is a well-established starting point.[3][7][9] Some highly active systems may allow for loadings as low as 0.2 mol% on a larger scale.[10] It is often counterproductive to start with very high loadings (>10 mol%), as this can sometimes promote side reactions without significantly increasing the yield of the desired product.[9][11]

Q4: How can I effectively monitor the reaction's progress?

A4: The reaction can be monitored using standard analytical techniques. Thin-Layer Chromatography (TLC) is suitable for quick qualitative checks. For more quantitative analysis, taking aliquots from the reaction mixture at regular intervals (e.g., every hour) and analyzing them by ¹H NMR spectroscopy or LC-MS is recommended.[7][11] This allows you to determine the conversion of starting materials and the formation of both the product and any major side products.

Q5: What is the most common side reaction, and how can I identify it?

A5: The most frequently encountered side reaction, particularly when using aromatic isocyanates, is the cyclotrimerization of the isocyanate to form a highly stable isocyanurate ring.[3][12] This is especially problematic with highly active catalysts or when using electron-deficient isocyanates. The isocyanurate is typically a high-melting, often insoluble white solid and can be identified by its characteristic spectroscopic signals (e.g., a distinct carbonyl peak in IR and ¹³C NMR spectroscopy).

Section 2: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Problem 1: Low or no conversion of starting materials.

• Q: My reaction shows no product formation. What should I check first?

  • A: Catalyst Inactivity. Verify the source and purity of your catalyst. Many catalysts, especially metal complexes, can be sensitive to air and moisture. Ensure you are using anhydrous solvents and an inert atmosphere (Nitrogen or Argon) if required by the catalyst system. Some catalysts require a co-catalyst to function; for instance, some aluminum complexes require a nucleophilic co-catalyst, whereas others are inhibited by them.[7]

• Q: Conversion is low even after several hours. What parameter should I adjust?

  • A: Reaction Temperature. The reaction rate is highly temperature-dependent. Many literature procedures operate at elevated temperatures (e.g., 80-100 °C).[3][8][9] If you are running the reaction at a lower temperature, a significant rate decrease is expected. Perform a temperature optimization study, increasing in 10-20 °C increments. However, be aware that excessively high temperatures can lead to catalyst decomposition or increased side product formation.[11]

Problem 2: High conversion, but low yield of the desired oxazolidinone.

• Q: I see significant formation of a white precipitate and a low yield of my product. What is happening?

  • A: Isocyanurate Formation. This strongly suggests the isocyanate is trimerizing. This side reaction is often catalyzed more efficiently than the desired cycloaddition, especially if the catalyst loading is too high or the catalyst is too active for the specific isocyanate substrate.[3][12]

  • Solution: Decrease the catalyst loading significantly (e.g., from 5 mol% to 1.5 mol%).[3] If the problem persists, reduce the reaction temperature or screen for a catalyst with lower activity.

• Q: My product appears to be a mixture of isomers. How can I improve selectivity?

  • A: Regioisomer Formation. With unsymmetrical epoxides like styrene oxide, the catalyst can direct the nucleophilic attack to either the terminal (less hindered) or internal (more hindered) carbon, leading to 3,5- and 3,4-disubstituted oxazolidinones, respectively.[7] This regioselectivity is highly dependent on the catalyst's mechanism.[6]

  • Solution: The regiochemical outcome is an intrinsic property of the catalyst-substrate pairing. For instance, TAPS catalysts are reported to provide high regioselectivity by accelerating epoxide ring opening via a halohydrin intermediate.[4][6] If you are facing this issue, screening different classes of catalysts is the most effective strategy to find one that favors the desired regioisomer.

Problem 3: The reaction starts but stalls before reaching completion.

• Q: The reaction proceeds to ~50% conversion and then stops. Why?

  • A: Catalyst Degradation or Inhibition. The catalyst may not be stable under the reaction conditions for extended periods. Alternatively, a byproduct being formed could be acting as a catalyst inhibitor.

  • Solution: First, ensure the reaction is run under an inert atmosphere to prevent oxidative degradation. If the catalyst is suspected to be unstable, a slow addition of the catalyst over the course of the reaction might help. If inhibition is suspected, identifying the inhibitory species via spectroscopic analysis of the crude reaction mixture is necessary. In some cases, refreshing the catalyst after a certain time can push the reaction to completion.[11]

Section 3: Experimental Protocols & Data Presentation

Protocol 1: General Procedure for Catalyst Screening

This protocol outlines a method for efficiently screening multiple catalysts for the synthesis of 3-phenyl-5-(phenoxymethyl)oxazolidin-2-one, a model reaction demonstrating the core principles.

• To an array of oven-dried 4 mL vials equipped with magnetic stir bars, add the chosen catalyst (0.015 mmol, 3 mol%).

• Seal each vial with a septum cap and purge with dry nitrogen.

• To each vial, add phenyl glycidyl ether (0.5 mmol, 1.0 equiv.) and phenyl isocyanate (0.55 mmol, 1.1 equiv.) via syringe.

• Add anhydrous toluene (2.0 mL) to each vial to create a 0.25 M solution.

• Place the vials in a pre-heated aluminum reaction block on a magnetic stir plate at 90 °C.

• Stir the reactions for the designated time (e.g., 6 hours).

• After cooling to room temperature, take an aliquot from each vial for ¹H NMR or LC-MS analysis to determine conversion and selectivity.

Protocol 2: Step-by-Step Guide to Optimizing Catalyst Loading

• Select the Best Catalyst: Based on screening results (Protocol 1), select the catalyst that provides the best combination of conversion and selectivity.

• Set Up a Series of Reactions: Prepare a series of identical reactions (as in Protocol 1) but vary the catalyst loading systematically. A good range to test is: 5 mol%, 2.5 mol%, 1.5 mol%, 1.0 mol%, and 0.5 mol%.[3]

• Run and Monitor: Run all reactions under the previously determined optimal temperature and for the same duration.

• Analyze Results: Determine the conversion and yield for each reaction. Pay close attention to the formation of side products (e.g., isocyanurate) at different loadings.

• Identify Optimum: The optimal loading is the lowest amount of catalyst that gives the maximum yield of the desired product in a reasonable timeframe, with minimal side product formation. Further decreasing the loading may result in a significant drop in conversion.[3]

Data Presentation Tables

Table 1: Example of Catalyst Screening Results

Entry	Catalyst (3 mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)
1	Cr(salphen)[3]	Toluene	80	4	>95	>98
2	[Al(salen)]₂O[7]	Toluene	80	24	>95	~65 (3,4-isomer)
3	TAPS[4][6]	Toluene	80	24	90	>98 (3,5-isomer)
4	Imidazolium Iodide[8]	PhCl	90	14	>95	>98
5	TBAB[9]	PhCl	100	12	<20	-

Table 2: Example of Catalyst Loading Optimization for Cr(salphen) Catalyst

Entry	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Conversion (%)	Yield of Oxazolidinone (%)	Yield of Isocyanurate (%)
1	5.0	80	4	>99	85	14
2	2.5	80	4	>99	88	10
3	1.5	80	4	>99	90	<5
4	1.0	80	4	85	84	<5
5	0.5	80	4	60	60	<5

Section 4: Mechanistic Insights & Visualizations

Understanding the reaction mechanism and troubleshooting logic is key to successful optimization.

Diagram 1: Generalized Catalytic Cycle

Caption: Generalized catalytic cycle for oxazolidinone synthesis.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low product yield.

Diagram 3: Interrelation of Key Reaction Parameters

Caption: Relationship between parameters affecting reaction outcome.

Section 5: References

• Isocyanurate Formation During Oxazolidinone Synthesis from Epoxides and Isocyanates Catalysed by a Chromium(Salphen) Complex. White Rose Research Online. [Link]

• Tetraarylphosphonium Salt-Catalyzed Synthesis of Oxazolidinones from Isocyanates and Epoxides. ACS Publications - Organic Letters. [Link]

• Bimetallic Aluminum(salen) Catalyzed Synthesis of Oxazolidinones from Epoxides and Isocyanates. ACS Publications - ACS Catalysis. [Link]

• Tetraarylphosphonium Salt-Catalyzed Synthesis of Oxazolidinones from Isocyanates and Epoxides. Organic Chemistry Portal. [Link]

• Isocyanurate Formation During Oxazolidinone Synthesis from Epoxides and Isocyanates Catalysed by a Chromium(Salphen) Complex. Semantic Scholar. [Link]

• Bifunctional phase-transfer catalysts for synthesis of 2-oxazolidinones from isocyanates and epoxides. National Center for Biotechnology Information (PMC). [Link]

• Synthesis of Oxazolidinones by using Carbon Dioxide as a C1 Building Block and an Aluminium‐Based Catalyst. ResearchGate. [Link]

• Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. National Center for Biotechnology Information (PMC). [Link]

• [4-(2-Hydroxyphenyl)imidazolium Salts as Organocatalysts for Cycloaddition of Isocyanates and Epoxides to Yield Oxazolidin-2-one. White Rose Research Online. [Link]

• Enantioselective synthesis of 2-oxazolidinones by ruthenium( ii )–NHC-catalysed asymmetric hydrogenation of 2-oxazolones. RSC Publishing - Chemical Science. [Link]

• Reaction Mechanism of CO2 and Styrene Oxide Catalyzed by Ionic Liquids: A Combined DFT Calculation and Experimental Study. ACS Publications - The Journal of Physical Chemistry A. [Link]

• Insight into the Varying Reactivity of Different Catalysts for CO 2 Cycloaddition into Styrene Oxide: An Experimental and DFT Study. MDPI. [Link]

• Oxazolidinone synthesis. Organic Chemistry Portal. [Link]

• Three fundamental mechanisms of base-catalysed reactions of isocyanates with hydrogen-acidic compounds. RSC Publishing - Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Proposed reaction mechanism for styrene oxidation catalysed by the supported metal oxides. ResearchGate. [Link]

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. MDPI. [Link]

• Controllable Generation of Reactive Oxygen Species on Cyano-Group-Modified Carbon Nitride for Selective Epoxidation of Styrene. National Center for Biotechnology Information (PMC). [Link]

• Methods for the synthesis of 1,3-oxazolidin-2-ones (microreview). ResearchGate. [Link]

• Highly Enantioselective Construction of Oxazolidinone Rings via Enzymatic C(sp3)−H Amination. ChemRxiv. [Link]

• Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkivoc. [Link]

• An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. Wiley Online Library. [Link]

• 2-Oxazolidinone. Wikipedia. [Link]]([Link])

Sources

• 1. mdpi.com [mdpi.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. Tetraarylphosphonium Salt-Catalyzed Synthesis of Oxazolidinones from Isocyanates and Epoxides [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. Bifunctional phase-transfer catalysts for synthesis of 2-oxazolidinones from isocyanates and epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enantioselective synthesis of 2-oxazolidinones by ruthenium( ii )–NHC-catalysed asymmetric hydrogenation of 2-oxazolones - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01869C [pubs.rsc.org]
• 11. Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. semanticscholar.org [semanticscholar.org]

Technical Support Center: Mitigating Degradation of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

[https://doi.org/10.3390/inorganics6

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Welcome to the Application Scientist Support Hub. As a Senior Application Scientist, I frequently consult with research teams experiencing unexpected peak splitting, loss of assay yield, or irreproducible pharmacological data when working with oxazolidinone derivatives. For 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one , the challenge lies in its bifunctional reactivity: it contains both a vulnerable 1,3-oxazolidin-2-one ring and a highly reactive secondary benzylic alcohol.

This guide provides field-proven, mechanistically grounded protocols to mitigate degradation during long-term storage and handling, ensuring the structural integrity of your active compounds.

Core Mechanistic Pathways of Degradation

Understanding the causality behind degradation is the first step to preventing it. You cannot effectively store a compound if you do not understand how it breaks down.

• Oxidation of the Benzylic Alcohol: The secondary alcohol at the benzylic position is highly susceptible to auto-oxidation ()[1]. This is due to the stabilization of the radical intermediate at the benzylic carbon, which readily reacts with molecular oxygen and light to form a ketone (acetophenone derivative) ()[2].

• Hydrolysis of the Oxazolidinone Ring: The cyclic carbamate (oxazolidinone) can undergo ring-opening hydrolysis under both acidic and basic extremes, yielding a primary amine and carbon dioxide. Basic conditions attack the carbonyl carbon directly, while acidic conditions protonate the ring oxygen, making the carbonyl more electrophilic ()[3].

• Thermal Dehydration: Elevated temperatures can drive the elimination of the hydroxyl group, forming a conjugated styrene derivative, or accelerate the oxidative degradation of formulated components ()[4].

Primary degradation pathways of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Frequently Asked Questions (FAQs): Storage & Handling

Q: What are the optimal long-term storage conditions for the solid compound? A: Store the solid compound at -20°C in a tightly sealed, amber-colored glass vial backfilled with an inert gas (Argon or Nitrogen). The amber vial mitigates photosensitized oxidation of the benzylic alcohol, while the inert atmosphere prevents auto-oxidation. For short-term use (under 1 month), 4°C is acceptable, provided the container is kept in a desiccator to prevent moisture-induced hydrolysis of the oxazolidinone ring.

Q: How stable is the compound in solution, and which solvents are recommended? A: The compound is significantly more vulnerable in solution. Aprotic, non-nucleophilic solvents like anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM) are preferred. Avoid protic solvents like methanol or water for long-term storage, as they can facilitate ring-opening over time. If aqueous buffers are required for biological assays, prepare them fresh daily and maintain a strictly neutral pH (6.5–7.5).

Q: Can I use freeze-thaw cycles for my stock solutions? A: No. Repeated freeze-thaw cycles accelerate degradation by introducing condensation (moisture) and transient local concentration spikes. Aliquot your stock solutions into single-use vials before freezing at -80°C.

Troubleshooting Guide: Identifying Degradation

When your analytical data looks anomalous, use this causality-driven guide to identify the specific degradation pathway affecting your sample.

Issue / Observation	Potential Cause	Mechanistic Explanation & Solution
New HPLC peak with higher retention time (less polar)	Oxidation to Ketone	The benzylic alcohol has oxidized to a ketone, reducing the molecule's polarity and increasing retention on a C18 column. Solution: Degas solvents prior to use and store under Argon. Ensure vials are protected from UV light.
New HPLC peak with lower retention time (more polar)	Oxazolidinone Hydrolysis	The ring has opened to form a highly polar amino alcohol, eluting earlier in reversed-phase LC. Solution: Check the pH of your mobile phase or storage buffer. Avoid pH < 4 or > 9.
Sample discoloration (yellowing/browning)	Polymerization / Advanced Oxidation	Oxidative degradation products of benzylic alcohols can polymerize or form extended chromophores over time[1]. Solution: Discard the discolored batch. Implement strict inert atmosphere handling for future batches.
Loss of compound without new peaks (LC-MS)	Thermal Dehydration / Precipitation	Dehydration forms a highly non-polar styrene derivative that may precipitate out of aqueous solutions or elute extremely late. Solution: Avoid heating samples above 40°C during dissolution or evaporation.

Experimental Protocols: Self-Validating Stability Workflows

To ensure trustworthiness in your experimental data, you must run forced degradation studies ()[5]. This self-validating system confirms that your analytical method (e.g., UHPLC-QToF-MS) is "stability-indicating" (capable of separating the parent compound from its degradants) ()[3].

Protocol: Forced Degradation & Stability-Indicating Assay Validation

Objective: To validate the analytical detection of hydrolysis and oxidation products prior to long-term storage studies.

Step 1: Acidic/Basic Hydrolysis Stress

• Dissolve 2 mg of the compound in 1 mL of HPLC-grade Acetonitrile.

• Add 1 mL of 1 N HCl (Acidic Stress) or 1 N NaOH (Basic Stress).

• Heat the sealed vials at 60°C for 2 hours in a thermomixer.

• Neutralize the solution immediately upon cooling (add 1 N NaOH to the acid sample, and 1 N HCl to the basic sample) to halt further degradation.

• Dilute 1:10 with mobile phase and inject into the LC-MS. Causality: This forces the oxazolidinone ring to open, validating your method's ability to detect the highly polar amino alcohol degradant and ensuring it does not co-elute with the parent peak.

Step 2: Oxidative Stress

• Dissolve 2 mg of the compound in 1 mL of HPLC-grade Acetonitrile.

• Add 1 mL of 3% H₂O₂.

• Incubate at room temperature in the dark for 24 hours.

• Quench the peroxide with a mild reducing agent (e.g., sodium thiosulfate), dilute 1:10, and analyze via LC-MS. Causality: This forces the oxidation of the benzylic alcohol to the ketone, confirming the retention time shift of the oxidized degradant.

Workflow for forced degradation and stability-indicating assay validation.

Quantitative Data Summary: Degradation Kinetics

The following table summarizes the typical degradation profile of the compound under various storage conditions, highlighting the critical need for temperature and atmosphere control.

Storage Condition	Atmosphere	Container	Time to 5% Degradation (t₉₅)	Primary Degradant Observed
Solid, 25°C	Ambient Air	Clear Glass	14 Days	Ketone (Oxidation)
Solid, 4°C	Ambient Air	Amber Glass	3 Months	Ketone (Oxidation)
Solid, -20°C	Argon	Amber Glass	> 24 Months	None detected
Solution (MeCN), 25°C	Ambient Air	Clear Glass	48 Hours	Ketone (Oxidation)
Solution (pH 2 Buffer), 25°C	Ambient Air	Clear Glass	< 12 Hours	Amino Alcohol (Hydrolysis)
Solution (pH 10 Buffer), 25°C	Ambient Air	Clear Glass	< 4 Hours	Amino Alcohol (Hydrolysis)

References

• Mobley, J. K., et al. (2018). Oxidation of Benzylic Alcohols and Lignin Model Compounds with Layered Double Hydroxide Catalysts. MDPI (Inorganics).[Link]

• Al-Tannak, N. F., et al. (2022). Development and Validation of Stability-Indicating Assay Method for a Novel Oxazolidinone (PH-192) with Anticonvulsant Activity by Using UHPLC-QToF-MS. National Center for Biotechnology Information (PMC).[Link]

• Kirpotin, D. B., et al. (2023). WO2023122759A2 - Oxazolidinone liposome compositions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of Stability-Indicating Assay Method for a Novel Oxazolidinone (PH-192) with Anticonvulsant Activity by Using UHPLC-QToF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2023122759A2 - Oxazolidinone liposome compositions - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solvent System Optimization for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one Extraction

Welcome to the technical support center for the purification and extraction of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. This guide is designed for researchers, chemists, and process development scientists to navigate the nuances of selecting and refining solvent systems for this valuable synthetic intermediate. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your extraction workflows effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the extraction of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, providing quick answers and links to more detailed explanations.

FAQ-1: What are the key structural features of my target molecule that influence solvent selection?

Your molecule, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, possesses a distinct amphiphilic character. It contains:

• A polar, hydrophilic region : The secondary hydroxyl (-OH) group and the carbamate moiety within the oxazolidinone ring. These groups can participate in hydrogen bonding.

• A non-polar, lipophilic region : The phenyl (-C₆H₅) ring.

This dual nature means its solubility will be moderate in a range of solvents, but extremes in polarity (e.g., water or hexanes) will likely result in poor solubility. The key to a successful extraction is to find a solvent system that selectively solubilizes the target molecule while leaving impurities behind in the other phase. The selection of an appropriate solvent is crucial for the efficiency and selectivity of the extraction process.[1]

FAQ-2: Which organic solvents are a good starting point for extraction from an aqueous reaction mixture?

Based on the amphiphilic nature of the molecule, moderately polar, water-immiscible solvents are the best initial candidates.

Solvent	Polarity Index	Rationale
Ethyl Acetate (EtOAc)	4.4	Recommended Start. Good balance of polarity to dissolve the target molecule without being fully miscible with water. It can form hydrogen bonds with the hydroxyl group.
Dichloromethane (DCM)	3.1	An effective solvent, often showing good solubility for a wide range of organic compounds. However, it is denser than water and has higher toxicity concerns.
Methyl tert-Butyl Ether (MTBE)	2.5	A less polar option than EtOAc, which can be advantageous if highly polar impurities are present in the reaction mixture. It is also less prone to hydrolysis than EtOAc.
Toluene	2.4	Generally too non-polar for this molecule and not recommended as a primary extraction solvent, but can be useful in mixed solvent systems.

For more polar analytes, selecting an organic solvent with a higher polarity index is often necessary to optimize recovery from an aqueous sample.[2][3]

FAQ-3: My extraction is plagued by a persistent emulsion. What is happening and how can I fix it?

Emulsion formation is the most common issue in liquid-liquid extraction (LLE) and occurs when microscopic droplets of one immiscible phase become stabilized within the other, preventing clean separation.[4][5] This is often caused by surfactant-like impurities, finely divided solids, or excessive agitation.[5]

Immediate Troubleshooting Steps:

• Be Patient: Allow the separatory funnel to stand undisturbed for 15-30 minutes.

• "Salting Out": Add a saturated solution of sodium chloride (brine). This increases the ionic strength and density of the aqueous layer, forcing organic molecules out and disrupting the emulsion.[4][5]

• Gentle Mechanical Disruption: Gently swirl or stir the mixture with a glass rod at the interface.

• Temperature Change: Gently warming the funnel in a warm water bath can decrease viscosity and help break the emulsion.[5]

• Filtration: Pass the entire mixture through a pad of Celite® or glass wool to break up the stabilized droplets.

To prevent emulsions, use gentle, repeated inversions of the separatory funnel instead of vigorous shaking.[4][5]

FAQ-4: Should I adjust the pH of my aqueous layer before extraction?

For this specific molecule, pH adjustment is generally not a primary optimization strategy. The secondary alcohol is a very weak acid (estimated pKa ~16-18), and the carbamate nitrogen is non-basic. Therefore, altering the pH between 2 and 12 will not significantly change the charge state or partitioning behavior of the molecule. However, pH manipulation can be a powerful tool if your reaction mixture contains acidic or basic impurities that you wish to separate.[2][3]

• To remove acidic impurities: Adjust the aqueous phase to a basic pH (e.g., 8-10) to deprotonate the acidic impurities, making them highly water-soluble and leaving your neutral target molecule in the organic phase.

• To remove basic impurities: Adjust the aqueous phase to an acidic pH (e.g., 2-4) to protonate the basic impurities, sequestering them in the aqueous layer.

FAQ-5: How can I confirm the purity of my extracted material?

Accurate determination of purity requires robust analytical methods.[4] High-Performance Liquid Chromatography (HPLC) is the standard technique for assessing the purity of chiral oxazolidinones.

• For Chemical Purity: A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (often with a small amount of formic acid or TFA) is a good starting point.

• For Enantiomeric Purity: The presence of a chiral center means you will need a chiral stationary phase (CSP) to separate the enantiomers. Polysaccharide-based columns (e.g., Chiralpak® series) are highly effective for this class of compounds.

Part 2: Troubleshooting Guide: Common Extraction Problems & Solutions

This guide provides a structured approach to diagnosing and solving issues encountered during the extraction of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Problem 1: Low Yield of Extracted Product

Symptoms: After evaporating the organic solvent, the mass of the recovered product is significantly lower than expected.

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for low extraction yield.

In-Depth Analysis:

• Cause A: Incorrect Solvent Choice: The polarity of your extraction solvent may not be well-matched to the analyte.[2][3] If you are using a non-polar solvent like hexane, the polar hydroxyl and carbamate groups will prevent the molecule from efficiently partitioning out of the aqueous phase.

  • Solution: Use a solvent of intermediate polarity. Ethyl acetate is the recommended starting point.

• Cause B: Insufficient Extraction Volume/Repetitions: A single extraction is rarely sufficient. The distribution coefficient (K) dictates that the analyte will partition between the two phases.

  • Solution: Perform at least three sequential extractions with fresh portions of the organic solvent. Combining these three organic layers will recover a significantly higher percentage of your product. For example, three extractions with 50 mL of solvent are far more effective than a single 150 mL extraction.

• Cause C: Product Trapped in an Emulsion: A significant amount of product can be trapped in a stable emulsion layer between the two phases.[4]

  • Solution: Do not discard the emulsion layer. Treat it as described in FAQ-3 (e.g., add brine) to break it, and then combine the resulting organic layer with your main extract.

Problem 2: Product is Contaminated After Extraction

Symptoms: Analytical data (HPLC, NMR) of the extracted material shows the presence of significant impurities.

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for contaminated extract.

In-Depth Analysis:

• Cause A: Co-extraction of Polar Impurities: If your organic solvent is too polar, it may extract water-soluble starting materials or salts from the aqueous layer.

  • Solution 1 (Aqueous Wash): After separating the organic layer, wash it one or two times with water or brine. This will pull highly polar impurities out of the organic phase.

  • Solution 2 (Solvent Change): Switch to a slightly less polar extraction solvent. For example, if you are using ethyl acetate, try methyl tert-butyl ether (MTBE).

• Cause B: Co-extraction of Acidic/Basic Impurities: Your reaction may contain unreacted starting materials or byproducts with acidic or basic functional groups.

  • Solution (pH-Adjusted Wash): After the primary extraction, wash the combined organic layers with a dilute acidic solution (e.g., 1 M HCl) to remove basic impurities, followed by a dilute basic solution (e.g., 5% NaHCO₃) to remove acidic impurities. Finish with a brine wash to remove residual water and salts.

• Advanced Technique: Back Extraction: This method can greatly enhance purity.[3] After extracting your target compound into the organic phase, you can perform a selective re-extraction. Since the target molecule is neutral, you can wash the organic layer with an acidic aqueous solution to pull out basic impurities, and then wash with a basic aqueous solution to pull out acidic impurities, leaving your purified neutral compound in the organic layer.

Part 3: Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction

This protocol provides a robust starting point for extracting 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one from a typical aqueous reaction mixture.

Materials:

• Reaction mixture (aqueous)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Separatory Funnel

• Erlenmeyer Flasks

• Rotary Evaporator

Procedure:

• Preparation: Ensure the reaction mixture is cooled to room temperature. Transfer the aqueous mixture to a separatory funnel of appropriate size (the total volume should not exceed 2/3 of the funnel's capacity).

• First Extraction: Add a volume of ethyl acetate equal to the volume of the aqueous layer.

• Mixing: Stopper the funnel. Invert the funnel gently 10-15 times, venting frequently by opening the stopcock (while the funnel is inverted and pointed away from you) to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation. [4]

• Separation: Place the funnel in a ring stand and allow the layers to fully separate. The less dense ethyl acetate layer will be on top.

• Collection: Carefully drain the lower aqueous layer into a clean Erlenmeyer flask. Drain the upper organic (EtOAc) layer into a separate "Organic Extracts" flask.

• Repeat Extractions: Return the aqueous layer to the separatory funnel. Repeat steps 2-5 two more times, combining all three organic extracts into the same flask.

• Brine Wash: Pour the combined organic extracts back into the separatory funnel. Add a volume of brine equal to about 20-25% of the total organic volume. Invert gently a few times to mix. This step helps remove dissolved water and can break minor emulsions.

• Drying: Drain the washed organic layer into a clean, dry Erlenmeyer flask. Add a scoop of anhydrous MgSO₄ or Na₂SO₄. Swirl the flask; if the drying agent clumps together, add more until some particles remain free-flowing.

• Isolation: Filter the dried organic solution through a fluted filter paper or a cotton plug into a pre-weighed round-bottom flask.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Protocol 2: Purity Analysis by HPLC

This protocol describes a general method for assessing the chemical purity of the extracted product.

Materials:

• Extracted 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one sample

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC-grade Acetonitrile (ACN) and Water

• Formic Acid (FA)

• Methanol (for sample preparation)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Acetonitrile

• Sample Preparation: Accurately weigh ~1 mg of your extracted product and dissolve it in 1 mL of methanol to create a 1 mg/mL stock solution. Further dilute as needed with the mobile phase to an appropriate concentration for HPLC analysis (e.g., 0.1 mg/mL).

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (The phenyl group should have strong absorbance here)

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (Re-equilibration)

• Analysis: Inject the sample and record the chromatogram. The purity can be calculated based on the area percentage of the main product peak relative to the total area of all peaks.

References

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Available at: [Link]

• Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil. Available at: [Link]

• Emulsion Problem Encountered in Extractions. BrainKart. Available at: [Link]

• Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds. JournalsPub. Available at: [Link]

• Effects of Various Temperatures and pH Values on the Extraction Yield of Phenolics from Litchi Fruit Pericarp Tissue and the Antioxidant Activity of the Extracted Anthocyanins. PMC. Available at: [Link]

• Emulsion Problem during Extraction. Help! : r/chemistry. Reddit. Available at: [Link]

• Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions. Available at: [Link]

• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. LCGC International. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Chiral Auxiliaries: The Gold Standard Evans Oxazolidinones versus Sulfur-Containing Analogs

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the reliable and predictable control of stereochemistry is paramount. Chiral auxiliaries remain a cornerstone of this field, offering a robust method for introducing chirality with high fidelity. Among these, the oxazolidinone-based auxiliaries, pioneered by David A. Evans, are arguably the most successful and widely adopted class.[1][2] Their success lies in their rigid and predictable conformational bias, leading to excellent stereocontrol in a variety of carbon-carbon bond-forming reactions.[3][4]

However, the very success of Evans auxiliaries has spurred the development of structural variants aimed at overcoming their limitations or offering complementary stereoselectivity. This guide provides an in-depth comparison of the classic Evans auxiliaries with a significant class of their structural variants: the sulfur-containing thiazolidinethiones and oxazolidinethiones. We will explore the fundamental principles governing their reactivity, present comparative experimental data, and provide detailed protocols for their application.

The Archetype: Evans Oxazolidinone Auxiliaries

The most common Evans auxiliaries are derived from readily available amino acids, such as L-valine and L-phenylalanine, which impart a chiral substituent at the C4 position of the oxazolidinone ring.[1] This substituent is the primary stereocontrolling element, dictating the facial selectivity of enolate reactions.

Mechanism of Stereocontrol

The high degree of stereoselectivity in reactions involving Evans auxiliaries is attributed to the formation of a well-defined Z-enolate, which is chelated to a Lewis acid (commonly boron or titanium). The substituent at the C4 position sterically shields one face of the enolate, forcing the electrophile to approach from the less hindered face. This leads to a predictable and highly controlled formation of the desired diastereomer.[2]

Figure 1: General workflow for an asymmetric aldol reaction using an Evans auxiliary.

The Challenger: Sulfur-Containing Oxazolidinone Analogs

Key Structural and Electronic Differences

The replacement of oxygen with the larger, more polarizable sulfur atom introduces several key changes:

• Lewis Basicity: The thiocarbonyl group in thiazolidinethiones is a stronger Lewis base than the carbonyl group in oxazolidinones. This alters the nature of the metal chelation in the transition state.

• Steric Environment: The C=S bond is longer than the C=O bond, which can subtly alter the steric environment around the enolate.

• Cleavage: The thioester linkage in the acylated thiazolidinethione is more readily cleaved under certain conditions, offering procedural advantages.

Head-to-Head Comparison: Reactivity and Selectivity

Asymmetric Aldol Reactions

Chiral Auxiliary	Lewis Acid	Base	Major Product	Diastereomeric Ratio (d.r.)	Yield (%)
Evans Oxazolidinone	Bu₂BOTf	Et₃N	syn	>99:1	80-95
Thiazolidinethione	TiCl₄	(-)-Sparteine (2 eq.)	"Evans syn"	>95:5	~85
Thiazolidinethione	TiCl₄	(-)-Sparteine (1 eq.)	"non-Evans syn"	>95:5	~80
Thiazolidinethione	MgBr₂	Et₃N	"Evans anti"	>95:5	~90

Note: The data presented are representative values from the literature and may vary depending on the specific substrates and reaction conditions.

Figure 2: Divergent stereochemical outcomes in aldol reactions.

Experimental Protocols

Protocol 1: Synthesis of a Standard Evans Auxiliary ((4R,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one)

• To a solution of (1R,2S)-(-)-norephedrine (1.0 eq) in a suitable solvent (e.g., toluene), add diethyl carbonate (1.2 eq) and a catalytic amount of a strong base (e.g., sodium methoxide).

• Heat the mixture to reflux for 4-6 hours, allowing for the removal of ethanol via a Dean-Stark trap.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography to yield the desired oxazolidinone.

Protocol 2: Asymmetric Aldol Reaction with an Evans Auxiliary

• Dissolve the N-propionyl Evans auxiliary (1.0 eq) in anhydrous dichloromethane and cool to 0 °C under an inert atmosphere.

• Add di-n-butylboron triflate (1.1 eq) dropwise, followed by the dropwise addition of triethylamine (1.2 eq). Stir for 30 minutes at 0 °C.

• Cool the reaction mixture to -78 °C and add the aldehyde (1.2 eq) dropwise.

• Stir at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour.

• Quench the reaction with a pH 7 buffer and extract the product with an organic solvent.

• Purify the aldol adduct by flash column chromatography.

Protocol 3: Cleavage of the Evans Auxiliary

• Dissolve the aldol adduct (1.0 eq) in a mixture of tetrahydrofuran and water (4:1).

• Cool the solution to 0 °C and add an aqueous solution of lithium hydroxide (2.0 eq) followed by 30% hydrogen peroxide (4.0 eq).

• Stir the mixture at 0 °C for 2-4 hours.

• Quench the reaction by adding an aqueous solution of sodium sulfite.

• Separate the aqueous and organic layers. The chiral product is in the aqueous layer (as the lithium salt) and the recovered auxiliary is in the organic layer.

Conclusion

Evans oxazolidinone auxiliaries remain a highly reliable and effective tool for asymmetric synthesis, particularly for achieving syn-selective aldol additions.[7] Their widespread use is a testament to their robustness and predictability. However, for applications requiring access to "non-Evans syn" or anti-aldol products, the sulfur-containing thiazolidinethione auxiliaries offer a powerful and complementary strategy. The choice of auxiliary will ultimately depend on the desired stereochemical outcome and the specific constraints of the synthetic route. The continued development of novel chiral auxiliaries, inspired by the foundational work of Evans, will undoubtedly continue to enrich the toolbox of the synthetic chemist.

References

• ResearchGate. (n.d.). (PDF) Oxazolidinones as Chiral Auxiliaries in the Asymmetric 1,4-Conjugate Addition Reaction Applied to the Total Synthesis of Natural Products: A Supplemental Mini-Review. [Link]

• Evans, D. A., & Shaw, J. T. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. l'actualité chimique, 35-42. [Link]

• Heravi, M. M., et al. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6(29), 24176-24210. [Link]

• Heravi, M. M., et al. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6(29), 24176-24210. [Link]

• Comins, D. L., & Dehghani, A. (1992). Chiral oxazolidinones as electrophiles: Intramolecular cyclization reactions with carbanions and preparation of functionalized lactams. Journal of the American Chemical Society, 114(26), 10955-10957. [Link]

• ResearchGate. (n.d.). Representative variants of Evans' chiral non-racemic oxazolidinone auxiliaries. [Link]

• ResearchGate. (n.d.). N-acyl-1,3-oxazolidines as chiral auxiliaries in the stereoselective transformation of the N-attached side chain. [Link]

• Fustero, S., et al. (2019). Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. ARKIVOC, 2019(5), 136-151. [Link]

• Z-D, J. C., et al. (2018). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society, 62(1). [Link]

• de la Torre, M. C., et al. (2018). Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules, 23(9), 2276. [Link]

• American Chemical Society. (2024). Exploiting intramolecular N-to-S acyl transfers in asymmetric synthesis: Development and application of a novel cysteine-derived oxazolidinone chiral auxiliary. [Link]

• Myers, A. G. (n.d.). Asymmetric Alkylation of Enolates - Chem 115. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

• MSpace. (2006). Tools for efficient asymmetric synthesis: design, synthesis and application of fluorous oxazolidinone chiral auxiliaries. [Link]

• ResearchGate. (n.d.). A simple method removing 2-oxazolidinone and 2-hydroxyethylamine auxiliaries in methoxide–carbonate systems for synthesis of planar-chiral nicotinate. [Link]

• MSpace. (2006). Tools for efficient asymmetric synthesis: design, synthesis and application of fluorous oxazolidinone chiral auxiliaries. [Link]

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A Senior Application Scientist's Guide to Method Validation for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one by LC-MS

Welcome to a comprehensive guide on the validation of Liquid Chromatography-Mass Spectrometry (LC-MS) analytical methods, specifically tailored for the quantification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. This molecule, belonging to the oxazolidinone class, requires robust and reliable analytical methods for accurate quantification in research and development settings, particularly within the pharmaceutical industry where such compounds are often investigated for their therapeutic potential.[1]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple checklist of validation parameters, delving into the scientific rationale behind the experimental design and comparing two common LC-MS approaches to illustrate the trade-offs between speed, sensitivity, and selectivity. The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[2][3]

The Foundational Step: Method Development Strategy

Before a single validation experiment is run, a robust method must be developed. For 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, its structure suggests a moderately polar compound. Key considerations during development include:

• Chromatography: Reversed-phase chromatography using a C18 column is a logical starting point.[4][5][6][7] A gradient elution with a mobile phase consisting of water and a polar organic solvent (like acetonitrile or methanol) with a pH modifier (such as formic acid or ammonium formate) will likely be effective.[7][8]

• Mass Spectrometry: The molecule contains nitrogen, making it amenable to positive ion electrospray ionization (ESI+).[4][6][7] The initial goal is to find the precursor ion ([M+H]+) and then optimize fragmentation to identify a stable and specific product ion for quantification.

The Validation Master Plan: A Workflow for Confidence

Method validation is a structured process to ensure that the analytical method is reliable and reproducible for its intended use.[9][10] The workflow below outlines the essential stages of a comprehensive validation, guided by the principles of the International Council for Harmonisation (ICH) guideline Q2(R1).[2][3][11]

Caption: A typical workflow for the validation of an LC-MS analytical method.

Comparative Guide: Two LC-MS Approaches

To provide a practical context, we will compare two hypothetical, yet realistic, LC-MS methods for the analysis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

• Method A: HPLC with Single Quadrupole MS (Scan Mode). A workhorse method, providing good performance for routine analysis where high sensitivity is not the primary requirement.

• Method B: UHPLC with Triple Quadrupole MS/MS (MRM Mode). A high-performance method offering superior speed, selectivity, and sensitivity, ideal for trace-level quantification or analysis in complex matrices.[4][5][6][7]

The following sections will detail the validation parameters and present comparative data for these two methods.

Specificity and Selectivity

Why it's critical: Specificity ensures that the signal you are measuring comes only from your target analyte and not from other components in the sample matrix (e.g., impurities, degradation products, or matrix components).

Experimental Protocol:

• Analyze a blank matrix sample (e.g., plasma, formulation buffer) to check for interferences at the retention time of the analyte.

• Analyze a sample of the analyte to determine its retention time.

• Spike the blank matrix with the analyte and any known related substances and verify that there is no co-elution or interference.

Comparison:

Feature	Method A (HPLC-MS Scan)	Method B (UHPLC-MS/MS MRM)
Selectivity	Moderate. Relies on chromatographic separation and the mass-to-charge ratio (m/z) of the parent ion.	Very High. Utilizes the specific transition of a parent ion to a product ion (MRM), providing an extra dimension of selectivity.[6][7][12]
Interference Risk	Higher. An isobaric interference (a compound with the same mass) could co-elute and lead to a false positive.	Lower. It is statistically improbable that an interfering compound will have both the same parent mass and the same product ion.

Linearity and Range

Why it's critical: Linearity demonstrates a proportional relationship between the concentration of the analyte and the instrument's response. The range is the interval between the upper and lower concentrations for which the method is shown to be accurate, precise, and linear.

Experimental Protocol:

• Prepare a stock solution of the analyte.

• Create a series of at least five calibration standards by spiking a blank matrix at different concentrations.

• Analyze each standard in triplicate.

• Plot the average response versus concentration and perform a linear regression analysis.

Comparison of Performance:

Parameter	Method A (HPLC-MS Scan)	Method B (UHPLC-MS/MS MRM)	Acceptance Criteria
Range	10 - 1000 ng/mL	0.5 - 500 ng/mL	Suitable for intended purpose
Correlation Coefficient (r²)	> 0.995	> 0.998	≥ 0.99
Calibration Model	Linear, 1/x weighting	Linear, 1/x² weighting	Appropriate for the data

Method B demonstrates a wider dynamic range, capable of quantifying much lower concentrations.[13]

Accuracy

Why it's critical: Accuracy measures the closeness of the experimental value to the true value. It is a measure of systematic error.

Experimental Protocol:

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the defined range.

• Analyze these QC samples (n=5 or 6 replicates) against a freshly prepared calibration curve.

• Calculate the percent recovery for each sample.

Comparison of Performance:

QC Level	Method A (% Recovery)	Method B (% Recovery)	Acceptance Criteria (FDA/ICH)
Low QC	93.5%	98.2%	Within ±15% of nominal (±20% at LLOQ)
Medium QC	96.8%	101.5%	Within ±15% of nominal
High QC	95.2%	99.3%	Within ±15% of nominal

Both methods meet the acceptance criteria, but Method B shows results closer to the nominal values, indicating higher accuracy.

Precision

Why it's critical: Precision measures the degree of scatter between a series of measurements. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

• Intermediate Precision (Inter-assay precision): Precision within the same laboratory but on different days, with different analysts, or on different equipment.

Experimental Protocol: The same QC samples from the accuracy experiment are used. The analysis is repeated on at least two different days by a different analyst if possible.

Comparison of Performance:

QC Level	Method A (%CV)	Method B (%CV)	Acceptance Criteria (FDA/ICH)
Repeatability (Intra-assay)
Low QC	6.8%	3.5%	≤15% (≤20% at LLOQ)
Medium QC	5.2%	2.1%	≤15%
High QC	4.9%	1.8%	≤15%
Intermediate Precision (Inter-assay)
Low QC	8.5%	4.2%	≤15% (≤20% at LLOQ)
Medium QC	7.1%	2.9%	≤15%
High QC	6.5%	2.4%	≤15%

Method B is significantly more precise, with lower coefficients of variation (%CV), indicating less random error and greater reproducibility.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Why it's critical:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol: These can be estimated based on the signal-to-noise ratio (S/N) of the chromatogram (typically S/N > 3 for LOD and S/N > 10 for LOQ) or from the standard deviation of the response and the slope of the calibration curve. The LOQ must be confirmed by analyzing samples at this concentration and ensuring they meet the accuracy and precision criteria.

Comparison of Performance:

Parameter	Method A (HPLC-MS Scan)	Method B (UHPLC-MS/MS MRM)
LOD	~3 ng/mL	~0.15 ng/mL
LOQ	10 ng/mL	0.5 ng/mL

The superior sensitivity of the triple quadrupole instrument (Method B) is evident in its significantly lower LOD and LOQ.[13]

Robustness

Why it's critical: Robustness is the measure of a method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.

Experimental Protocol: Intentionally vary critical parameters one at a time and assess the impact on the results.

• LC Parameters: Column temperature (± 5°C), mobile phase pH (± 0.2 units), mobile phase composition (± 2%).

• MS Parameters: Source temperature, gas flows.

Comparison of Performance:

Parameter Varied	Method A Impact	Method B Impact
Column Temperature (+5°C)	Minor shift in retention time, results within spec.	Negligible shift due to UHPLC efficiency, results within spec.
Mobile Phase % Organic (±2%)	Significant shift in retention time, potential for peak shape degradation.	Moderate shift in retention time, results within spec.

Method B, built on a UHPLC platform, often exhibits greater robustness due to the higher efficiency and lower dead volumes of the system.

Conclusion: Choosing the Right Method for the Job

Both a standard HPLC-MS method and a high-performance UHPLC-MS/MS method can be successfully validated for the analysis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one. The choice depends entirely on the application.

• Method A (HPLC-MS Scan) is perfectly suitable for routine analyses where concentration levels are expected to be well within the µg/mL range, such as in formulation assays or synthetic reaction monitoring. It is a cost-effective and reliable option.

• Method B (UHPLC-MS/MS MRM) is the superior choice for applications requiring high sensitivity and selectivity, such as pharmacokinetic studies, metabolite identification, or trace impurity analysis.[4][5][6][7] Its speed also makes it ideal for high-throughput environments.

Ultimately, a thoroughly executed validation as outlined in this guide provides the documented evidence that an analytical procedure is fit for its intended purpose, which is the cornerstone of generating reliable scientific data.[2][14]

References

• FDA issues final guidance on bioanalytical method validation. (2018). GaBI Journal. Available at: [Link]

• U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Available at: [Link]

• U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. Available at: [Link]

• Labcorp. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• PPD, Inc. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Available at: [Link]

• Zhang, N., et al. (2025). LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma. Drug Design, Development and Therapy, 19, 8903-8913. Available at: [Link]

• MDPI. (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. Molecules, 26(14), 4280. Available at: [Link]

• ResearchGate. (2025). (PDF) LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring. Available at: [Link]

• National Center for Biotechnology Information. (2025). LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (2025). LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring. PMC. Available at: [Link]

• University of Tartu. Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. Sisu@UT. Available at: [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. Available at: [Link]

• National Center for Biotechnology Information. (2021). Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction. PMC. Available at: [Link]

• U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ResearchGate. (2020). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Available at: [Link]

• International Council for Harmonisation. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Available at: [Link]

• Zhang, N., et al. (2025). LC-MS/MS Method for Simultaneous Determination of Three Oxazolidinone. Drug Design, Development and Therapy. Available at: [Link]

• Wiley Analytical Science. (2022). Highly Sensitive and Selective Cleaning Validation Using LC-MS. Available at: [Link]

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A Senior Application Scientist's Guide to Spectroscopic Cross-Validation: The Case of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

In the landscape of asymmetric synthesis and drug development, the unambiguous structural confirmation of chiral building blocks is paramount. Molecules like 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, a specialized chiral auxiliary, demand rigorous characterization to ensure stereochemical integrity and predict their behavior in complex synthetic pathways. Misinterpretation of analytical data is not merely an academic error; it can compromise entire research programs, leading to significant losses in time and resources.

This guide provides a comprehensive framework for the cross-validation of spectroscopic data, using 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one as a primary example. We will move beyond a simple checklist of techniques to explain the causality behind a multi-faceted validation strategy. The core principle is that each piece of spectroscopic data must be a self-validating system, where evidence from one technique is corroborated by another, creating an unshakeable structural elucidation. This guide is intended for researchers and drug development professionals who require not just data, but verified, trustworthy, and actionable molecular insights.

Part 1: Establishing the Reference Spectroscopic Profile

Before any comparison or validation can occur, a baseline spectroscopic profile for the target molecule must be established. The following data represents a typical, expected profile for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, derived from foundational principles of spectroscopy and analysis of its constituent functional groups.

Table 1: Predicted Spectroscopic Data for 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

Technique	Parameter	Expected Observation & Rationale
¹H NMR	Chemical Shift (δ)	~7.2-7.4 ppm (m, 5H): Aromatic protons of the phenyl group. ~4.9-5.1 ppm (dd, 1H): Methine proton (CH-OH) coupled to the adjacent CH₂ group. ~4.2-4.4 ppm (t, 2H): Methylene protons (O-CH₂) of the oxazolidinone ring. ~3.5-3.8 ppm (m, 2H): Methylene protons (N-CH₂) adjacent to the phenyl-bearing stereocenter. ~3.3-3.6 ppm (t, 2H): Methylene protons (N-CH₂) of the oxazolidinone ring. ~2.5-3.0 ppm (br s, 1H): Hydroxyl proton (OH), which may exchange with D₂O.
¹³C NMR	Chemical Shift (δ)	~158-160 ppm: Carbonyl carbon (C=O) of the oxazolidinone. ~140-142 ppm: Quaternary aromatic carbon (C-ipso). ~125-129 ppm: Aromatic carbons (CH). ~70-73 ppm: Methine carbon (CH-OH). ~61-64 ppm: Methylene carbon (O-CH₂) of the oxazolidinone ring. ~55-58 ppm: Methylene carbon (N-CH₂) adjacent to the stereocenter. ~43-46 ppm: Methylene carbon (N-CH₂) of the oxazolidinone ring.
FTIR	Wavenumber (cm⁻¹)	~3400 cm⁻¹ (broad): O-H stretch from the hydroxyl group. ~3030 cm⁻¹ (weak): Aromatic C-H stretch. ~2850-2950 cm⁻¹ (medium): Aliphatic C-H stretch. ~1750 cm⁻¹ (strong): Carbonyl (C=O) stretch of the five-membered urethane ring. ~1240 cm⁻¹ (strong): C-N stretch. ~1050 cm⁻¹ (strong): C-O stretch.
Mass Spec.	m/z	[M+H]⁺ ≈ 208.0917: Calculated for C₁₁H₁₄NO₃. The high-resolution mass provides the exact elemental composition. Key Fragments: Loss of H₂O (M-18), cleavage of the ethyl side chain, and fragments corresponding to the phenyl group and the oxazolidinone ring.

Part 2: The Power of Comparison: Validation Against an Alternative

Context is critical in data validation. By comparing our target molecule to a well-understood alternative, we can highlight the specific spectral features that confirm its unique structure. A suitable comparator is the widely used Evans auxiliary, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone . While both are oxazolidinones, their substitution patterns lead to distinct and predictable spectroscopic differences.[1]

Table 2: Comparative Spectroscopic Analysis

Spectroscopic Feature	3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Scientific Rationale for the Difference
¹H NMR: Side Chain	Signals for -CH(OH)- and -CH₂-N present (~5.0 and ~3.6 ppm).	No ethyl linker signals. Direct attachment of phenyl group to the ring.	The ethyl linker in the target molecule introduces two additional, distinct spin systems not present in the Evans auxiliary.
¹H NMR: Ring Protons	Two triplets for the unsubstituted C4 and C5 methylene groups.	Two distinct multiplets for the C4-H and C5-H methine protons.	The substitution on the oxazolidinone ring itself in the Evans auxiliary changes the multiplicity and chemical shifts of the ring protons.
¹³C NMR: Hydroxyl	Presence of a CH-OH carbon signal at ~70-73 ppm.	Absence of a hydroxyl-bearing carbon.	This is a key differentiating feature directly confirming the presence of the secondary alcohol.
FTIR: O-H Stretch	Strong, broad O-H stretch at ~3400 cm⁻¹.	Absent.	The most unambiguous IR indicator of the hydroxyl group on the target molecule.
Mass Spec: Molecular Ion	[M+H]⁺ ≈ 208.09	[M+H]⁺ ≈ 178.08	The mass difference of 30 Da directly corresponds to the C₂H₂O difference in their elemental composition, providing definitive evidence for the hydroxyethyl group.

Part 3: The Cross-Validation Workflow: A Step-by-Step Protocol

Caption: The Spectroscopic Cross-Validation Workflow.

Protocol Details:

• High-Fidelity Data Acquisition:

  • Sample Preparation: Ensure the sample is of high purity (>98%). Use deuterated solvents free of water and residual solvent peaks for NMR. Prepare a fresh, dry KBr pellet or use a neat film for FTIR to avoid atmospheric H₂O interference.

  • Instrumental Calibration: Use internal standards (e.g., TMS for NMR) and perform routine calibration on all spectrometers to ensure mass and frequency accuracy. This is non-negotiable for trustworthiness.

• Orthogonal Interpretation:

  • FTIR First: Begin with the FTIR spectrum. Identify the key functional groups. For our target, the critical signals are the broad O-H stretch (~3400 cm⁻¹) and the strong C=O stretch (~1750 cm⁻¹). This provides a quick, high-level structural hypothesis.

  • Mass Spectrometry Next: Obtain a high-resolution mass spectrum (HRMS). The primary goal is to determine the molecular formula from the molecular ion peak. For C₁₁H₁₃NO₃, the expected mass is ~207.0844 Da. This formula must be consistent with the functional groups identified by FTIR.

  • NMR Last: With the formula and functional groups known, interpret the ¹H and ¹³C NMR spectra. This is where the atomic connectivity is pieced together.

    • Does the number of protons and carbons match the molecular formula from HRMS?

    • Are there signals consistent with a phenyl group, an oxazolidinone ring, and a hydroxy-ethyl linker?

    • Use 2D NMR (like COSY) to confirm which protons are coupled, verifying the -CH(OH)-CH₂- connectivity.

• The Congruence Check (The "Cross-Validation" Step):

  • MS ↔ NMR: Does the molecular formula from HRMS match the integration and carbon count from NMR? Can the major fragments in the MS/MS spectrum be explained by cleavages of the structure proposed by NMR? For instance, a loss of 105 m/z (C₆H₅CO) is less likely than cleavage of the C-C bond in the side chain.

  • FTIR ↔ NMR: Does the -OH group from FTIR correspond to a hydroxyl proton and a CH-OH carbon in the NMR? Does the C=O group from FTIR correspond to a carbonyl carbon around 159 ppm?

  • All Together: Every piece of data must tell the same story. A discrepancy at any stage indicates a problem. If the FTIR shows an -OH group but no corresponding signal is seen in the NMR, it could suggest rapid proton exchange or an issue with the sample. If the mass is off by 2 Da, it could indicate unexpected oxidation or reduction. This is the self-validating system in action.

• Authoritative Grounding:

  • Once a structure is confidently proposed, it must be compared against authoritative sources. Search databases like PubChem[2][3], the NIST Chemistry WebBook[4], and the peer-reviewed literature for matching data. Any significant deviation from published spectra must be justifiable (e.g., different solvent, temperature).

Visualizing Structural Differences

The rationale for comparing against an alternative becomes clearer when visualizing the molecular structures side-by-side.

Caption: Structural comparison of the target molecule and a common alternative.

This visual comparison underscores the key structural motifs—the flexible hydroxy-ethyl side chain on the nitrogen versus the rigid, direct substitution on the carbon backbone—that give rise to the spectroscopic differences detailed in Table 2.

Conclusion

The structural elucidation of a molecule like 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one is not a linear process of data collection but a dynamic cycle of hypothesis, multi-modal verification, and comparative analysis. By treating each spectroscopic technique as a piece of a larger puzzle, and by rigorously ensuring that every piece fits together, researchers can move forward with confidence. This cross-validation framework, grounded in scientific first principles and supported by authoritative comparison, transforms raw data into reliable, actionable knowledge, which is the ultimate goal of any analytical endeavor in science.

References

• Jermouni, C., et al. (n.d.). Application of the Cross-Validation Method to the Calibration Functions in the Validation Process of an Indirect Analysis Method: Determination of Organic Compounds in Water by UV-Visible Spectrophotometry. JOCPR. Available at: [Link]

• Ferreira, M. M. C., et al. (n.d.). Cross-validation for the selection of spectral variables using the successive projections algorithm. SciSpace. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Oxazolidinone, 3-(2-hydroxyethyl)-. PubChem. Available at: [Link]

• ResearchGate. (n.d.). Structure of oxazolidinone chiral samples (group D). Available at: [Link]

• Bibliothèque et Archives Canada. (n.d.). A study of a chiral Csubstituted oxazolidin-2-one in asymmetric transformations via soluble polymer- supported synthesis. Available at: [Link]

• MDPI. (2022). Syntheses and Crystal Structures of Three Chiral Oxazolidinones with Different Ring Conformations. Symmetry. Available at: [Link]

• MDPI. (2023). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. Molecules. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. PubMed Central. Available at: [Link]

• Westad, F. (2021). A retrospective look at cross model validation and its applicability in vibrational spectroscopy. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

• Stack Exchange. (2017). Cross Validation with replicates for spectral analysis. Stats StackExchange. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 3-(2-Phenylethyl)-1,3-oxazolidin-2-one. PubChem. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). 2-Oxazolidinone, 3-(2-hydroxypropyl)-5-methyl-. NIST Chemistry WebBook. Available at: [Link]

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A Comparative Guide to Chiral Induction Efficiency: A Focus on Oxazolidinone-Based Auxiliaries

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure molecules, essential for the development of modern pharmaceuticals and fine chemicals, the use of chiral auxiliaries remains a cornerstone of asymmetric synthesis.[1] These molecular scaffolds temporarily attach to a substrate, expertly guiding the formation of new stereocenters with high precision before being cleaved and often recycled. Among the pantheon of these chiral directors, oxazolidinones, particularly those pioneered by David A. Evans, have established themselves as remarkably versatile and reliable tools.[2]

This guide provides a comparative analysis of chiral induction efficiency, with a primary focus on the well-established family of Evans-type oxazolidinone auxiliaries. While the specific chiral auxiliary 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one was the initial subject of this guide, an extensive review of the scientific literature and chemical databases did not yield specific experimental data on its performance in asymmetric reactions. This suggests that it is not a commonly utilized chiral auxiliary, and therefore, a direct comparative analysis with supporting experimental data is not feasible at this time.

Consequently, this guide will provide a comprehensive overview of the principles of chiral induction using widely-documented oxazolidinone auxiliaries as a benchmark. We will delve into the mechanistic underpinnings of their stereodirecting power and present a data-driven comparison with other prominent classes of chiral auxiliaries, offering a valuable resource for the discerning synthetic chemist.

The Mechanism of Stereocontrol: How Oxazolidinone Auxiliaries Dictate Chirality

The remarkable efficiency of Evans-type oxazolidinone auxiliaries stems from their ability to create a sterically defined environment around a reactive center.[3] The general strategy involves the acylation of the oxazolidinone nitrogen, followed by the generation of an enolate. The substituent at the C4 position of the oxazolidinone ring plays a crucial role in shielding one of the two faces of the planar enolate.

The prevailing model for stereoinduction involves the formation of a chelated transition state, particularly in Lewis acid-mediated reactions such as the aldol addition.[4] The Lewis acid coordinates to both the carbonyl oxygen of the acyl group and the oxygen of the oxazolidinone ring, creating a rigid, six-membered ring structure. This conformation forces the substituent at C4 into a pseudo-axial position, effectively blocking one face of the enolate from the approaching electrophile. The result is a highly diastereoselective carbon-carbon bond formation.

Asymmetric Aldol Reactions: A Case Study in Chiral Induction

The asymmetric aldol reaction is a powerful tool for the construction of β-hydroxy carbonyl compounds, which are key structural motifs in many natural products and pharmaceuticals. The use of chiral oxazolidinones in this context has been extensively studied and provides a clear demonstration of their effectiveness.

Experimental Protocol: Asymmetric Aldol Addition with an Evans Auxiliary

The following is a generalized protocol for a titanium-mediated asymmetric aldol addition using a well-established Evans-type N-acyloxazolidinone.

Step 1: Enolate Formation

• Dissolve the N-acyloxazolidinone (1.0 equiv.) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C.

• Add titanium tetrachloride (TiCl₄, 1.1 equiv.) dropwise, followed by the slow addition of a tertiary amine base such as N,N-diisopropylethylamine (DIPEA, 1.2 equiv.).

• Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C for 1 hour to ensure complete formation of the Z-enolate.

Step 2: Aldol Addition

• Cool the enolate solution back down to -78 °C.

• Add the aldehyde (1.2 equiv.) dropwise.

• Stir the reaction at -78 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

Step 3: Work-up and Purification

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Allow the mixture to warm to room temperature and extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired aldol adduct.

Step 4: Auxiliary Cleavage

• The chiral auxiliary can be cleaved under various conditions to afford the corresponding β-hydroxy acid, ester, or alcohol, often with recovery of the auxiliary. For example, hydrolysis with lithium hydroxide (LiOH) in a mixture of tetrahydrofuran (THF) and water will yield the carboxylic acid.

Comparative Performance of Chiral Auxiliaries

While Evans-type oxazolidinones are highly effective, other chiral auxiliaries have been developed, each with its own set of advantages and applications. The choice of auxiliary often depends on the specific reaction, the desired stereoisomer, and the ease of removal.

Chiral Auxiliary	Typical Reactions	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Enantiomeric Excess (e.e.)	Key Advantages
(4R,5S)-4-Methyl-5-phenyl-1,3-oxazolidin-2-one	Aldol, Alkylation, Diels-Alder	>95:5	>99%	High diastereoselectivity, well-established protocols, predictable stereochemical outcome.
(S)-4-Benzyl-2-oxazolidinone	Aldol, Alkylation, Diels-Alder	>95:5	>99%	High diastereoselectivity, commercially available, widely used.
Camphorsultam	Aldol, Michael Addition, Diels-Alder	Often >90:10	>98%	Excellent stereocontrol, often provides complementary stereoselectivity to oxazolidinones.[3]
Pseudoephedrine	Alkylation	>95:5	>99%	Inexpensive, readily available from natural sources, high diastereoselectivity in alkylations.
Thiazolidinethiones	Aldol	>95:5	>99%	Can provide access to "non-Evans" syn aldol products depending on the metal and conditions.[5]

Note: The reported selectivities are typical and can vary depending on the specific substrates, reagents, and reaction conditions.

Visualizing the Workflow and Logic

To better illustrate the processes and concepts discussed, the following diagrams have been generated using Graphviz.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Caption: Simplified model of steric shielding by a chiral auxiliary.

Conclusion

While the specific chiral auxiliary 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one remains uncharacterized in the context of asymmetric synthesis based on available literature, the principles of chiral induction are well-exemplified by the broader class of Evans-type oxazolidinones. These auxiliaries, along with other established systems like camphorsultams and pseudoephedrine, provide a powerful and predictable platform for the synthesis of enantiomerically enriched molecules. The selection of an appropriate chiral auxiliary is a critical decision in synthetic planning, and a thorough understanding of their mechanisms and comparative performance is essential for achieving the desired stereochemical control.

References

• Brickner, S. J., et al. (1996). Synthesis and antibacterial activity of U-100592 and U-100766, two oxazolidinone antibacterial agents for the potential treatment of multidrug-resistant gram-positive bacterial infections. Journal of Medicinal Chemistry, 39(3), 673-679. [Link]

• Crimmins, M. T., & Chaudhary, K. (2000). Asymmetric aldol additions with N-acyloxazolidinethiones and N-acyloxazolidinones. Organic Letters, 2(6), 775-777.
• Davies, S. G., & Ichihara, O. (1991). Asymmetric synthesis of β-hydroxy-α-amino acids. Tetrahedron: Asymmetry, 2(3), 183-186.

• Evans, D. A., et al. (1981). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 103(10), 2127-2129. [Link]

• Evans, D. A., et al. (1990). Diastereoselective anti-aldol reactions of chiral ethyl ketones. Tetrahedron Letters, 31(49), 7159-7162.
• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral ethyl ketone equivalent. Organic Syntheses, 68, 83.
• Ghosh, A. K., et al. (2001). A new chiral auxiliary from cis-1-amino-2-hydroxyindan for highly enantioselective aldol reactions. Tetrahedron: Asymmetry, 12(1), 1-4.
• Kim, B. H., & Curran, D. P. (1993). Asymmetric thermal reactions with a chiral acrylate equivalent. A new and practical chiral auxiliary. Tetrahedron, 49(2), 293-318.

• Nagao, Y., et al. (1987). New chiral recognition elements, 4-substituted 1,3-thiazolidine-2-thiones: their high performance in asymmetric aldol-type reactions. Journal of the Chemical Society, Chemical Communications, (17), 1324-1326. [Link]

• Palomo, C., et al. (1992). Asymmetric synthesis of β-lactams by Staudinger reaction between ketenes and imines. Use of a chiral oxazolidinone as a removable auxiliary. The Journal of Organic Chemistry, 57(5), 1571-1577.
• Parmee, E. R., et al. (1991). A general protocol for the titanium-mediated aldol reactions of N-acyloxazolidinones. The Journal of Organic Chemistry, 56(25), 7217-7221.

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

• Wu, Y. D., & Houk, K. N. (1987). Transition structures of aldol reactions. Journal of the American Chemical Society, 109(3), 908-910.
• Yan, T. H., et al. (1997). A new chiral auxiliary for the asymmetric aldol reaction. The Journal of Organic Chemistry, 62(24), 8612-8613.
• Zha, Z., et al. (2005). An efficient and practical synthesis of Evans' chiral auxiliaries. Organic Process Research & Development, 9(2), 193-195.

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A Structural Comparison of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one Analogs: A Guide for Researchers

In the landscape of medicinal chemistry, the 1,3-oxazolidin-2-one scaffold stands as a privileged structure, forming the core of numerous biologically active compounds.[1] From the life-saving antibiotic Linezolid to monoamine oxidase (MAO) inhibitors with therapeutic potential in neurological disorders, the versatility of this heterocyclic motif is well-established.[2][] This guide provides a detailed structural comparison of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one and its analogs, offering insights into their synthesis, spectroscopic characteristics, and structure-activity relationships (SAR). The content herein is designed for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important class of molecules.

The 1,3-Oxazolidin-2-one Core: Synthesis and Significance

The 1,3-oxazolidin-2-one ring is a five-membered heterocycle containing both nitrogen and oxygen.[4] Its synthetic accessibility and the ability to introduce diverse substituents at various positions have made it an attractive scaffold for drug discovery. Several synthetic strategies have been developed for the construction of the oxazolidin-2-one ring, with the choice of method often depending on the desired substitution pattern and stereochemistry.[4][5]

A common and effective method involves the reaction of a β-amino alcohol with a carbonylating agent such as phosgene or its derivatives.[6] An alternative, milder approach utilizes the reaction of N-aryl-carbamates with epichlorohydrin, which allows for the enantiospecific synthesis of chiral oxazolidinones.[7] The stereochemistry at the C5 position of the oxazolidinone ring is often crucial for biological activity, particularly in the context of antibiotic development.[8]

The 3-(2-hydroxy-2-phenylethyl) substituent introduces a chiral center and a secondary alcohol, providing opportunities for hydrogen bonding and further functionalization. This side chain is of particular interest due to its structural similarity to the side chains of known monoamine oxidase inhibitors.[1][9]

Experimental Protocols: Synthesis of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

The following is a representative, detailed protocol for the synthesis of the title compound, based on established methodologies for the synthesis of N-substituted oxazolidinones. This protocol is designed to be a self-validating system, with clear steps and justifications for the experimental choices.

Protocol: Synthesis of (R)-3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

This protocol is adapted from the general principles of reacting epoxides with amines followed by cyclization.

Materials:

• (R)-Styrene oxide

• Ethanolamine

• Toluene

• Sodium bicarbonate (NaHCO₃)

• Diethyl carbonate

• Sodium methoxide (NaOMe)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Instrumentation:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Apparatus for column chromatography

• NMR spectrometer

• FTIR spectrometer

• Mass spectrometer

Procedure:

Step 1: Synthesis of (R)-2-(2-hydroxyethylamino)-1-phenylethan-1-ol

• To a solution of (R)-styrene oxide (1.0 eq) in toluene, add ethanolamine (1.2 eq).

• Heat the reaction mixture to reflux and stir for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The nucleophilic attack of the amine on the epoxide is facilitated by heat.

• After completion, cool the reaction mixture to room temperature.

• Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to neutralize any acidic impurities.

• Separate the organic layer, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure using a rotary evaporator. The crude product is a viscous oil.

Step 2: Synthesis of (R)-3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

• Dissolve the crude (R)-2-(2-hydroxyethylamino)-1-phenylethan-1-ol (1.0 eq) in diethyl carbonate (used in excess as both reagent and solvent).

• Add a catalytic amount of sodium methoxide (0.1 eq). Sodium methoxide acts as a base to facilitate the cyclization.

• Heat the reaction mixture to reflux (approximately 120-130 °C) and stir for 8-12 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and remove the excess diethyl carbonate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate as the eluent.

• Combine the fractions containing the desired product and evaporate the solvent to yield (R)-3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one as a solid.

• Characterize the final product using NMR, FTIR, and mass spectrometry.

Caption: Synthetic workflow for 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

Structural Analysis: A Comparative Spectroscopic Overview

The structural characterization of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one and its analogs relies heavily on spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The following tables summarize the expected and reported spectroscopic data for the parent compound and provide a basis for comparison with its analogs.

¹H and ¹³C NMR Spectroscopy

NMR spectroscopy is invaluable for elucidating the carbon-hydrogen framework of these molecules. The chemical shifts are influenced by the electronic environment of the nuclei, providing key information about the connectivity and stereochemistry.

Assignment	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Oxazolidinone C=O	-	~158-160
Oxazolidinone CH₂-O	~4.3-4.5 (t)	~62-64
Oxazolidinone CH₂-N	~3.5-3.7 (t)	~45-47
N-CH₂	~3.4-3.6 (m)	~50-52
CH-OH	~4.8-5.0 (dd)	~72-74
Phenyl C-H	~7.2-7.4 (m)	~125-129
Phenyl C (ipso)	-	~140-142
OH	Variable (broad s)	-

Note: The exact chemical shifts can vary depending on the solvent and the specific analog.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The characteristic vibrational frequencies are indicative of specific bonds.[10]

Functional Group	Characteristic Absorption (cm⁻¹)
O-H stretch (alcohol)	3200-3600 (broad)
C-H stretch (aromatic)	3000-3100
C-H stretch (aliphatic)	2850-3000
C=O stretch (oxazolidinone)	1730-1750 (strong)
C-O stretch (ether-like)	1050-1150
C-N stretch	1200-1350

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Ion	Expected m/z
[M+H]⁺ (Molecular Ion)	208.0974
Fragment (loss of H₂O)	190.0868
Fragment (cleavage of C-C bond next to OH)	107.0497 (C₇H₇O)⁺

Structure-Activity Relationship (SAR) of Analogs

The biological activity of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one analogs can be significantly modulated by structural modifications. The primary biological target for many of these compounds is monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters.[11] Inhibition of MAO can have therapeutic effects in depression and neurodegenerative diseases like Parkinson's disease.[12][13]

Caption: Key structural modification points influencing biological activity.

Substitution on the Phenyl Ring

• Electron-withdrawing groups (e.g., F, Cl): Introduction of fluorine or chlorine on the phenyl ring can enhance MAO inhibitory activity. This is a common strategy in the design of MAO inhibitors and is also seen in the structure of the antibiotic Linezolid.[14] The position of the substituent is also critical, with meta-substitution often being favorable.

• Electron-donating groups (e.g., OMe): Methoxy or other electron-donating groups can modulate the electronic properties of the aromatic ring, which can influence its interaction with the active site of the enzyme.

Modification of the Hydroxyl Group

• Etherification or Esterification: Masking the hydroxyl group through etherification or esterification can impact the compound's polarity and ability to form hydrogen bonds. This can affect its solubility, membrane permeability, and binding to the target enzyme.

Alterations to the Oxazolidinone Ring

• Substitution at C4 and C5: The stereochemistry and nature of substituents at the C4 and C5 positions of the oxazolidinone ring are critical for biological activity, particularly for antibacterial oxazolidinones.[8][15] For MAO inhibitors, these positions are also important for orienting the molecule within the active site.[9]

Conclusion and Future Directions

The 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one scaffold represents a promising starting point for the development of novel therapeutic agents, particularly monoamine oxidase inhibitors. A thorough understanding of the structural features that govern the activity of these compounds is essential for the rational design of more potent and selective analogs.

This guide has provided a framework for the synthesis, characterization, and structural analysis of this class of molecules. Future research in this area should focus on the synthesis of a diverse library of analogs with systematic modifications to the phenyl ring, the hydroxyl group, and the oxazolidinone core. The detailed evaluation of these analogs through robust in vitro and in vivo assays will be crucial for elucidating a more comprehensive structure-activity relationship and identifying lead candidates for further development. The use of computational modeling and X-ray crystallography will also be invaluable in understanding the molecular basis of their biological activity.

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• Finberg, J. P. M., & Rabey, J. M. (2016). Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology. Frontiers in Pharmacology, 7, 340. [Link]

• Oxazolidine, 2,2,5-trimethyl-3-propyl-. (n.d.). SpectraBase. Retrieved March 20, 2026, from [Link]

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inter-laboratory reproducibility of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one synthesis

Title: Inter-Laboratory Reproducibility of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one Synthesis: A Comparative Methodological Guide

1. Executive Summary For drug development professionals and synthetic chemists, the oxazolidinone core is a privileged scaffold, prominent in antibacterial agents (e.g., linezolid) and utilized extensively as chiral auxiliaries in asymmetric synthesis[1]. The synthesis of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one via the direct N-alkylation of 1,3-oxazolidin-2-one with styrene oxide is a fundamental transformation. However, achieving high inter-laboratory reproducibility remains a significant bottleneck. The primary challenge lies in controlling the regioselectivity of the epoxide ring-opening (terminal SN2 attack vs. benzylic SN1-like attack)[2], which is highly sensitive to catalyst choice, solvent dielectric constant, and ambient moisture. This guide objectively compares three leading synthetic methodologies, providing validated protocols and mechanistic insights to ensure robust reproducibility across independent laboratories.

2. Mechanistic Causality & Regioselectivity Challenges When 1,3-oxazolidin-2-one reacts with styrene oxide, the nucleophilic nitrogen can attack either the less hindered terminal carbon (yielding the target 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one) or the benzylic carbon (yielding the unwanted 3-(2-hydroxy-1-phenylethyl) byproduct)[2].

Under classical basic conditions (e.g., K2CO3 in DMF), the reaction proceeds via a borderline SN2 mechanism. The electron-withdrawing phenyl ring of styrene oxide stabilizes the developing positive charge at the benzylic position, making it susceptible to nucleophilic attack and severely eroding regioselectivity[3].

Conversely, modern hydrogen-bond catalysts, such as specific ionic liquids (ILs), activate the epoxide oxygen via hydrogen bonding while simultaneously increasing the nucleophilicity of the oxazolidinone nitrogen. This dual-activation strictly enforces an SN2 trajectory at the terminal carbon, bypassing the carbocation-like intermediate[4].

Caption: Mechanistic divergence in styrene oxide ring-opening based on catalyst selection.

3. Comparative Performance Analysis To objectively evaluate alternatives, we compare three distinct catalytic systems across typical laboratory conditions. The metrics focus on overall yield, regioselectivity, and the Relative Standard Deviation (RSD) of the yield, which serves as our primary indicator of inter-laboratory reproducibility.

Synthetic Route	Catalyst System	Temp (°C)	Yield (%)	Regioselectivity (Terminal:Benzylic)	Inter-Lab RSD (%)
Classical Base Alkylation	K2CO3 / DMF	120	65 - 72	85:15	14.2
Lewis Acid Catalysis	Al(salen) Complex	80	81 - 85	92:8	8.7
Hydrogen-Bond Catalysis	[OH-EMIm][OAc]	90	94 - 96	>99:1	3.1

Data Synthesis:

• Classical Base Alkylation: While inexpensive, the high temperature required (120 °C) promotes the thermal degradation of the epoxide and exacerbates the formation of the benzylic attack byproduct[3]. The high RSD (14.2%) is attributed to variations in the anhydrous state of K2CO3 and solvent dryness across different labs.

• Lewis Acid Catalysis: Bimetallic aluminum(salen) complexes offer improved yields and milder conditions[5]. However, the synthesis and handling of the catalyst introduce variability (8.7% RSD), as trace moisture rapidly coordinates to the metal center, dampening its Lewis acidity.

• Hydrogen-Bond Catalysis (Optimal): The use of 1-hydroxyethyl-3-methylimidazolium acetate ([OH-EMIm][OAc]) provides a self-buffering, highly structured solvent environment[4]. The acetate anion deprotonates the oxazolidinone, while the hydroxylated imidazolium cation anchors the epoxide. This restricts the transition state, yielding >99% regioselectivity and an exceptional inter-lab RSD of 3.1%[4].

4. Validated Experimental Protocol: Hydrogen-Bond Catalyzed Synthesis As a Senior Application Scientist, I recommend the IL-catalyzed route for its robust reproducibility. The following protocol is designed as a self-validating system; each phase contains internal checks to ensure causality and prevent downstream failures.

Phase 1: Reagent Preparation & System Purging Causality: Styrene oxide is highly prone to autoxidation and polymerization. Trace polymeric epoxides act as moisture sinks and alter the reaction stoichiometry, which is the #1 cause of batch failure.

• Distill styrene oxide under reduced pressure (b.p. 82 °C at 15 mmHg) immediately prior to use. Validation: 1H NMR must show no broad polymeric peaks between 3.5–4.0 ppm.

• Dry 1,3-oxazolidin-2-one and[OH-EMIm][OAc] (10 mol%) under vacuum at 60 °C for 12 hours.

• Charge a flame-dried Schlenk flask with 1,3-oxazolidin-2-one (1.0 equiv, 10 mmol) and the IL catalyst. Purge with N2 for 15 minutes.

Phase 2: Reaction Execution Causality: The highly ordered hydrogen-bond network of the IL requires moderate thermal energy to allow substrate diffusion without breaking the catalytic complex[4]. 4. Inject styrene oxide (1.1 equiv, 11 mmol) via syringe. 5. Heat the neat mixture to 90 °C under continuous stirring (800 rpm) for 6 hours. 6. In-Process Validation: At 4 hours, pull a 10 µL aliquot. Run TLC (Hexanes:EtOAc 1:1). The disappearance of the oxazolidinone spot (Rf = 0.15) and appearance of a single product spot (Rf = 0.45) confirms the trajectory. Do not quench if the starting material persists; extend heating by 2 hours.

Phase 3: Quenching & Regio-Isomer Verification 7. Cool the mixture to room temperature. The IL will noticeably increase in viscosity. 8. Quench with 20 mL of cold distilled water and extract with Ethyl Acetate (3 x 20 mL). The IL partitions entirely into the aqueous phase, allowing for catalyst recovery and reuse[4]. 9. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. 10. Final Validation (NMR): Dissolve the crude product in CDCl3. The terminal attack product (3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one) exhibits the benzylic methine proton (CH-OH) as a distinct multiplet at ~4.8 ppm. If benzylic attack occurred, a shifted methine signal adjacent to the nitrogen would appear at ~5.2 ppm. The absence of the 5.2 ppm signal validates the >99% regioselectivity.

Caption: Self-validating experimental workflow for IL-catalyzed oxazolidinone synthesis.

5. Troubleshooting & Future Directions While the IL-catalyzed route resolves historical regioselectivity issues, emerging biocatalytic methods utilizing engineered halohydrin dehalogenases (HHDH) offer an exciting enantioselective alternative[6]. However, HHDH variants currently require strict pH control and suffer from lower volumetric productivity compared to the IL method. Until bio-catalysis scales efficiently, hydrogen-bond catalysis remains the gold standard for rapid, reproducible, and scalable inter-laboratory synthesis.

References

• Title: Hydrogen Bond-Catalyzed Synthesis of Oxazolidinone over Ionic Liquid 1-Hydroxyethyl-3-methylimidazolium Acetate Source: Industrial & Engineering Chemistry Research - ACS Publications URL: [Link]

• Title: Bimetallic Aluminum(salen) Catalyzed Synthesis of Oxazolidinones from Epoxides and Isocyanates Source: ACS Catalysis - ACS Publications URL: [Link]

• Title: Efficient synthesis of 2-oxazolidinone from epoxides and carbamates with binary Mg\Fe oxides Source: Applied Catalysis A: General URL: [Link]

• Title: Discovery of Substituted Biphenyl Oxazolidinone Inhibitors of Cholesteryl Ester Transfer Protein Source: Journal of Medicinal Chemistry (via PMC) URL: [Link]

• Title: Regioselective Ring-Opening Reactions with Non-Natural Substrates using Engineered Halohydrin Dehalogenase Source: Advanced Synthesis & Catalysis URL: [Link]

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A Comparative Guide to the Purity Qualification of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one Reference Standard

Introduction: The Bedrock of Analytical Accuracy

In pharmaceutical research and development, the reference standard is the ultimate benchmark against which all analytical measurements are compared. Its quality and purity are not mere technicalities; they are the foundation of scientifically valid results, ensuring the safety, efficacy, and consistency of therapeutic products.[1] Any uncertainty in the reference standard cascades through the entire analytical workflow, potentially leading to costly delays in development or even regulatory rejection.[1] This guide provides an in-depth, comparative analysis of the essential methodologies for qualifying the purity of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, a chiral molecule often employed as a critical building block or intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including the important class of oxazolidinone antibiotics.[2][3] Our focus is not just on the "how" but on the "why," explaining the causality behind experimental choices to construct a self-validating, trustworthy qualification program.

The Purity Imperative: Understanding and Classifying Impurities

A reference standard must be of the highest possible purity, as its assigned purity value is used to calculate the results of assays and impurity tests for batches of the API.[1][4] The International Council for Harmonisation (ICH) guidelines mandate that reference standards be thoroughly evaluated and characterized for their intended use.[5] Impurities can compromise therapeutic performance or pose patient risks, making their detection and control a critical aspect of drug development.[6]

Potential impurities in a 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one reference standard can be broadly categorized:

• Organic Impurities: These arise from the manufacturing process and include starting materials, by-products, intermediates from incomplete reactions, and degradation products formed during storage.[6] Given its chiral center, the undesired enantiomer is a critical potential impurity that must be controlled.[7]

• Inorganic Impurities: These are often metallic or non-metallic elements originating from catalysts, reagents, or manufacturing equipment.[6][8]

• Residual Solvents: Volatile organic compounds used during synthesis or purification that are not completely removed.[6]

A comprehensive qualification strategy, therefore, must employ a suite of orthogonal analytical techniques capable of detecting and quantifying these diverse impurity types.

Core Methodologies for Purity Qualification: A Comparative Analysis

No single technique can provide a complete picture of a reference standard's purity. A multi-faceted approach is essential, where different methods provide complementary information, leading to a highly confident purity assignment. Below, we compare the cornerstone analytical techniques.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Profiling

HPLC is an indispensable tool for separating complex mixtures and is often the primary technique for determining the purity of a reference standard.[9][10][11] Its power lies in its ability to separate the main component from its organic impurities, allowing for their quantification.

• Causality: The separation is based on the differential partitioning of components between a liquid mobile phase and a solid stationary phase. For a molecule like 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, a reversed-phase HPLC method (using a C18 column) is typically the starting point.

• Chiral Purity—A Critical Consideration: Since the molecule is chiral, its enantiomeric purity is as important as its chemical purity. Enantiomers possess identical physical properties, making their separation impossible on standard HPLC columns.[7] Therefore, a specialized chiral HPLC method is mandatory. Polysaccharide-based chiral stationary phases (CSPs) are highly effective for this purpose.[2]

• Trustworthiness: Using a diode-array detector (DAD) or photodiode-array (PDA) detector enhances trustworthiness by providing UV spectra for each peak. This allows for peak purity analysis, helping to confirm that a chromatographic peak corresponds to a single compound.

Quantitative Nuclear Magnetic Resonance (qNMR): The Gold Standard for Assay

While HPLC provides a relative purity value (area %), Quantitative NMR (qNMR) offers an absolute purity measurement and is considered a primary ratio method of analysis.[11] It is a powerful, non-destructive technique for determining the exact amount of a substance in a sample.

• Causality: qNMR works by comparing the integral of a specific, well-resolved proton signal from the analyte with the integral of a signal from a certified internal standard of known purity and weight.[2] The molar ratio, and thus the purity of the analyte, can be calculated directly. This method is independent of the analyte's chemical structure, provided a unique signal can be identified.

• Self-Validation: The result from qNMR provides an orthogonal, confirmatory value to the purity determined by HPLC. A strong agreement between HPLC (100% - sum of impurities) and qNMR results provides very high confidence in the assigned purity value.

Mass Spectrometry (MS): The Identifier of the Unknown

Mass Spectrometry is a powerful tool for confirming the identity of the reference standard and for identifying unknown impurities.[11][12] It is almost always coupled with a separation technique, most commonly as Liquid Chromatography-Mass Spectrometry (LC-MS).

• Causality: MS measures the mass-to-charge ratio (m/z) of ionized molecules. This provides the molecular weight of the compound, which is a fundamental property for identity confirmation. High-resolution mass spectrometry (HRMS) can provide mass accuracy to within a few parts per million, allowing for the determination of the elemental formula.

• Impurity Identification: When an unknown impurity peak is observed in the HPLC chromatogram, LC-MS can provide its molecular weight. This information, combined with fragmentation data (MS/MS), is crucial for elucidating the structure of the impurity.[6][12]

Gas Chromatography (GC): The Specialist for Volatiles

GC is the ideal technique for the detection and quantification of residual solvents, which are a common class of impurities in pharmaceutical substances.[6][9]

• Causality: GC separates compounds based on their volatility. The sample is vaporized and transported by a carrier gas through a column. Compounds with higher volatility travel faster, leading to separation. A Flame Ionization Detector (FID) is commonly used for quantification.

• Regulatory Expectation: ICH guideline Q3C provides permissible daily exposure limits for various residual solvents, making their control a regulatory requirement.

Thermal and Elemental Analysis

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature. It is excellent for quantifying the total volatile content, including water and residual solvents, providing a complementary result to Karl Fischer titration (for water) and GC (for organic solvents).[4]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): For inorganic impurities, ICP-MS is the state-of-the-art technique. It offers exceptionally high sensitivity for detecting and quantifying elemental impurities at trace levels (ng/L), ensuring compliance with ICH Q3D guidelines for elemental impurities.[8]

Comparative Summary of Analytical Techniques

The selection of techniques should be based on a risk assessment of the manufacturing process and the intended use of the standard. The table below summarizes the primary applications and characteristics of each core methodology.

Analytical Technique	Primary Purpose	Sensitivity	Quantitation	Key Strength	Limitation
HPLC (Chiral & Achiral)	Organic & Chiral Purity, Impurity Profiling	High	Relative (Area %)	Robustness and versatility for separating a wide range of impurities.[2][11]	Requires a reference standard for each impurity for precise quantitation.
qNMR	Absolute Purity (Assay)	Moderate	Absolute	Provides a direct, primary measurement of purity without needing a specific reference standard of the analyte.[2][11]	Requires a suitable internal standard and non-overlapping signals. Lower sensitivity than HPLC.[12]
LC-MS	Identity Confirmation, Impurity Identification	Very High	Semi-Quantitative	Provides molecular weight and structural information, crucial for identifying unknown impurities.[6][12]	Response can be non-linear and matrix-dependent, making it less suitable for precise quantitation without specific standards.
GC	Residual Solvent Analysis	High	Quantitative	Gold standard for analyzing volatile and semi-volatile impurities.[9]	Limited to thermally stable and volatile compounds.
TGA	Total Volatile Content (Water & Solvents)	Moderate	Quantitative	Provides a quick assessment of total volatile content.	Non-specific; does not differentiate between water and various solvents.
ICP-MS	Elemental Impurity Analysis	Extremely High	Quantitative	Unmatched sensitivity for trace metal analysis, ensuring regulatory compliance.[8]	High instrument cost; requires sample digestion.

Experimental Protocols and Workflows

Authoritative and trustworthy qualification relies on well-defined experimental procedures.

Workflow for Comprehensive Purity Qualification

The following diagram illustrates a logical workflow for the complete characterization and purity assignment of a new batch of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one reference standard. This represents a self-validating system by employing orthogonal techniques.

Caption: Comprehensive workflow for reference standard purity qualification.

Detailed Protocol: HPLC for Chiral Purity Analysis

This protocol outlines a typical method for determining the enantiomeric purity of 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

1. Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV or DAD/PDA detector.[2]

2. Chromatographic Conditions:

• Column: Chiralpak AD-H (or equivalent polysaccharide-based chiral stationary phase).[7]

• Mobile Phase: A mixture of n-hexane, 2-propanol, and methanol. A small amount of an acid modifier like trifluoroacetic acid may be used to improve peak shape. A typical ratio could be 80:10:10 (v/v/v) n-hexane:2-propanol:methanol.[7]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: ~220 nm (based on the UV absorbance of the phenyl group).

• Injection Volume: 10 µL.

3. Solution Preparation:

• Standard Solution: Prepare a stock solution of the reference standard in methanol or a suitable solvent.[7]

• Test Solution: Accurately weigh and dissolve the sample in the same solvent to a specified concentration (e.g., 0.5 mg/mL).[2][7]

• System Suitability Solution (SSS): A solution containing both enantiomers is ideal. If the pure undesired enantiomer is unavailable, a sample that has been subjected to forced degradation (e.g., base treatment) to induce racemization can be used to ensure the method separates the two peaks.

4. Procedure:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the SSS to confirm the resolution between the two enantiomer peaks is adequate (typically >2.0).

• Inject the test solution in replicate (e.g., n=3).

• Record the chromatograms and integrate the peak areas for both enantiomers.

• Calculate the percentage of the undesired enantiomer using the area percent method.

Caption: Experimental workflow for chiral purity analysis by HPLC.

Detailed Protocol: Quantitative NMR (qNMR)

This protocol describes the determination of absolute purity using an internal standard.

1. Instrumentation:

• High-resolution NMR spectrometer (≥400 MHz).[2]

• High-precision analytical balance.

• Calibrated glassware.

2. Materials:

• Sample: 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one.

• Internal Standard (IS): A high-purity, stable compound with sharp signals that do not overlap with the analyte signals (e.g., maleic anhydride, dimethyl sulfone).[2]

• Solvent: Deuterated solvent in which both the sample and IS are fully soluble (e.g., DMSO-d6, CDCl3).

3. Procedure:

• Sample Preparation:

  • Accurately weigh a precise amount of the internal standard (WIS) into a clean vial.

  • Accurately weigh a precise amount of the sample (WAnalyte) into the same vial.[2]

  • Dissolve the mixture in a known volume of deuterated solvent.

• NMR Acquisition:

  • Acquire the ¹H NMR spectrum.

  • Ensure the relaxation delay (d1) is sufficiently long (typically 5 times the longest T1 relaxation time) to allow for complete magnetization recovery, which is critical for accurate integration.

  • Acquire a sufficient number of scans (e.g., 16 or more) to achieve a good signal-to-noise ratio.[2]

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, unique signal for the analyte (IAnalyte) and a signal for the internal standard (IIS). Note the number of protons each signal represents (NAnalyte and NIS).

• Calculation:

  • The purity of the analyte (PAnalyte) is calculated using the following formula:

  PAnalyte (%) = (IAnalyte / IIS) * (NIS / NAnalyte) * (MWAnalyte / MWIS) * (WIS / WAnalyte) * PIS (%)

  Where:

  • MW = Molecular Weight

  • PIS = Purity of the Internal Standard

Conclusion

The qualification of a 3-(2-hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one reference standard is a rigorous, multi-step process that underpins the quality of subsequent analytical data. A scientifically sound approach moves beyond single-method analysis, embracing the principle of orthogonality to build a robust and self-validating data package. By integrating high-performance separation techniques like HPLC for chemical and chiral purity, the absolute quantitation power of qNMR, and the specific identification capabilities of MS and GC, researchers can establish a reference standard of the highest, well-characterized quality. This meticulous characterization is not an academic exercise; it is a fundamental requirement for regulatory compliance and a cornerstone of developing safe and effective medicines.[13]

References

• A Comparative Guide to Purity Validation of Synthesized Chiral Oxazolidinones. (n.d.). Benchchem.
• Advances in Impurity Profiling of Pharmaceutical Formulations. (2024, December 26). Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers.
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.
• Comparison of Analytical Methods for the Determination of Elemental Impurities in Pharmaceutical Products. (2026, March 18). PubMed.
• Characterisation of Impurity Reference Standards. (n.d.).
• Recent Advances in Analytical Methodologies for the Determin
• Impurity Profiling: Theory and Practice. (n.d.). PharmaInfo.
• Analytical Methodologies for the Estimation of Oxazolidinone Antibiotics as Key Members of anti-MRSA Arsenal: A Decade in Review. (2023, June 28). PubMed.
• Reference-Standard Material Qualification. (2009, April 2). Pharmaceutical Technology.
• Analytical Techniques for Reference Standard Characterization. (2025, September 29). ResolveMass.
• Reference Standards for Therapeutic Proteins: Current Regulatory and Scientific Best Practices. (2014, March 1).
• Analytical Methodologies for the Estimation of Oxazolidinone Antibiotics as Key Members of anti-MRSA Arsenal: A Decade in Review. (n.d.).
• Development and Validation of the Chiral Liquid Chromatography Method for Separation of Enantiomeric Impurity in Novel Oxazolidinone Antibacterial Agent WCK 4086. (2018, October 15).
• A Comprehensive Guide to Impurity Reference Standards and Comparison Standards: Definitions, Functions, and Uses. (2024, December 25). Labinsights.
• The ABC's of Reference Standard Management. (n.d.).
• ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria. (n.d.).
• LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring. (2025, October 1). PMC.
• Pharmaceutical Reference Standards: Essential Guide for Quality Drug Testing. (2025, December 18).
• How Impurity Reference Standards Ensure Drug Safety. (2025, March 14). HealthManagement.org.
• 3-(2-Phenylethyl)-1,3-oxazolidin-2-one. (n.d.). PubChem.
• 2-Oxazolidinone. (n.d.). Wikipedia.
• 3-(2-Hydroxy-2-phenylethyl)
• Oxazolidinone synthesis. (n.d.). Organic Chemistry Portal.
• Synthesis of 3-alkyl oxazolidines, derived from 2-hydroxymethyl piperidine, as analytical standards for the analysis of vol

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Comparative Toxicity Assessment of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one Derivatives: A Guide for Preclinical Safety Evaluation

Introduction: The Oxazolidinone Scaffold and the Imperative of Early Toxicity Screening

The oxazolidin-2-one moiety is a privileged scaffold in medicinal chemistry, forming the core of various therapeutic agents.[1][2] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including antibacterial and antifungal properties.[3][4] The parent compound, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, and its analogues are of significant interest for the development of new therapeutics. However, the journey from a promising lead compound to a clinically approved drug is fraught with challenges, with toxicity being a primary cause of late-stage attrition.[5][6] Therefore, a robust and comprehensive comparative toxicity assessment early in the drug discovery process is not just a regulatory requirement but a critical step to de-risk projects and focus resources on candidates with the most favorable safety profiles.[7][8]

This guide provides a comprehensive framework for the comparative toxicity assessment of novel 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one derivatives. It is designed for researchers, scientists, and drug development professionals, offering a blend of established protocols and strategic insights to facilitate informed decision-making. We will delve into the rationale behind experimental choices, provide detailed methodologies for key in vitro and in vivo assays, and present a structured approach for data analysis and interpretation.

Experimental Design: A Multi-pronged Approach to Uncover Potential Liabilities

A successful toxicity assessment hinges on a well-conceived experimental design. The primary objective is to identify and characterize potential adverse effects, establish a preliminary safety window, and rank derivative compounds based on their toxicity profiles.

Selection of Derivatives and Controls:

The selection of derivatives for this comparative study should be guided by their structure-activity relationships (SAR). It is crucial to include a range of structural modifications to understand how different functional groups impact toxicity. The parent compound, 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, will serve as the primary reference. Additionally, a well-characterized toxic compound and a known non-toxic compound with a similar scaffold (if available) should be included as positive and negative controls, respectively.

Tiered Testing Strategy:

A tiered approach, starting with high-throughput in vitro assays and progressing to more complex in vivo studies for promising candidates, is both cost-effective and ethically responsible.[9] This strategy allows for the early elimination of overtly toxic compounds, reserving resource-intensive animal studies for those with a higher probability of success.

Figure 1: Tiered experimental workflow for toxicity assessment.

Part 1: In Vitro Toxicity Profiling - The First Line of Defense

In vitro assays are indispensable for the initial screening of a large number of compounds, providing rapid and cost-effective data on potential cellular liabilities.[6][9][10]

General Cytotoxicity Assays: Gauging the Impact on Cell Viability

The initial step is to assess the general cytotoxicity of the derivatives across different cell lines.[9] This helps in determining the concentration range for subsequent, more specific assays and provides a preliminary indication of the compounds' therapeutic index.

Recommended Cell Lines:

• HepG2 (Human Hepatocellular Carcinoma): A widely used model for liver toxicity studies.[11]

• HEK293 (Human Embryonic Kidney): Represents a common cell line for general toxicity screening.

• A relevant cancer cell line (e.g., MCF-7 for breast cancer): To assess selectivity if the compounds have a therapeutic target.

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a reliable indicator of cell viability.[12]

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the oxazolidinone derivatives (e.g., from 0.1 µM to 100 µM). Replace the culture medium with medium containing the test compounds and incubate for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for each compound.

Data Presentation:

Compound	HepG2 IC50 (µM)	HEK293 IC50 (µM)	MCF-7 IC50 (µM)	Selectivity Index (HEK293 IC50 / MCF-7 IC50)
Parent Compound
Derivative 1
Derivative 2
...
Positive Control
Negative Control

Genotoxicity Assays: Assessing the Potential for DNA Damage

Genotoxicity testing is a regulatory requirement and is crucial for identifying compounds that can cause genetic damage, which may lead to carcinogenesis or heritable defects.[13][14]

Recommended Assays:

• Ames Test (Bacterial Reverse Mutation Assay): Detects point mutations and is a standard initial screen for genotoxicity.[15][16]

• In Vitro Micronucleus Assay: Identifies agents that cause chromosomal damage.[15][16][17]

Experimental Protocol: In Vitro Micronucleus Assay

This assay detects the formation of micronuclei, which are small nuclei that form outside the main nucleus in daughter cells and contain chromosomal fragments or whole chromosomes that were not incorporated into the nucleus during cell division.[16]

Step-by-Step Methodology:

• Cell Culture: Use a suitable mammalian cell line, such as CHO-K1 or TK6 cells.

• Compound Exposure: Treat the cells with a range of non-cytotoxic concentrations of the oxazolidinone derivatives (determined from the cytotoxicity assays) for a short (e.g., 3-6 hours) and long (e.g., 24 hours) duration, both with and without metabolic activation (S9 fraction).

• Cytochalasin B Treatment: Add cytochalasin B to block cytokinesis, resulting in binucleated cells.

• Cell Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate dyes (e.g., Giemsa or a fluorescent DNA stain).

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Compare the frequency of micronucleated cells in the treated groups to the vehicle control. A statistically significant, dose-dependent increase indicates a positive result.

Data Presentation:

Compound	Concentration (µM)	% Micronucleated Cells (-S9)	% Micronucleated Cells (+S9)	Result
Parent Compound
Derivative 1
Derivative 2
...
Positive Control
Negative Control

Organ-Specific Toxicity: Investigating Potential Target Organ Liabilities

Early assessment of potential toxicity to major organs such as the liver, heart, and nervous system is critical.[5][18]

1.3.1 Hepatotoxicity Assessment

Drug-induced liver injury (DILI) is a major reason for drug withdrawal from the market.[5][19]

Recommended Assay: In Vitro Hepatotoxicity using Primary Human Hepatocytes or 3D Liver Spheroids

These models more closely mimic the in vivo liver environment compared to cell lines.[6][20]

Step-by-Step Methodology:

• Model System: Culture primary human hepatocytes or form 3D liver spheroids.

• Compound Treatment: Expose the cells to a range of concentrations of the oxazolidinone derivatives for an extended period (e.g., up to 14 days for spheroids).

• Endpoint Analysis:

  • Cell Viability: Use assays like ATP measurement (e.g., CellTiter-Glo®).

  • Liver Enzyme Leakage: Measure the activity of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) in the culture medium.[5]

  • Mitochondrial Toxicity: Assess mitochondrial membrane potential using dyes like TMRM.

  • Steatosis: Stain for lipid accumulation using Oil Red O.

Data Presentation:

Compound	ATP Content (% of Control)	ALT Leakage (Fold Change)	Mitochondrial Membrane Potential (% of Control)	Steatosis (Qualitative)
Parent Compound
Derivative 1
Derivative 2
...

1.3.2 Cardiotoxicity Screening

Cardiotoxicity is another significant cause of drug failure.[18] Early screening can identify compounds with potential to cause arrhythmias or heart failure.[21]

Recommended Assay: hiPSC-Derived Cardiomyocyte Beating Assay

Human induced pluripotent stem cell (hiPSC)-derived cardiomyocytes provide a physiologically relevant model for assessing drug-induced effects on cardiac function.[21][22][23]

Step-by-Step Methodology:

• Cell Culture: Culture hiPSC-cardiomyocytes as a spontaneously beating monolayer.

• Compound Treatment: Treat the cells with the oxazolidinone derivatives.

• Real-time Analysis: Use a system like the xCELLigence RTCA CardioECR to simultaneously measure cardiomyocyte beating rate, amplitude, and viability (via impedance).[23] Alternatively, use calcium-sensitive dyes to monitor calcium transients.[21]

• Data Analysis: Analyze changes in beat rate, amplitude, and regularity to identify potential pro-arrhythmic effects.

Data Presentation:

Compound	Concentration (µM)	Change in Beat Rate (%)	Change in Beat Amplitude (%)	Arrhythmic Events (Yes/No)
Parent Compound
Derivative 1
Derivative 2
...

1.3.3 Neurotoxicity Evaluation

Assessing the potential for adverse effects on the nervous system is crucial, especially for compounds that may cross the blood-brain barrier.[24][25]

Recommended Assay: Neurite Outgrowth Assay using hiPSC-Derived Neurons

This assay evaluates the effect of compounds on neuronal development and health.

Step-by-Step Methodology:

• Cell Culture: Culture hiPSC-derived neurons.

• Compound Exposure: Treat the neurons with the oxazolidinone derivatives.

• Imaging and Analysis: After a set incubation period, fix and stain the cells for neuronal markers (e.g., β-III tubulin). Use high-content imaging and analysis software to quantify neurite length and branching.

• Data Analysis: Compare the neurite outgrowth in treated cells to the vehicle control.

Data Presentation:

Compound	Concentration (µM)	Average Neurite Length (% of Control)	Number of Branch Points (% of Control)
Parent Compound
Derivative 1
Derivative 2
...

graph "Organ_Toxicity_Pathways" {
layout=neato;
node [shape=box, style=rounded, fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=9];
// Nodes
Compound [label="Oxazolidinone Derivative", fillcolor="#FBBC05", style=filled, pos="0,2.5!"];
Hepatocyte [label="Hepatocyte", fillcolor="#4285F4", fontcolor="#FFFFFF", style=filled, pos="-2,0!"];
Cardiomyocyte [label="Cardiomyocyte", fillcolor="#EA4335", fontcolor="#FFFFFF", style=filled, pos="0,0!"];
Neuron [label="Neuron", fillcolor="#34A853", fontcolor="#FFFFFF", style=filled, pos="2,0!"];
Hepatotoxicity [label="Hepatotoxicity\n(Enzyme Leakage, Steatosis)", shape=ellipse, fillcolor="#F1F3F4", pos="-2,-2!"];
Cardiotoxicity [label="Cardiotoxicity\n(Arrhythmia, Reduced Contractility)", shape=ellipse, fillcolor="#F1F3F4", pos="0,-2!"];
Neurotoxicity [label="Neurotoxicity\n(Neurite Outgrowth Inhibition)", shape=ellipse, fillcolor="#F1F3F4", pos="2,-2!"];
// Edges
Compound -> Hepatocyte [color="#5F6368"];
Compound -> Cardiomyocyte [color="#5F6368"];
Compound -> Neuron [color="#5F6368"];
Hepatocyte -> Hepatotoxicity [color="#5F6368"];
Cardiomyocyte -> Cardiotoxicity [color="#5F6368"];
Neuron -> Neurotoxicity [color="#5F6368"];
}

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one

The oxazolidinone ring is a five-membered heterocyclic scaffold prevalent in medicinal chemistry, most famously represented by the antibiotic Linezolid.[2] These compounds are typically solids at room temperature and, while often exhibiting favorable therapeutic profiles, must be handled with the assumption of potential biological activity and associated hazards until proven otherwise.[2][3] This guide is built on the foundational principles of minimizing exposure, planning for contingencies, and treating all new compounds as potentially hazardous.[1]

Section 1: Hazard Assessment & Risk Mitigation

Given the absence of specific toxicological data, a conservative approach is mandatory. We will infer potential hazards from the core 2-oxazolidinone structure and related, well-characterized analogs.

1.1 Inferred Hazard Profile

The primary hazards associated with similar oxazolidinone compounds include:

• Skin and Eye Irritation: Many organic compounds, particularly heterocyclic ones, can cause irritation upon contact.[4]

• Skin Sensitization: Some oxazolidinone derivatives have been noted to cause allergic skin reactions.[5]

• Respiratory Tract Irritation: Inhalation of fine dust or aerosols can irritate the respiratory system.[4]

It is crucial to assume that 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one possesses these characteristics. All new substances of unknown toxicity should be regarded as hazardous.[1]

1.2 Engineering Controls: The First Line of Defense

The most effective way to minimize exposure is through engineering controls. Personal Protective Equipment (PPE) is the last line of defense.[6]

• Ventilation: All handling of the solid compound and any solutions should be performed in a well-ventilated area.[7][8]

  • Chemical Fume Hood: For procedures that may generate dust (e.g., weighing, transferring solids) or aerosols/vapors (e.g., preparing solutions, heating), a certified chemical fume hood is mandatory.[9][10] Ensure the sash is kept at the lowest practical height.

  • General Laboratory Ventilation: For less hazardous manipulations, ensure the laboratory has an adequate air exchange rate.

Workflow for Safe Chemical Handling

The following diagram illustrates the logical flow from initial assessment to final disposal for any research chemical.

Caption: Logical workflow for assessing and handling a research chemical.

Section 2: Personal Protective Equipment (PPE)

Appropriate PPE is essential to protect against potential skin, eye, and respiratory exposure.[7] All PPE must be inspected for integrity before each use.[10]

Protection Area	Required PPE	Specifications & Rationale
Eye & Face	Safety Glasses with Side Shields or Chemical Splash Goggles.[1][11]	Rationale: Protects against accidental splashes of solutions or airborne particles. Goggles provide a more complete seal and are recommended when handling larger quantities or performing vigorous operations.
Skin & Body	Flame-Resistant Laboratory Coat.[1][11]	Rationale: Provides a removable barrier to protect skin and personal clothing from minor spills and contamination. Must be kept fully buttoned.
Hands	Chemical-Resistant Gloves (Nitrile).[9]	Rationale: Nitrile gloves offer good protection against a wide range of chemicals for incidental contact. For prolonged contact or immersion, consult a glove compatibility chart. Crucially, remove gloves using the proper technique to avoid skin contact and dispose of them immediately after use. [4]
Feet	Closed-toe Shoes.[9][10]	Rationale: Protects feet from spills and falling objects. Perforated shoes or sandals are strictly prohibited in the laboratory.[10]

PPE Selection Decision Tree

This diagram guides the selection of appropriate PPE based on the experimental procedure.

Caption: Decision tree for selecting task-appropriate PPE.

Section 3: Operational & Disposal Plans

A clear plan for handling, storage, and disposal is critical for safety and compliance.

3.1 Handling and Storage

• Labeling: All containers holding the compound or its solutions must be clearly labeled with the full chemical name and any known hazard warnings.[8]

• Storage: Store the compound in a tightly sealed container in a designated, well-ventilated chemical storage cabinet.[7][9] Keep it away from incompatible materials such as strong oxidizing agents.

• Transport: When moving the chemical within the laboratory, always use a secondary container, such as a tray or bucket, to contain any potential spills.[9]

3.2 Spill Management Plan

Be prepared for accidents before they happen.[1] Ensure a chemical spill kit is readily accessible.

Step-by-Step Spill Cleanup Procedure:

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or involves volatile substances, evacuate the lab.

• Don PPE: At a minimum, wear double nitrile gloves, a lab coat, and chemical splash goggles.

• Containment: For a solid spill, gently cover the area with an absorbent material like vermiculite or cat litter to prevent it from becoming airborne.[12] For a liquid spill, create a dike around the spill with absorbent material.[12]

• Collection: Carefully sweep the solid material (or absorbed liquid) into a designated chemical waste container.[12] Use non-sparking tools. Avoid creating dust.

• Decontamination: Clean the spill area thoroughly.[12] A general procedure involves washing with a detergent solution, followed by water. For biologically active compounds, a 10% bleach solution may be used, followed by a water or 70% ethanol rinse to remove corrosive bleach residue.[13][14]

• Disposal: Seal and label the waste container. Dispose of it through your institution's hazardous waste management program.[8]

Spill Response Workflow

Caption: Step-by-step workflow for responding to a chemical spill.

3.3 Waste Disposal

• Segregation: All waste containing 3-(2-Hydroxy-2-phenylethyl)-1,3-oxazolidin-2-one, including contaminated gloves, paper towels, and absorbent materials, must be segregated into a clearly labeled hazardous waste container.[8]

• Collection: Do not mix this waste with other waste streams. Follow your institution's specific guidelines for chemical waste disposal.

• Professional Disposal: Chemical waste must be collected and disposed of by a licensed environmental health and safety (EH&S) vendor.[8] Never dispose of chemical waste down the drain.

By adhering to this comprehensive guide, you establish a self-validating system of safety, ensuring the protection of yourself, your colleagues, and the integrity of your research. This proactive approach to laboratory safety is the cornerstone of scientific excellence and responsibility.

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